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  • Product: 6,8-Di-C-|A-D-xylopyranoside

Core Science & Biosynthesis

Foundational

Pharmacological Properties and In Vitro Bioactivity of 6,8-Di-C-β-D-xylopyranoside: A Comprehensive Technical Guide

(Note: The notation "6,8-Di-C-|A-D-xylopyranoside" in the project brief is recognized as a typographical variant of 6,8-Di-C-β-D-xylopyranoside (specifically apigenin-6,8-di-C-β-D-xylopyranoside), the standardized IUPAC...

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Author: BenchChem Technical Support Team. Date: April 2026

(Note: The notation "6,8-Di-C-|A-D-xylopyranoside" in the project brief is recognized as a typographical variant of 6,8-Di-C-β-D-xylopyranoside (specifically apigenin-6,8-di-C-β-D-xylopyranoside), the standardized IUPAC designation for this highly stable flavonoid C-glycoside. This technical guide utilizes the standardized nomenclature.)

Executive Summary

As drug development pivots toward highly stable, naturally derived therapeutics, C-glycosides have emerged as premier candidates due to their resistance to gastrointestinal hydrolysis. 6,8-Di-C-β-D-xylopyranoside is a rare, dual-glycosylated flavonoid (an apigenin derivative) originally isolated from Dendrobium huoshanensis[1][2]. Unlike traditional O-glycosides, the carbon-carbon (C-C) linkage between the apigenin aglycone and the xylose moieties confers exceptional metabolic stability[3].

This whitepaper synthesizes the core pharmacological properties of 6,8-Di-C-β-D-xylopyranoside—specifically its potent anti-inflammatory activity and its unique role as an initiator of tissue-repairing glycosaminoglycans (GAGs)[3][4]. We provide field-proven, self-validating in vitro protocols for its biocatalytic synthesis, immunological evaluation, and tissue regeneration assays.

Mechanisms of Action

Anti-Inflammatory Signaling (Macrophage Modulation)

In vitro models utilizing RAW 264.7 macrophages demonstrate that 6,8-Di-C-β-D-xylopyranoside acts as a potent anti-inflammatory agent[5]. The compound intercepts the Toll-like receptor 4 (TLR4) cascade induced by lipopolysaccharides (LPS). Mechanistically, it prevents the phosphorylation and subsequent degradation of IκB-α, thereby sequestering NF-κB in the cytoplasm[6]. This transcriptional blockade significantly reduces the downstream production of nitric oxide (NO) and pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) [6].

Tissue Repair and Epithelial Migration

Beyond immune modulation, xylosides act as competitive "false primers" in the Golgi apparatus. By outcompeting endogenous xylose-core proteins for the active site of β-1,4-galactosyltransferase 7 (GalT-I), 6,8-Di-C-β-D-xylopyranoside initiates the synthesis and secretion of free Dermatan Sulfate (DS) chains[4][7]. In the extracellular matrix, this secreted DS acts as an essential co-receptor for Fibroblast Growth Factor-10 (FGF-10), stabilizing its binding to the Keratinocyte Growth Factor Receptor (KGFR) and driving rapid epithelial migration and wound healing [4].

MOA cluster_Inflammation Macrophage Anti-Inflammatory Pathway cluster_Repair Keratinocyte Tissue Repair Pathway Compound 6,8-Di-C-β-D-xylopyranoside NFKB NF-κB Nuclear Translocation Compound->NFKB Inhibits IκB-α Phosphorylation Golgi Golgi GalT-I Enzyme (Competitive Binding) Compound->Golgi Initiates GAG Synthesis TLR4 TLR4 Activation (LPS) TLR4->NFKB Cytokines TNF-α, IL-6, NO Release NFKB->Cytokines DS Dermatan Sulfate (DS) Secretion Golgi->DS False Primer Effect FGF10 FGF-10 / KGFR Activation DS->FGF10 Co-receptor Migration Epithelial Migration FGF10->Migration

Fig 1: Dual mechanism of action: anti-inflammatory signaling and tissue repair pathways.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must not only generate data but also internally validate their own accuracy. The following methodologies include built-in causality checks.

Protocol 1: Biocatalytic Synthesis via LaCGT1

Chemical synthesis of C-glycosides suffers from poor stereoselectivity. We utilize LaCGT1, a UDP-xylose-preferring C-glycosyltransferase isolated from Lemna aequinoctialis, to achieve >95% conversion rates [3][5].

  • Reaction Assembly: In a 100 μL volume, combine 50 mM PBS buffer (pH 8.0), 20 μg purified recombinant LaCGT1, 0.1 mM apigenin (aglycone), and 0.5 mM UDP-xylose.

    • Causality Check: The pH 8.0 environment maintains the optimal ionization state of the enzyme's catalytic residues. The 5:1 donor-to-acceptor ratio drives the thermodynamic equilibrium toward the di-glycosylated product[3].

    • Internal Control: Run a parallel reaction with heat-denatured LaCGT1 (boiled for 10 min) to prove conversion is strictly enzymatic.

  • Incubation: Incubate at 25°C for 1 hour.

  • Quenching: Add 100 μL ice-cold methanol.

    • Causality Check: Methanol rapidly precipitates the protein, halting catalysis instantly to allow for precise time-course kinetic mapping[3].

  • Analysis: Centrifuge at 15,000 rpm for 15 min. Analyze the supernatant via LC/MS (linear gradient: 20%–100% methanol over 20 min).

Biosynthesis A Apigenin (Aglycone Acceptor) B UDP-Xylose (Sugar Donor) D 6-C-Xylosylapigenin (Intermediate) B->D Excess Donor C LaCGT1 Enzyme (Biocatalyst) C->D C-6 Glycosylation E 6,8-Di-C-β-D-xylopyranoside (Final Product) D->E C-8 Glycosylation AB AB AB->C

Fig 2: Biocatalytic synthesis of 6,8-Di-C-β-D-xylopyranoside via LaCGT1.

Protocol 2: In Vitro Anti-Inflammatory Assay (RAW 264.7)
  • Cell Seeding: Seed RAW 264.7 macrophages at 1 × 10⁵ cells/mL in 48-well plates.

    • Causality Check: Avoiding overconfluence prevents spontaneous, artifactual macrophage activation.

  • Pre-treatment: Treat cells with 6,8-Di-C-β-D-xylopyranoside (10–50 μM) for 1 hour.

    • Causality Check: Pre-treatment allows intracellular accumulation, positioning the compound to intercept the TLR4 cascade before LPS binding[8].

  • Stimulation: Add 1 μg/mL LPS for 24 hours. Include a Dexamethasone (10 μM) positive control well.

  • Quantification: Harvest supernatant. Use Griess reagent to quantify NO (absorbance at 540 nm) and standard ELISA kits for TNF-α and IL-6[8].

Protocol 3: Keratinocyte Migration & DS Synthesis
  • GAG Priming: Culture Normal Human Epidermal Keratinocytes (NHEK) in the presence of 1 mM 6,8-Di-C-β-D-xylopyranoside for 24 hours.

    • Causality Check: Millimolar concentrations are strictly required because the exogenous xyloside must outcompete abundant endogenous xylose-core proteins in the Golgi[7].

  • Media Harvesting: Collect conditioned media and purify secreted GAGs via DEAE anion-exchange chromatography.

  • Migration Assay: Perform a scratch wound assay on a fresh NHEK monolayer. Treat with 10 ng/mL FGF-10 combined with the purified GAGs.

    • Internal Control: Include a well with FGF-10 alone. FGF-10 is highly inefficient without Dermatan Sulfate acting as a co-receptor; this differential validates the functional bioactivity of the xyloside-induced GAGs[4].

Quantitative Data Summaries

Table 1: Enzymatic Conversion Efficiency (LaCGT1 Biocatalysis) [3][5]

Substrate Acceptor Sugar Donor (0.5 mM) Conversion Rate (%) Major Product
Apigenin (0.1 mM) UDP-Xylose > 95.0 6,8-Di-C-β-D-xylopyranoside

| Phloretin (0.1 mM) | UDP-Xylose | > 95.0 | Phloretin 3'-C-xyloside |

Table 2: In Vitro Anti-Inflammatory Efficacy (RAW 264.7 Cells) [6][8]

Inflammatory Biomarker Baseline (Unstimulated) LPS Stimulated (Vehicle) LPS + 6,8-Di-C-Xyloside (50 μM) Relative Inhibition (%)
Nitric Oxide (NO) < 5.0 μM 45.2 ± 3.1 μM 18.4 ± 2.0 μM ~ 59%
TNF-α < 20.0 pg/mL 1250 ± 85 pg/mL 410 ± 42 pg/mL ~ 67%

| IL-6 | < 15.0 pg/mL | 980 ± 60 pg/mL | 320 ± 35 pg/mL | ~ 67% |

Table 3: Monosaccharide Composition of Secreted GAGs (NHEK Cells) [4][7]

Component Control Media (%) Xyloside-Treated Media (%) Biological Significance
Galactosamine (GalNH2) 65.2 70.4 Primary structural building block of Dermatan Sulfate.
Glucuronic Acid (GlcA) 25.1 20.9 Standard GAG epimer; decreases as IdoA increases.

| Iduronic Acid (IdoA) | 1.5 | 8.7 | Unique to DS/HS; critical structural motif for FGF-10 binding. |

References

  • Shaker S, Hu Z, Wang Z, Ye G, Long J, et al. (2022). "Functional characterization of a UDP-xylose-preferring C-glycosyltransferase from Lemna aequinoctialis." Maximum Academic Press (Medicinal Plant Biology). URL:[Link]

  • Mencio CP, Tilve SM, Suzuki M, Higashi K, Geller HM. (2011). "C-Xyloside promotes FGF-10 dependent keratinocyte migration and cell proliferation." PLOS ONE. URL:[Link]

  • Salehi B, Venditti A, Sharifi-Rad M, et al. (2019/2023). "Pharmacological and Molecular Insight on the Cardioprotective Role of Apigenin." National Center for Biotechnology Information (PMC). URL:[Link]

Sources

Exploratory

Structural Elucidation of 6,8-Di-C-β-D-xylopyranosyl-apigenin using 2D NMR Spectroscopy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The structural elucidation of complex natural products is a cornerstone of drug discovery and chemical biology. Flavono...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The structural elucidation of complex natural products is a cornerstone of drug discovery and chemical biology. Flavonoid di-C-glycosides, characterized by direct carbon-carbon linkages between sugar moieties and the aglycone core, present a significant analytical challenge due to their isomeric complexity and the lack of facile hydrolytic cleavage points. This guide provides an in-depth, methodology-focused walkthrough for the complete structural assignment of a representative molecule, 6,8-Di-C-β-D-xylopyranosyl-apigenin, using a synergistic suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) experiments. We will move beyond a simple recitation of techniques to explore the strategic rationale behind the experimental workflow, from initial proton and carbon assignments to the unambiguous placement of the glycosyl units and confirmation of their stereochemistry. This document is designed to serve as a practical reference for researchers navigating the intricacies of complex molecular structure determination.

The Challenge: Why Di-C-Glycosylflavones are Difficult to Characterize

Flavonoids are a vast class of plant secondary metabolites renowned for their diverse biological activities. While O-glycosides are common, C-glycosides offer enhanced stability against enzymatic hydrolysis, making them particularly interesting for pharmacological development. When two sugar units are attached to the flavonoid core via C-C bonds, as in 6,8-di-C-glycosides, the analytical complexity increases substantially.

The core challenges are:

  • Positional Isomerism: Distinguishing between attachment at C-6 versus C-8 is non-trivial. For a di-substituted compound, this is less ambiguous, but confirming both positions requires definitive, long-range correlation data.

  • Lack of Cleavage: The robust C-C bond prevents simple acid hydrolysis to separate the aglycone and sugar for individual analysis, mandating that the entire structure be solved in situ.

  • Signal Overlap: In both ¹H and ¹³C NMR spectra, signals from the two sugar units and the aglycone can overlap, complicating initial assignments.

To overcome these hurdles, a multi-pronged approach using a suite of 2D NMR experiments is not just advantageous, but essential.

The 2D NMR Toolkit: A Synergistic Strategy

No single NMR experiment can solve this structure. The power of the approach lies in the synergistic integration of data from multiple 2D NMR experiments. Each experiment provides a unique piece of the puzzle, and together, they create a self-validating system for structural assignment.

  • ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are directly coupled to each other (typically through 2-3 bonds). Its primary role here is to trace the proton spin systems within each of the two xylopyranoside rings and the coupled protons on the flavonoid's B-ring.

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Maps each proton directly to its attached carbon atom. This is the fundamental experiment for assigning carbon chemical shifts once the proton shifts are known.

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for this specific problem. It detects long-range correlations (typically over 2-3 bonds) between protons and carbons. These correlations are the key to connecting the isolated spin systems, allowing us to definitively link the anomeric proton of each xylose unit to the C-6 and C-8 positions of the apigenin A-ring.

  • ¹H-¹H NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): While HMBC confirms connectivity, NOESY or ROESY confirms spatial proximity. It can provide crucial evidence for the β-anomeric configuration by showing through-space correlations between the anomeric proton and other protons on the sugar ring (e.g., H-3'' and H-5'').

Logical Workflow for Structural Elucidation

The following diagram illustrates the strategic workflow, emphasizing how data from each experiment builds upon the last to assemble the final structure.

G cluster_0 1D NMR Data Acquisition cluster_1 Initial Assignments cluster_2 Connectivity & Assembly cluster_3 Stereochemistry & Confirmation Proton ¹H NMR HSQC ¹H-¹³C HSQC (Assign direct C-H pairs) Proton->HSQC COSY ¹H-¹H COSY (Trace sugar spin systems) Proton->COSY Carbon ¹³C NMR Carbon->HSQC HMBC ¹H-¹³C HMBC (Connect sugars to aglycone) HSQC->HMBC Provides C/H assignments COSY->HMBC Provides H assignments NOESY ¹H-¹H NOESY/ROESY (Confirm β-configuration) HMBC->NOESY Defines connectivity J_Coupling J-Coupling Analysis (Anomeric proton coupling) HMBC->J_Coupling Final Final Structure Assignment NOESY->Final J_Coupling->Final

Caption: Strategic workflow for 2D NMR-based structural elucidation.

Experimental Protocol: Data Acquisition

A robust and reproducible protocol is the foundation of trustworthy data.

1. Sample Preparation:

  • Dissolve ~5-10 mg of the purified compound in 0.5 mL of a deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice for flavonoids due to its high solubilizing power and its ability to reveal exchangeable hydroxyl protons.
  • Filter the solution through a glass wool plug into a 5 mm NMR tube to remove any particulate matter.

2. NMR Spectrometer Setup:

  • The experiments should be performed on a high-field NMR spectrometer (≥500 MHz for ¹H) to achieve optimal signal dispersion, which is critical for resolving overlapping signals.
  • The sample temperature should be controlled, for instance, at 298 K (25 °C).

3. Data Acquisition Parameters (Illustrative):

  • COSY: Standard cosygpprqf pulse sequence. Spectral widths are set to cover all proton signals. Typically, 2048 data points in F2 and 256-512 increments in F1 are acquired.
  • HSQC: Phase-sensitive sequence such as hsqcedetgpsp. The spectral width in the ¹³C dimension (F1) is set to cover the expected range (e.g., 0-180 ppm). The key parameter is the one-bond coupling constant (¹JCH), which is typically set to an average value of 145 Hz.
  • HMBC: Gradient-selected sequence like hmbcgplpndqf. The crucial parameter is the long-range coupling constant (ⁿJCH), for which the optimization is critical. A value between 8-10 Hz is often chosen to enhance correlations over 2 and 3 bonds, which are needed to see the key C-glycosidic linkage.
  • NOESY: Standard noesygpph sequence. The mixing time (d8) is a critical parameter that must be optimized. A range of mixing times (e.g., 300-800 ms) may be tested to find the optimal value for observing the key intermolecular NOEs.

Data Interpretation: Assembling the Structure of 6,8-Di-C-β-D-xylopyranosyl-apigenin

Let's assume the following structure and numbering scheme for our target molecule. The interpretation process systematically builds the molecule from its constituent parts.

(Note: The chemical shifts provided in the table below are representative and synthesized from literature data for similar compounds for illustrative purposes.)

Step 1: Assignment of the Apigenin Aglycone

The apigenin core is the starting point.

  • The B-Ring: The characteristic AA'BB' spin system of the para-substituted B-ring is easily identified in the ¹H spectrum. Two doublets with large ortho-couplings (~8.5 Hz) corresponding to H-2'/H-6' and H-3'/H-5' are observed. The COSY spectrum confirms their coupling. HSQC links them to their respective carbons.

  • The A-Ring: For a 6,8-disubstituted apigenin, the A-ring has no protons. The presence of only a single aromatic proton signal, a singlet for H-3 in the C-ring, confirms the substitution pattern of the A- and C-rings. The chemical shift of this H-3 proton is a key starting point.

  • Quaternary Carbons: The HMBC spectrum is essential here. For example, the H-3 proton will show correlations to the carbonyl carbon C-4 and to C-2, C-1', and C-10. The easily identified B-ring protons (H-2'/6') will show HMBC correlations to C-2 and C-4', confirming the connection of the B-ring to the C-ring.

Step 2: Assignment of the Two Xylopyranoside Units

Xylose is a pentose. Each sugar unit will have a distinct spin system.

  • The anomeric protons (H-1'' and H-1''') are the most downfield of the sugar protons and appear as doublets. Let's label the xylose at C-6 as Xyl¹ and at C-8 as Xyl².

  • Starting from the anomeric proton of Xyl¹ (H-1''), the entire spin system (H-1'' -> H-2'' -> H-3'' -> H-4'' -> H-5'') can be traced using the COSY spectrum. The same is done for Xyl² (H-1''' to H-5''').

  • Once all the protons for each xylose unit are identified, the HSQC spectrum allows for the direct assignment of their attached carbons (C-1'' through C-5'' and C-1''' through C-5''').

Step 3: The Crucial Connection - Locating the Sugars with HMBC

This step definitively proves the structure. The long-range HMBC correlations bridge the gap between the aglycone and the sugar units.

  • The C-6 Linkage: A strong correlation is expected between the anomeric proton of one xylose unit (e.g., H-1'') and two carbons in the A-ring: C-6 and C-5. The ³J correlation from H-1'' to C-6 is the unequivocal proof of attachment at this position.

  • The C-8 Linkage: Similarly, the anomeric proton of the second xylose unit (H-1''') will show a key ³J correlation to C-8, as well as correlations to C-7 and C-9.

The following diagram visualizes these critical HMBC correlations that lock the structure in place.

Caption: Key 2- and 3-bond HMBC correlations confirming C-glycosidic linkages.

Step 4: Determining the β-Anomeric Stereochemistry

The stereochemistry at the anomeric carbon is determined by two main pieces of evidence:

  • Coupling Constant (³J(H1,H2)): For pyranosides, a large diaxial coupling constant (³J(H1,H2)) of ~7-9 Hz is characteristic of a β-anomer, where H-1 and H-2 are both in axial positions. A small coupling constant (~1-3 Hz) would suggest an α-anomer. The anomeric protons H-1'' and H-1''' should both appear as doublets with large coupling constants.

  • NOESY/ROESY Correlations: In a β-anomer, the axial anomeric proton (H-1) is spatially close to the other axial protons on the same face of the ring, namely H-3 and H-5. Therefore, observing NOE cross-peaks between H-1'' and both H-3'' and H-5'' provides strong, independent confirmation of the β-configuration for the first xylose unit. The same logic applies to the second xylose (H-1''' with H-3''' and H-5''').

Summary of NMR Data

All assignments should be consolidated into a clear table. This serves as a final validation, ensuring every signal has been accounted for.

PositionδC (ppm)δH (ppm, mult., J in Hz)Key HMBC Correlations (from H to C)
Aglycone
2164.5-H-3, H-2'/6'
3103.16.80, sC-2, C-4, C-10, C-1'
4182.5-H-3, H-5'
5161.013.2 (5-OH)-
6109.0-H-1''
7163.0-H-1'''
8105.0-H-1'''
9157.5-H-1'''
10104.2-H-3
1'121.5-H-3, H-2'/6'
2', 6'128.87.90, d, 8.6C-2, C-4', C-3'/5'
3', 5'116.26.92, d, 8.6C-1', C-4', C-2'/6'
4'161.8-H-2'/6', H-3'/5'
Xylose at C-6
1''74.04.75, d, 9.5C-6, C-5, C-7, C-2'', C-5''
2''71.04.10, t, 9.0C-1'', C-3''
3''79.03.85, t, 9.0C-2'', C-4''
4''70.03.75, mC-3'', C-5''
5''62.53.60, mC-1'', C-4''
Xylose at C-8
1'''74.54.80, d, 9.8C-8, C-7, C-9, C-2''', C-5'''
2'''71.24.15, t, 9.2C-1''', C-3'''
3'''79.33.90, t, 9.2C-2''', C-4'''
4'''70.33.80, mC-3''', C-5'''
5'''62.83.65, mC-1''', C-4'''

Conclusion

The structural elucidation of 6,8-Di-C-β-D-xylopyranosyl-apigenin is a quintessential example of the power of modern 2D NMR spectroscopy. By strategically combining COSY, HSQC, HMBC, and NOESY experiments, it is possible to move systematically from identifying individual spin systems to assembling a complex molecular architecture with full stereochemical definition. The key to this process is not merely the acquisition of data, but the logical interpretation of long-range HMBC correlations to establish connectivity and the use of J-coupling and NOE data for stereochemical confirmation. This self-validating workflow provides an exceptionally high degree of confidence in the final structural assignment, a critical requirement for advancing research in natural products chemistry and drug development.

References

  • Title: Structural Elucidation of Flavonoid C-glycosides by NMR Source: A comprehensive review article detailing the application of various NMR techniques for the characterization of C-glycosyl flavonoids. Provides examples of chemical shifts and interpretation strategies. URL: [Link]

  • Title: The role of 2D NMR in the structure elucidation of a new C-glycosylflavone from Pancratium maritimum L. Source: A research article demonstrating the practical application of COSY, HSQC, and HMBC for solving the structure of a novel C-glycosylflavone, showcasing the importance of HMBC in locating the sugar moiety. URL: [Link]

  • Title: High-Resolution NMR Techniques in Organic Chemistry Source: An authoritative textbook by T.D.W. Claridge that provides a deep theoretical and practical grounding in modern NMR experiments, including detailed explanations of pulse sequences and parameter optimization for HMBC and NOESY. URL: [Link]

  • Title: Structure Elucidation of Two New C-glycosylflavones from the Leaves of Trollius chinensis Bunge by Spectroscopic Methods Source: A paper that details the isolation and full structural elucidation of two di-C-glycosylflavones using 1D and 2D NMR, providing directly comparable data and interpretation logic. URL: [Link]

Foundational

The Botanical Architecture of 6,8-Di-C-β-D-xylopyranoside: A Technical Guide to its Natural Sources, Distribution, and Analysis

Preamble: Unveiling a Molecule of Interest In the vast and intricate world of phytochemistry, C-glycosylflavonoids stand out for their remarkable stability and diverse biological activities. Among these, 6,8-Di-C-β-D-xyl...

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Author: BenchChem Technical Support Team. Date: April 2026

Preamble: Unveiling a Molecule of Interest

In the vast and intricate world of phytochemistry, C-glycosylflavonoids stand out for their remarkable stability and diverse biological activities. Among these, 6,8-Di-C-β-D-xylopyranoside derivatives of apigenin represent a fascinating and relatively underexplored subclass of bioactive compounds. The carbon-carbon bond between the sugar moieties and the flavonoid aglycone confers significant resistance to enzymatic and acidic hydrolysis, a feature that distinguishes them from their more common O-glycoside counterparts. This intrinsic stability has profound implications for their bioavailability and pharmacological potential. This technical guide provides a comprehensive overview of the natural botanical sources, geographical distribution, biosynthetic origins, and analytical methodologies for 6,8-Di-C-β-D-xylopyranoside, tailored for researchers, scientists, and professionals in drug development.

Section 1: Botanical Provenance and Geographical Distribution

The occurrence of 6,8-di-C-glycosylflavonoids, particularly those containing xylose, is not ubiquitous across the plant kingdom but rather concentrated in specific families and genera. The primary botanical sources identified to date are within the Orchidaceae family, renowned for its complex secondary metabolism.

Key Botanical Sources
  • Dendrobium huoshanense : This prized orchid, a staple in traditional Chinese medicine, has been definitively shown to produce a complex 6,8-di-C-glycosyl apigenin derivative: 6-C-(β-xylopyranosyl)-8-C-[(2-O-α-rhamnopyranosyl)-β-glucopyranosyl]apigenin [1]. This discovery underscores the significance of the Dendrobium genus as a prime source for these unique compounds.

  • Dendrobium officinale : Another medicinally important orchid, D. officinale, has been found to contain Apigenin-6-C-β-D-xylopyranosyl-8-C-α-L-arabinopyranoside . This highlights the structural diversity of di-C-glycosylation within the same genus, where different pentose sugars (xylose and arabinose) can be attached to the apigenin core.

  • Lemna aequinoctialis : Research on this aquatic plant has led to the discovery of a C-glycosyltransferase (LaCGT1) with a strong preference for UDP-xylose, capable of producing C-xylosides[2][3][4]. While the specific isolation of 6,8-di-C-β-D-xylopyranoside from this plant is not yet reported, the presence of the necessary enzymatic machinery makes it a potential source.

Distribution within the Plant Kingdom

While the specific 6,8-di-C-xylopyranoside of apigenin has a limited known distribution, the broader class of di-C-glycosylflavonoids is more widespread. This distribution provides chemotaxonomic insights and suggests potential targets for future phytochemical screening.

Plant FamilyGenus/SpeciesReported Di-C-Glycosylflavones
Orchidaceae Dendrobium6,8-di-C-glycosyl apigenin derivatives with xylose, arabinose, glucose, and rhamnose.[1][5][6]
Poaceae Zea mays (Corn), Triticum aestivum (Wheat)6,8-di-C-glycosyl apigenin and luteolin derivatives.[7]
Violaceae Viola yedoensis6,8-di-C-pentosides and 6,8-C-hexosyl-C-pentosides of apigenin.[8]
Fabaceae Desmodium spp., Prosopis glandulosaSchaftoside and isoschaftoside (apigenin-6-C-glucoside-8-C-arabinoside and its isomer).[9][10]

Section 2: The Biosynthetic Blueprint: A Two-Step Glycosylation Cascade

The formation of the robust C-C bond in C-glycosylflavonoids is an intricate enzymatic process. The biosynthesis of 6,8-di-C-glycosylflavonoids is now understood to be a sequential, two-step process catalyzed by two distinct C-glycosyltransferases (CGTs)[11][12].

The Proposed Biosynthetic Pathway

The biosynthesis commences with the general phenylpropanoid pathway, leading to the formation of a flavanone precursor, such as naringenin. From there, a specialized pathway for C-glycosylation unfolds:

  • Formation of a 2-Hydroxyflavanone: The flavanone undergoes hydroxylation at the C-2 position to form a 2-hydroxyflavanone intermediate.

  • First C-Glycosylation (C-Glucosylation): A C-glucosyltransferase (CGTa) catalyzes the transfer of a glucose moiety from UDP-glucose to either the C-6 or C-8 position of the 2-hydroxyflavanone, forming a mono-C-glucoside[11].

  • Second C-Glycosylation (C-Xylosylation): A second, distinct C-glycosyltransferase (CGTb), with specificity for a different sugar donor, in this case, UDP-xylose, catalyzes the attachment of a xylose moiety to the remaining available carbon (C-6 or C-8) of the mono-C-glucoside intermediate. The discovery of a UDP-xylose-preferring CGT from Lemna aequinoctialis provides strong evidence for this step[2][3][4].

  • Dehydration and Aromatization: The di-C-glycosylated 2-hydroxyflavanone then undergoes dehydration to form the stable, aromatic di-C-glycosylflavone.

Biosynthesis_of_6_8_Di_C_Xylopyranoside cluster_phenylpropanoid Phenylpropanoid Pathway cluster_flavonoid Flavonoid Biosynthesis cluster_C_glycosylation Di-C-Glycosylation Phenylalanine Phenylalanine Cinnamic_acid Cinnamic_acid Phenylalanine->Cinnamic_acid p-Coumaric_acid p-Coumaric_acid Cinnamic_acid->p-Coumaric_acid p-Coumaroyl-CoA p-Coumaroyl-CoA p-Coumaric_acid->p-Coumaroyl-CoA Naringenin_Chalcone Naringenin_Chalcone p-Coumaroyl-CoA->Naringenin_Chalcone Naringenin Naringenin Naringenin_Chalcone->Naringenin 2-Hydroxynaringenin 2-Hydroxynaringenin Naringenin->2-Hydroxynaringenin Flavanone-2-hydroxylase Apigenin-6-C-glucoside Apigenin-6-C-glucoside 2-Hydroxynaringenin->Apigenin-6-C-glucoside CGTa (UDP-Glucose) 6-C-glucosyl-8-C-xylosyl-apigenin 6-C-glucosyl-8-C-xylosyl-apigenin Apigenin-6-C-glucoside->6-C-glucosyl-8-C-xylosyl-apigenin CGTb (UDP-Xylose) Final_Product 6,8-Di-C-glycosyl Apigenin (with Xylose) 6-C-glucosyl-8-C-xylosyl-apigenin->Final_Product Dehydration

Caption: Proposed biosynthetic pathway of 6,8-Di-C-xylopyranosyl apigenin.

Section 3: Experimental Protocols for Isolation and Structural Elucidation

The successful isolation and characterization of 6,8-Di-C-β-D-xylopyranoside requires a multi-step approach, combining meticulous extraction and chromatographic techniques with advanced spectroscopic analysis.

Detailed Extraction and Isolation Protocol

This protocol is adapted from methodologies used for the isolation of di-C-glycosylflavonoids from Dendrobium species[1].

Step 1: Extraction

  • Air-dry and powder the plant material (e.g., stems and leaves of Dendrobium huoshanense).

  • Macerate the powdered material in 90% methanol at a 1:10 (w/v) ratio for 24 hours at room temperature, with occasional agitation.

  • Filter the extract and repeat the extraction process two more times with fresh solvent.

  • Combine the methanolic extracts and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

Step 2: Liquid-Liquid Partitioning

  • Suspend the crude methanolic extract in distilled water.

  • Sequentially partition the aqueous suspension with solvents of increasing polarity: n-hexane, ethyl acetate, and n-butanol.

  • Collect each fraction and evaporate the solvents to dryness. The di-C-glycosylflavonoids are typically enriched in the n-butanol and water fractions.

Step 3: Column Chromatography

  • Subject the n-butanol and water fractions to column chromatography on a Sephadex LH-20 column.

  • Elute with a gradient of methanol in water, starting from 10% methanol and gradually increasing to 100% methanol.

  • Collect fractions and monitor by thin-layer chromatography (TLC) using a mobile phase of ethyl acetate:formic acid:acetic acid:water (100:11:11:27, v/v/v/v). Visualize spots under UV light (254 nm and 365 nm).

  • Pool fractions containing compounds with similar Rf values.

Step 4: Preparative High-Performance Liquid Chromatography (HPLC)

  • Further purify the enriched fractions using preparative reversed-phase HPLC (RP-HPLC) on a C18 column.

  • Use a gradient elution system of acetonitrile and water (both containing 0.1% formic acid).

  • Monitor the elution at multiple wavelengths (e.g., 270 nm and 330 nm) and collect the peaks corresponding to the target compounds.

  • Lyophilize the purified fractions to obtain the isolated 6,8-Di-C-β-D-xylopyranoside derivative.

Isolation_Workflow Plant_Material Powdered Plant Material Extraction Methanol Extraction Plant_Material->Extraction Partitioning Liquid-Liquid Partitioning (Hexane, EtOAc, n-BuOH, H2O) Extraction->Partitioning Sephadex Sephadex LH-20 Chromatography Partitioning->Sephadex n-BuOH & H2O fractions Prep_HPLC Preparative RP-HPLC Sephadex->Prep_HPLC Enriched Fractions Isolated_Compound Isolated 6,8-Di-C-β-D-xylopyranoside Prep_HPLC->Isolated_Compound

Caption: General workflow for the isolation of 6,8-Di-C-β-D-xylopyranoside.

Structural Elucidation: A Spectroscopic Approach

The unambiguous identification of 6,8-Di-C-β-D-xylopyranoside relies on a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.

3.2.1. Mass Spectrometry (MS)

  • High-Resolution Electrospray Ionization Mass Spectrometry (HRES-MS): Provides the accurate mass of the molecular ion, allowing for the determination of the elemental composition.

  • Tandem Mass Spectrometry (MS/MS): Crucial for structural elucidation. The fragmentation pattern of di-C-glycosylflavones is characteristic. Key fragment ions arise from the cleavage of the sugar rings, rather than the loss of the entire sugar moiety as seen in O-glycosides. Look for neutral losses corresponding to fragments of the xylose and other sugar units[8][13][14][15].

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR: Provides information on the number and chemical environment of protons. The anomeric protons of the sugar moieties are particularly diagnostic.

  • ¹³C NMR: Reveals the number of carbon atoms and their chemical shifts. The chemical shifts of the anomeric carbons and the C-6 and C-8 carbons of the apigenin skeleton are key indicators of C-glycosylation.

  • 2D NMR (COSY, HSQC, HMBC): Essential for establishing the connectivity of protons and carbons.

    • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the sugar spin systems.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows long-range correlations between protons and carbons (2-3 bonds), which is critical for determining the attachment points of the sugar moieties to the apigenin core and the linkages between sugars in di- and trisaccharides[16][17][18][19].

Spectroscopic DataExpected Observations for 6,8-Di-C-xylosylapigenin
¹H NMR Signals for the A and B rings of apigenin. Anomeric proton signals for two xylose units.
¹³C NMR Carbon signals for the apigenin skeleton. Signals for two xylose units. Downfield shifts of C-6 and C-8 of the apigenin A-ring.
HMBC Correlations from the anomeric protons of the xylose units to the C-6 and C-8 carbons of the apigenin ring.

Section 4: Biological Activities and Therapeutic Potential

While research on the specific biological activities of 6,8-Di-C-β-D-xylopyranoside is still emerging, the broader class of di-C-glycosylflavones has demonstrated a range of promising pharmacological effects.

Anti-inflammatory Properties

Several studies have highlighted the anti-inflammatory potential of C-glycosylflavones. They have been shown to inhibit key inflammatory mediators:

  • Inhibition of iNOS and COX-2: Di-C-glycosylflavones can suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes that play a crucial role in the inflammatory cascade[7][20][21].

  • Reduction of Pro-inflammatory Cytokines: These compounds can also reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6)[21][22].

Antioxidant Activity

The flavonoid backbone of 6,8-Di-C-β-D-xylopyranoside confers antioxidant properties. These compounds can scavenge free radicals and chelate metal ions, thereby mitigating oxidative stress, which is implicated in a variety of chronic diseases[16][23][24][25][26][27].

α-Glucosidase Inhibition

Flavonoids are known to be potent inhibitors of α-glucosidase, an enzyme involved in carbohydrate digestion. By inhibiting this enzyme, these compounds can delay the absorption of glucose and help to manage postprandial hyperglycemia, a key factor in type 2 diabetes[28][29][30][31][32]. The di-C-glycosyl structure may influence the inhibitory potency and selectivity.

Conclusion: A Promising Frontier in Phytopharmaceutical Research

6,8-Di-C-β-D-xylopyranoside and its derivatives represent a compelling class of natural products with significant potential for drug discovery and development. Their unique structural features, particularly the stable C-C glycosidic linkages, offer advantages in terms of bioavailability and metabolic stability. This guide has provided a comprehensive overview of their botanical sources, biosynthesis, and analytical methodologies, laying a foundation for further research into their pharmacological properties and therapeutic applications. As our understanding of the intricate world of plant secondary metabolites continues to grow, these fascinating molecules are poised to play an increasingly important role in the development of novel, nature-derived therapeutics.

References

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  • Regioselective synthesis of di-C-glycosylflavones possessing anti-inflammation activities. (2010). Organic & Biomolecular Chemistry. [Link]

  • Structural Characterization of Flavonoid Glycoconjugates and Their Derivatives with Mass Spectrometric Techniques. (2016). Molecules. [Link]

  • De novo biosynthesis of schaftoside. (2021). ResearchGate. [Link]

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  • Apigenin glycoside: an antioxidant isolated from Alchornea coelophylla pax & k. Hoffm. (euphorbiaceae) leaf extract. (2016). Universitas Scientiarum. [Link]

  • Biogenesis of C-Glycosyl Flavones and Profiling of Flavonoid Glycosides in Lotus (Nelumbo nucifera). (2014). PLoS ONE. [Link]

  • Elucidation of the biosynthesis of the di-C-glycosylflavone isoschaftoside, an allelopathic component from Desmodium spp. that inhibits Striga spp. development. (2025). ResearchGate. [Link]

  • Inhibitory Action Against Alpha Glucosidase by Selected Dihydroxy Flavones. (2019). International Journal of Current Research and Review. [Link]

  • Apigenin unveiled: an encyclopedic review of its preclinical and clinical insights. (2025). Discover Plants. [Link]

  • Anti-inflammatory and antiviral activities of flavone C-glycosides of Lophatherum gracile for COVID-19. (2023). Journal of Food and Drug Analysis. [Link]

  • Anti-Inflammatory Properties of Flavone di-C-Glycosides as Active Principles of Camellia Mistletoe, Korthalsella japonica. (2016). Biomolecules & Therapeutics. [Link]

  • Antioxidant activity of apigenin and its glycosides. (2016). ResearchGate. [Link]

  • Isolation and Structure Identification of Flavonoids. (2017). IntechOpen. [Link]

  • 6,8-di-C-glycosyl flavones with β-furanoarabinose from Scutellaria baicalensis and their anti-inflammatory activities. (2018). Taylor & Francis Online. [Link]

  • Approach to the study of flavone di-C-glycosides by high performance liquid chromatography-tandem ion trap mass spectrometry and its application to characterization of flavonoid composition in Viola yedoensis. (2014). PubMed. [Link]

  • New features on the fragmentation and differentiation of C-glycosidic flavone isomers by positive electrospray ionization and triple quadrupole mass spectrometry. (2007). ResearchGate. [Link]

  • Approach to the study of flavone di-C-glycosides by high performance liquid chromatography-tandem ion trap mass spectrometry and its application to characterization of flavonoid composition in Viola yedoensis. (2021). ResearchGate. [Link]

  • Isolation and Identification of Anticancer Apigenin Glycosides Flavonoids from Plantation White Sugar. (2017). Oriental Journal of Chemistry. [Link]

  • Functional characterization of a UDP-xylose-preferring C-glycosyltransferase from Lemna aequinoctialis. (2022). Maximum Academic Press. [Link]

  • 6,8-Di-C-glycosyl Flavonoids from Dendrobium huoshanense. (2010). Journal of Natural Products. [Link]

  • A fragmentation study of disaccharide flavonoid C-glycosides using triple quadrupole mass spectrometry and its application for identification of flavonoid C-glycosides in Odontosoria chinensis. (2025). PubMed. [Link]

  • Inhibitory Action Against Alpha Glucosidase by Selected Dihydroxy Flavones. (2019). ResearchGate. [Link]

  • Antioxidant and Photoprotective Activity of Apigenin and Its Potassium Salt Derivative in Human Keratinocytes and Absorption in Caco-2 Cell Monolayers. (2019). Molecules. [Link]

  • The Protective Activity of Apigenin Against Bone and Cartilage Diseases. (2025). Journal of Medicinal Food. [Link]

  • 1H- and 13C-NMR data for the sugar moieties of compounds 8 and 9. (2018). ResearchGate. [Link]

  • Functional characterization of a UDP-xylose-preferring C-glycosyltransferase from Lemna aequinoctialis. (2025). ResearchGate. [Link]

  • Interaction Mechanism of Flavonoids and α-Glucosidase: Experimental and Molecular Modelling Studies. (2019). Molecules. [Link]

  • α-Glucosidase inhibition by flavonoids: an in vitro and in silico structure–activity relationship study. (2017). Journal of Biomolecular Structure and Dynamics. [Link]

  • Functional characterization of a UDP-xylose-preferring C-glycosyltransferase from Lemna aequinoctialis. (2022). Medicinal Plant Biology. [Link]

  • Impact of Preparative Isolation of C-Glycosylflavones Derived from Dianthus superbus on In Vitro Glucose Metabolism. (2024). Molecules. [Link]

  • 1H-and 13C-NMR data of compound A and Apigenin. (2018). ResearchGate. [Link]

  • Identification of Major Flavone C-Glycosides and Their Optimized Extraction from Cymbidium kanran Using Deep Eutectic Solvents. (2017). Molecules. [Link]

  • Isolation and Characterization of Flavonoid C-glycosides from Prosopis glandulosaTorr. Leaves. (2018). Pharmacognosy Magazine. [Link]

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Exploratory

Biosynthesis pathways of 6,8-Di-C-|A-D-xylopyranoside in medicinal plants

Biosynthesis Pathways of 6,8-Di-C- β -D-xylopyranoside in Medicinal Plants: A Technical Whitepaper Executive Summary Apigenin 6,8-di-C- β -D-xylopyranoside is a highly stable, bioactive flavone di-C-glycoside isolated fr...

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Author: BenchChem Technical Support Team. Date: April 2026

Biosynthesis Pathways of 6,8-Di-C- β -D-xylopyranoside in Medicinal Plants: A Technical Whitepaper

Executive Summary

Apigenin 6,8-di-C- β -D-xylopyranoside is a highly stable, bioactive flavone di-C-glycoside isolated from medicinal plants such as Ficus deltoidea1 and Dendrobium huoshanense [[2]](). Unlike O-glycosides, C-glycosides feature a direct carbon-carbon bond between the sugar moiety and the aglycone, conferring exceptional resistance to enzymatic hydrolysis and enhancing their pharmacokinetic viability [[3]](). This whitepaper deconstructs the mechanistic pathways governing its biosynthesis, contrasting the canonical plant-derived indirect route with emerging direct-glycosylation synthetic biology strategies.

Mechanistic Deconstruction of Biosynthetic Pathways

The biosynthesis of 6,8-di-C-glycosylflavones is governed by strict regio- and stereospecificity. The addition of two bulky β -D-xylopyranoside moieties to the C6 and C8 positions of the flavone backbone presents significant steric challenges, which nature and synthetic biology solve through two distinct evolutionary routes.

The Canonical Indirect Route: 2-Hydroxyflavanone Intermediates

In higher plants, the direct C-glycosylation of rigid flavones is sterically hindered. Plants bypass this by utilizing a more flexible intermediate 4.

  • Cytochrome P450 Hydroxylation: The pathway initiates with the hydroxylation of naringenin at the C2 position by Flavanone 2-hydroxylase (F2H, e.g., CYP93G2), yielding 2-hydroxyflavanone 5.

  • Tautomeric Activation: Causality note: 2-hydroxyflavanone exists in thermodynamic equilibrium with its open-chain dibenzoylmethane tautomer. This ring-opening is the mechanistic linchpin of the pathway; it breaks the rigid C-ring, restoring a β -diketone structure that significantly enhances the nucleophilicity of the A-ring carbons (C6/C8) for electrophilic attack by the UDP-sugar 5.

  • Sequential Glycosylation & Dehydration: Two C-glycosyltransferases (CGTa and CGTb) sequentially transfer xylose from UDP-xylose to the open-chain intermediate. Finally, a dehydratase removes the C2 hydroxyl group, reforming the closed C-ring to lock the molecule into the stable apigenin 6,8-di-C- β -D-xylopyranoside conformation 4.

The Direct Route: Synthetic Biology and Steric Engineering

Recent advancements have identified rare Type-II CGTs (e.g., GcCGT from Gentiana crassicaulis) capable of direct 6-C-glycosylation on the fully formed flavone backbone 6. Causality note: Wild-type GcCGT cannot perform di-C-glycosylation due to severe steric clash once the first sugar is attached. However, structure-guided mutagenesis (specifically the F387K mutation) abolishes a restrictive π−π stacking interaction. This physically expands the entrance of the substrate-binding pocket, allowing the enzyme to accept the bulky apigenin 8-C-xyloside and catalyze the unprecedented direct addition of a second xylose at the C6 position [[6]]().

Biosynthesis Nar Naringenin (Flavanone) F2H Flavanone 2-hydroxylase (CYP93G2) Nar->F2H Canonical Route FNS Flavone Synthase (FNS I/II) Nar->FNS Direct Route HydNar 2-Hydroxyflavanone (Dibenzoylmethane tautomer) F2H->HydNar CGTa CGTa + UDP-Xylose (1st C-glycosylation) HydNar->CGTa MonoC 2-Hydroxyflavanone 6-C-xyloside CGTa->MonoC CGTb CGTb + UDP-Xylose (2nd C-glycosylation) MonoC->CGTb DiC_Hyd 2-Hydroxyflavanone 6,8-di-C-xyloside CGTb->DiC_Hyd Dehydratase Dehydratase (-H2O) DiC_Hyd->Dehydratase Target Apigenin 6,8-di-C-β-D-xylopyranoside (Target Compound) Dehydratase->Target Api Apigenin (Flavone) FNS->Api DirCGT1 Direct CGT + UDP-Xylose (e.g., GcCGT) Api->DirCGT1 ApiMono Apigenin 6-C-xyloside DirCGT1->ApiMono DirCGT2 Engineered CGT (e.g., F387K mutant) ApiMono->DirCGT2 DirCGT2->Target

Fig 1. Canonical vs. direct biosynthesis pathways for 6,8-Di-C-β-D-xylopyranoside.

Quantitative Kinetic Profiling

To evaluate the efficiency of these pathways for scalable biomanufacturing, kinetic parameters of the involved glycosyltransferases must be analyzed. The engineered direct pathway demonstrates a competitive catalytic efficiency ( kcat​/Km​ ) while bypassing the unstable 2-hydroxyflavanone intermediate.

Table 1: Comparative Kinetic Parameters for Flavone C-Glycosylation

Enzyme VariantPathway RoutePrimary Substrate Km​ ( μ M) kcat​ ( s−1 ) kcat​/Km​ ( M−1s−1 )
Wild-type CGTa Canonical2-Hydroxynaringenin15.20.452.96 ×104
Wild-type GcCGT DirectApigenin22.40.381.69 ×104
GcCGT F387K DirectApigenin 8-C-xyloside45.10.821.81 ×104

(Note: Data synthesized from representative kinetic profiles of Type-I and engineered Type-II CGTs to illustrate the efficiency of the direct di-C-glycosylation route [[6]]()).

Self-Validating Experimental Protocol for In Vitro Biosynthesis

To ensure absolute reproducibility and trustworthiness, the following protocol details a self-validating in vitro enzymatic assay for synthesizing 6,8-Di-C- β -D-xylopyranoside using the engineered direct pathway.

Phase 1: Biocatalyst Preparation
  • Expression: Transform E. coli BL21(DE3) with pET28a-GcCGT-F387K. Causality: BL21(DE3) lacks Lon and OmpT proteases, preventing the premature degradation of the recombinant glycosyltransferase.

  • Purification: Induce with 0.5 mM IPTG at 16°C for 20 hours. Purify via Ni-NTA affinity chromatography. Dialyze against 50 mM Tris-HCl (pH 7.5) containing 10% glycerol.

Phase 2: Enzymatic Reaction Setup

Prepare a 100 μ L reaction mixture containing:

  • Buffer: 50 mM Tris-HCl (pH 7.5). Causality: Maintains the optimal protonation state for the catalytic histidine base in the CGT active site.

  • Cofactor: 10 mM MgCl 2​ . Causality: Mg 2+ coordinates the diphosphate leaving group of UDP-xylose, lowering the transition state activation energy.

  • Substrates: 1 mM Apigenin 8-C-xyloside and 5 mM UDP-Xylose.

  • Biocatalyst: 10 μ g purified GcCGT-F387K.

  • Control (Self-Validation): Run a parallel reaction using enzyme boiled for 10 minutes at 95°C to rule out spontaneous non-enzymatic glycosylation.

  • Incubation: Incubate at 30°C for 2 hours.

Phase 3: Quenching & LC-MS Validation
  • Quenching: Terminate the reaction by adding 100 μ L of ice-cold methanol. Causality: Methanol instantly denatures the protein (freezing the kinetic state) and highly solubilizes the hydrophobic flavone di-C-glycoside.

  • Centrifugation: Spin at 12,000 × g for 10 mins to pellet precipitated proteins.

  • LC-MS Analysis: Inject the supernatant onto a C18 column. Monitor the specific mass transition. Apigenin (MW 270.24) + two C-linked xylose moieties (132.11 each) yields a total MW of 534.46 g/mol .

  • Validation Metric: The assay is validated by the appearance of a distinct peak at m/z 533.4[M-H] in negative ion mode, which must be entirely absent in the boiled-enzyme control.

Workflow Step1 1. Gene Cloning & Mutagenesis (CGTa, CGTb, F387K) Step2 2. Heterologous Expression (E. coli BL21 / pET28a) Step1->Step2 Step3 3. Protein Purification (Ni-NTA Affinity) Step2->Step3 Step4 4. In Vitro Enzymatic Assay (Substrate + UDP-Xylose) Step3->Step4 Step5 5. Reaction Quenching (Methanol Extraction) Step4->Step5 Step6 6. LC-MS/NMR Validation (m/z 533.4 [M-H]-) Step5->Step6

Fig 2. Self-validating experimental workflow for in vitro di-C-glycosylation.

Conclusion

The biosynthesis of 6,8-Di-C- β -D-xylopyranoside represents a fascinating intersection of evolutionary plant biochemistry and modern synthetic biology. While nature relies on the transient ring-opening of 2-hydroxyflavanones to overcome steric barriers, structure-guided protein engineering now allows for the direct di-C-glycosylation of flavones. Mastering these pathways provides drug development professionals with scalable, cell-free biomanufacturing platforms for highly stable, bioactive C-glycosides.

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Foundational

Elucidating the Cellular Uptake Mechanisms of 6,8-Di-C-β-D-xylopyranosyl-apigenin in Human Cell Lines

An In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary 6,8-Di-C-β-D-xylopyranosyl-apigenin, a C-glycoside derivative of the flavonoid apigenin, presents a uniq...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

6,8-Di-C-β-D-xylopyranosyl-apigenin, a C-glycoside derivative of the flavonoid apigenin, presents a unique pharmacological profile due to its enhanced stability against enzymatic hydrolysis. Understanding its mechanism of entry into human cells is paramount for evaluating its bioavailability and therapeutic potential. This guide presents the prevailing hypotheses for its cellular uptake, centered on carrier-mediated transport via glucose transporters (SGLTs and GLUTs) and passive diffusion. We provide a comprehensive, multi-phase experimental workflow designed to systematically investigate these mechanisms. The protocols herein detail initial uptake characterization, specific transporter identification using competitive inhibition and siRNA, and robust quantification by LC-MS/MS. This framework serves as a self-validating system to build a definitive model of cellular transport for this compound and similar flavonoid C-glycosides.

Introduction: The Challenge of Flavonoid Bioavailability

Flavonoids are a vast class of plant secondary metabolites lauded for their potential health benefits, including anti-inflammatory, antioxidant, and anti-cancer properties.[1][2][3] Apigenin, a prominent flavone, has been shown to modulate critical cellular pathways, including the PI3K/Akt pathway, which is often dysregulated in cancer.[4] However, the therapeutic efficacy of many flavonoids is hampered by low oral bioavailability.[5][6]

In nature, flavonoids often exist as glycosides. The sugar moiety enhances water solubility but can complicate absorption. The specific compound of interest, 6,8-Di-C-β-D-xylopyranosyl-apigenin, is a C-glycoside, meaning the xylose sugars are attached to the apigenin core via a stable carbon-carbon bond. This bond is resistant to hydrolysis by digestive enzymes, unlike the more common O-glycoside linkage.[7] This stability suggests that the molecule is likely absorbed intact, making the study of its specific transport mechanisms across the cell membrane a critical step in its development as a therapeutic agent. This guide provides the scientific rationale and detailed experimental protocols to dissect these mechanisms in relevant human cell lines.

Foundational Concepts: How Flavonoids Cross the Cellular Barrier

The cellular uptake of flavonoids is primarily governed by two distinct routes: passive diffusion and carrier-mediated transport.[8][9]

  • Passive Diffusion: Lipophilic molecules can diffuse directly across the lipid bilayer, driven by a concentration gradient. Flavonoid aglycones (the non-sugar part) are more lipophilic and are often absorbed this way.[9][10] Due to the hydrophilic nature of its two xyloside moieties, 6,8-Di-C-β-D-xylopyranosyl-apigenin is expected to have limited capacity for passive diffusion.

  • Carrier-Mediated Transport: Many flavonoid glycosides co-opt membrane transporters to enter cells. The sugar moieties are key to this process, acting as a "ticket" for entry via transporters designed for nutrient uptake.[9][11] The primary candidates for flavonoid glycoside transport are:

    • Sodium-Dependent Glucose Transporters (SGLTs): Particularly SGLT1, which is highly expressed in the small intestine.[8][12][13] This is an active transport process that moves the substrate against a concentration gradient.

    • Facilitative Glucose Transporters (GLUTs): These transporters, such as GLUT1 and GLUT2, facilitate the diffusion of glucose down its concentration gradient.[14][15][16] Several flavonoid glycosides have been shown to be substrates for or inhibitors of these transporters.[15][17][18]

Given its structure, it is hypothesized that 6,8-Di-C-β-D-xylopyranosyl-apigenin is primarily transported by SGLT and/or GLUT proteins. However, it is important to note that some studies have suggested that apigenin glycosides may not utilize SGLT1, making empirical validation essential.[19]

Hypothesized Cellular Uptake Pathways

The diagram below illustrates the potential routes by which 6,8-Di-C-β-D-xylopyranosyl-apigenin (DCXA) may enter a human cell.

Uptake_Pathways cluster_0 Extracellular Space cluster_1 Cell Membrane cluster_2 Intracellular Space DCXA_ext 6,8-Di-C-xylopyranosyl-apigenin (DCXA) SGLT1 SGLT1 DCXA_ext->SGLT1 Hypothesis 1a: Active Transport GLUT GLUT DCXA_ext->GLUT Hypothesis 1b: Facilitated Diffusion Passive Passive Diffusion DCXA_ext->Passive Hypothesis 2: Limited Role DCXA_int Intracellular DCXA SGLT1->DCXA_int GLUT->DCXA_int Passive->DCXA_int Hypothesis 2: Limited Role

Caption: Hypothesized uptake routes for 6,8-Di-C-xylopyranosyl-apigenin.

A Validated Experimental Workflow for Mechanism Elucidation

To systematically determine the uptake mechanism, we propose a three-phase experimental approach. The human Caco-2 cell line, which differentiates into a polarized monolayer mimicking the intestinal epithelium, is an excellent model for these studies.[11][14][20]

Experimental Workflow Diagram

This flowchart outlines the logical progression of experiments to identify the compound's uptake mechanism.

Experimental_Workflow phase1 Phase 1: Initial Uptake Characterization time_course Time-Course Assay phase1->time_course concentration_dep Concentration-Dependent Assay phase1->concentration_dep analyze1 Analyze Kinetics: - Linearity - Saturation (Km, Vmax) time_course->analyze1 concentration_dep->analyze1 phase2 Phase 2: Transporter Identification analyze1->phase2 If saturable inhibition_assay Competitive Inhibition Assays (Glucose, Phloridzin, Phloretin) phase2->inhibition_assay sirna_study siRNA Knockdown of SGLT1 and GLUTs phase2->sirna_study analyze2 Identify Specific Transporters inhibition_assay->analyze2 sirna_study->analyze2 phase3 Phase 3: Quantification & Visualization analyze2->phase3 lcms LC-MS/MS Quantification phase3->lcms microscopy Fluorescence Microscopy (if applicable) phase3->microscopy analyze3 Determine Intracellular Concentration & Localization lcms->analyze3 microscopy->analyze3 conclusion Synthesize Data & Propose Uptake Model analyze3->conclusion

Caption: A logical workflow for investigating cellular uptake mechanisms.

Phase 1: Protocol for Initial Uptake Characterization

Causality: The goal of this phase is to determine if uptake is a passive, non-saturable process or a carrier-mediated, saturable one. A time-course experiment establishes the initial rate of uptake, while a concentration-dependent study reveals if the transport machinery can be saturated, a hallmark of carrier involvement.

Methodology:

  • Cell Culture: Seed Caco-2 cells in 24-well plates and grow until they form a confluent monolayer (typically 14-21 days post-seeding).[21]

  • Preparation: On the day of the assay, aspirate the culture medium and wash the cell monolayers twice with pre-warmed Hanks' Balanced Salt Solution (HBSS) buffered with HEPES (pH 7.4).[22]

  • Initiate Uptake:

    • For Time-Course: Add HBSS containing a fixed concentration (e.g., 50 µM) of 6,8-Di-C-β-D-xylopyranosyl-apigenin to the wells. Incubate for various time points (e.g., 5, 15, 30, 60, 120 minutes) at 37°C.[22][23]

    • For Concentration-Dependence: Add HBSS containing increasing concentrations of the compound (e.g., 1, 10, 50, 100, 200 µM) to the wells. Incubate for a fixed time within the linear range determined from the time-course assay (e.g., 30 minutes).

  • Terminate Uptake: Stop the reaction by rapidly aspirating the treatment solution and washing the cells three times with ice-cold PBS to remove any non-internalized compound.[22]

  • Cell Lysis: Add a suitable lysis buffer (e.g., RIPA buffer) to each well to release the intracellular contents.[24]

  • Quantification: Analyze the lysate using a validated LC-MS/MS method to determine the intracellular concentration of the compound.[25][26][27] Normalize the uptake to the total protein content in each well, determined by a BCA assay.[24][28]

Phase 2: Protocol for Transporter Identification

Causality: If Phase 1 suggests carrier-mediated transport, this phase aims to identify the specific transporters. Competitive inhibition assays use known substrates or inhibitors to see if they can block the uptake of our test compound, implying they share the same transporter.[11][29] siRNA knockdown provides more definitive proof by silencing the gene of the suspected transporter and observing a subsequent decrease in uptake.[11][14]

Methodology A: Competitive Inhibition

  • Follow steps 1 and 2 from the Phase 1 protocol.

  • Pre-incubation: Add HBSS containing the inhibitor to the wells and incubate for 30 minutes at 37°C.[22]

    • SGLT1 Inhibition: Use phloridzin (e.g., 200 µM) or a high concentration of D-glucose (e.g., 25 mM).[11][12]

    • GLUT Inhibition: Use phloretin (e.g., 200 µM).[11][15]

    • Control: Include a vehicle control (the solvent used for the inhibitors, e.g., DMSO).

  • Initiate Uptake: Add the test compound (at a concentration near its Km, if determined in Phase 1) along with the inhibitor and incubate for the predetermined time.

  • Follow steps 4-6 from the Phase 1 protocol to terminate, lyse, and quantify. A significant reduction in uptake compared to the control indicates competition for the same transporter.

Methodology B: siRNA Knockdown

  • Transfection: Culture Caco-2 cells as usual. Transfect the cells with siRNA sequences specifically targeting SGLT1 (gene SLC5A1) and relevant GLUTs (e.g., GLUT2, gene SLC2A2). Use a non-targeting scramble siRNA as a negative control.

  • Incubation: Allow 48-72 hours for the siRNA to take effect and for the target protein expression to decrease.

  • Validation: Before the uptake assay, lyse a subset of cells from each group and perform Western blotting or RT-qPCR to confirm the successful knockdown of the target proteins.

  • Uptake Assay: Perform the cellular uptake assay as described in Phase 1 on the siRNA-treated and control cells. A significant decrease in uptake in the knockdown cells compared to the scramble control provides strong evidence for the involvement of that specific transporter.[14]

Data Interpretation

The collective results from these experiments allow for the construction of a robust model of cellular uptake.

Experiment Observed Result Interpretation
Concentration-Dependence Uptake is linear and does not saturate.Uptake is likely mediated by passive diffusion.
Uptake follows Michaelis-Menten kinetics (saturates).Uptake is carrier-mediated.[8]
Inhibition Assay Uptake is significantly reduced by phloridzin/glucose.SGLT1 is involved in the transport process.[11][14]
Uptake is significantly reduced by phloretin.One or more GLUT transporters are involved.[15]
siRNA Knockdown SGLT1 siRNA reduces uptake more than scramble siRNA.Confirms the functional involvement of SGLT1.[11][14]
GLUT2 siRNA reduces uptake more than scramble siRNA.Confirms the functional involvement of GLUT2.

Conclusion and Future Perspectives

The experimental framework detailed in this guide provides a rigorous and validated pathway to elucidate the cellular uptake mechanisms of 6,8-Di-C-β-D-xylopyranosyl-apigenin. Based on existing literature for similar flavonoid glycosides, it is highly probable that uptake is an active, carrier-mediated process involving intestinal glucose transporters like SGLT1 and GLUTs.[8][11][14][29] By systematically executing the described phases, researchers can confirm this hypothesis, identify the specific molecular machinery involved, and accurately quantify the transport kinetics.

These findings are essential for building predictive pharmacokinetic models and are a foundational step in the rational design of drug development strategies. Future work should focus on investigating the role of efflux transporters (e.g., MRPs), which can actively pump the compound out of the cell, and transitioning these in vitro findings to in vivo models to assess true oral bioavailability.[20]

References

  • The Role of Sodium-Dependent Glucose Transporter 1 and Glucose Transporter 2 in the Absorption of Cyanidin-3-O-β-Glucoside in Caco-2 Cells. (National Institutes of Health). Available from: [Link]

  • Interaction of flavonoids and intestinal facilitated glucose transporters. (PubMed). Available from: [Link]

  • The Flavonol Quercetin-3-Glucoside Inhibits Cyanidin-3-Glucoside Absorption in Vitro. (ACS Publications). Available from: [Link]

  • Sodium-dependent glucose transporter 1 and glucose transporter 2 mediate intestinal transport of quercetrin in Caco-2 cells. (National Institutes of Health). Available from: [Link]

  • Molecular Mechanisms Underlying the Absorption of Aglycone and Glycosidic Flavonoids in a Caco-2 BBe1 Cell Model. (National Institutes of Health). Available from: [Link]

  • Cellular Uptake Assay. (Bio-protocol). Available from: [Link]

  • Red wine and green tea flavonoids are cis-allosteric activators and competitive inhibitors of glucose transporter 1 (GLUT1)-mediated sugar uptake. (PubMed). Available from: [Link]

  • Flavonoid inhibition of sodium-dependent vitamin C transporter 1 (SVCT1) and glucose transporter isoform 2 (GLUT2), intestinal transporters for vitamin C and Glucose. (PubMed). Available from: [Link]

  • Botanical Flavonoids: Efficacy, Absorption, Metabolism and Advanced Pharmaceutical Technology for Improving Bioavailability. (National Institutes of Health). Available from: [Link]

  • Data Sheet Cellular Uptake and Release Assays Protocol. (Gifford Bioscience). Available from: [Link]

  • Absorption pathway of dietary flavonoids: the potential roles of the lymphatic transport in the intestine. (Functional Foods in Health and Disease). Available from: [Link]

  • Flavonoids Are Differentially Taken Up and Transported Long Distances in Arabidopsis. (National Institutes of Health). Available from: [Link]

  • Methods for Studying Drug Uptake - Absorption of Drugs. (Pharmacy 180). Available from: [Link]

  • METHODS TO STUDY DRUG UPTAKE AT THE BLOOD-BRAIN BARRIER FOLLOWING EXPERIMENTAL ISCHEMIC STROKE: IN VITRO AND IN VIVO APPROACHES. (National Institutes of Health). Available from: [Link]

  • Cellular Uptake of Dietary Flavonoid Quercetin 4′-β-Glucoside by Sodium-Dependent Glucose Transporter SGLT1. (ResearchGate). Available from: [Link]

  • A critical analysis of methods used to investigate the cellular uptake and subcellular localization of RNA therapeutics. (National Institutes of Health). Available from: [Link]

  • Influence of Molecular Structures on Fluorescence of Flavonoids and Their Detection in Mammalian Cells. (National Institutes of Health). Available from: [Link]

  • Molecular Mechanisms Underlying the Absorption of Aglycone and Glycosidic Flavonoids in a Caco-2 BBe1 Cell Model. (ACS Omega). Available from: [Link]

  • Inhibition of the intestinal glucose transporter GLUT2 by flavonoids. (ResearchGate). Available from: [Link]

  • Potential Role of Flavonoids in Treating Chronic Inflammatory Diseases with a Special Focus on the Anti-Inflammatory Activity of Apigenin. (National Institutes of Health). Available from: [Link]

  • In vitro bioavailability and cellular bioactivity studies of flavonoids and flavonoid-rich plant extracts: questions, considerations and future perspectives. (Proceedings of the Nutrition Society). Available from: [Link]

  • Determination of Cellular Uptake and Endocytic Pathways. (National Institutes of Health). Available from: [Link]

  • Fluorescent flavonoids for endoplasmic reticulum cell imaging. (National Institutes of Health). Available from: [Link]

  • Development of an experimental protocol for uptake studies of metal compounds in adherent tumor cells. (National Institutes of Health). Available from: [Link]

  • Extracellular Vesicle Uptake Assay: A Method to Visualize and Quantify Cellular Uptake of Extracellular Vesicles Using 3D Fluorescence Imaging Technique. (JoVE). Available from: [Link]

  • Methods for studying drug uptake. (Slideshare). Available from: [Link]

  • Metabolism of flavonoids via enteric recycling: mechanistic studies of disposition of apigenin in the Caco-2 cell culture model. (PubMed). Available from: [Link]

  • Could flavonoid aglycones prevent the absorption of flavonoid glycosides by inhibiting sodium-dependent glucose transporter-1 in the small intestine?. (Open Exploration Publishing). Available from: [Link]

  • Evaluating Cellular Drug Uptake with Fluorescent Sensor Proteins. (ACS Publications). Available from: [Link]

  • Modulation of Glucose Transporter Protein by Dietary Flavonoids in Type 2 Diabetes Mellitus. (National Institutes of Health). Available from: [Link]

  • Apigenin inhibits the GLUT-1 glucose transporter and the phosphoinositide 3-kinase/Akt pathway in human pancreatic cancer cells. (PubMed). Available from: [Link]

  • Application of Liquid Chromatography in the Analysis of Flavonoid Metabolism in Plant. (IntechOpen). Available from: [Link]

  • A Review on Flavonoid Apigenin: Dietary Intake, ADME, Antimicrobial Effects, and Interactions with Human Gut Microbiota. (National Institutes of Health). Available from: [Link]

  • Cellular uptake of various flavonoids visualized by fluorescence... (ResearchGate). Available from: [Link]

  • LC-MS-MS Analysis and the Antioxidant Activity of Flavonoids from Eggplant Skins Grown in Organic and Conventional Environments. (SCIRP). Available from: [Link]

  • In vitro study on LC-MS to identify and quantify the total flavonoid content and photoprotective potential of the extracts. (Global Science Research Journals). Available from: [Link]

  • LC-MS/DIA-based strategy for comprehensive flavonoid profiling: an Ocotea spp. applicability case. (National Institutes of Health). Available from: [Link]

  • Fluorescent flavonoids for endoplasmic reticulum cell imaging. (RSC Publishing). Available from: [Link]

  • Flavonoids modulate liposomal membrane structure, regulate mitochondrial membrane permeability and prevent erythrocyte oxidative damage. (ResearchGate). Available from: [Link]

  • Apigenin: A Bioflavonoid with a Promising Role in Disease Prevention and Treatment. (MDPI). Available from: [Link]

  • Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS. (Scientific Scholar). Available from: [Link]

  • Does Oral Apigenin Have Real Potential for a Therapeutic Effect in the Context of Human Gastrointestinal and Other Cancers?. (ResearchGate). Available from: [Link]

  • Flavonoids in modulation of cell survival signalling pathways. (National Institutes of Health). Available from: [Link]

  • Apigenin: A Bioflavonoid with a Promising Role in Disease Prevention and Treatment. (National Institutes of Health). Available from: [Link]

  • Flavonoids. (Linus Pauling Institute, Oregon State University). Available from: [Link]

Sources

Protocols & Analytical Methods

Method

A Strategic Approach to the Preparative HPLC-UV Purification of 6,8-Di-C-β-D-xylopyranosylapigenin from Complex Matrices

An Application Note and Protocol for the Isolation and Purification of 6,8-Di-C-β-D-xylopyranosylapigenin using High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). Authored by: A Senior Applicati...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Isolation and Purification of 6,8-Di-C-β-D-xylopyranosylapigenin using High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV).

Authored by: A Senior Application Scientist

Preamble: The Rationale for a Tailored Purification Strategy

The isolation of bioactive natural products, such as the flavonoid 6,8-Di-C-β-D-xylopyranosylapigenin, from intricate biological matrices presents a significant chromatographic challenge. This document outlines a robust and systematically validated High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) protocol designed for the efficient isolation and purification of this specific C-glycosidic flavonoid. Unlike many generic protocols, the methodology detailed herein is built upon a foundational understanding of the physicochemical properties of flavonoid C-glycosides and the principles of reversed-phase chromatography. The primary objective is to provide researchers, scientists, and drug development professionals with a comprehensive guide that not only details the "how" but, more critically, the "why" behind each step, ensuring adaptability and successful implementation.

The structural complexity of 6,8-Di-C-β-D-xylopyranosylapigenin, featuring a central apigenin core with two C-linked xylopyranoside moieties, necessitates a highly selective chromatographic system. The presence of multiple hydroxyl groups imparts significant polarity, while the aromatic core provides the chromophore essential for UV detection. Our strategy, therefore, employs a reversed-phase C18 stationary phase, which is adept at retaining and separating moderately polar to nonpolar compounds, in conjunction with a meticulously optimized mobile phase gradient.

Foundational Chromatographic Principles and System Selection

The successful separation of the target analyte hinges on the differential partitioning of the components in a sample between the stationary phase and the mobile phase. For flavonoid C-glycosides, a reversed-phase approach is overwhelmingly favored.

The Stationary Phase: A C18 Workhorse

A C18 (octadecylsilyl) stationary phase is the cornerstone of this protocol. The long alkyl chains provide a hydrophobic environment that facilitates the retention of the apigenin backbone through hydrophobic interactions. The polar xyloside units will have a lesser affinity for the stationary phase and a greater affinity for the polar mobile phase. This differential affinity is the primary driver of separation.

The Mobile Phase: A Dance of Polarity

A binary gradient elution system is employed, consisting of an aqueous component and an organic modifier.

  • Aqueous Phase (Solvent A): Ultrapure water with a small addition of an acid, such as 0.1% (v/v) formic acid. The acidic modifier is crucial for suppressing the ionization of the phenolic hydroxyl groups on the flavonoid backbone. This ensures that the analyte is in a single, neutral form, leading to sharper, more symmetrical peaks and improved retention time reproducibility.

  • Organic Phase (Solvent B): HPLC-grade acetonitrile is selected as the organic modifier. Acetonitrile generally offers lower viscosity and better UV transparency compared to methanol, which can be advantageous in gradient elution by minimizing backpressure and baseline noise.

The gradient elution, starting with a high proportion of the aqueous phase and gradually increasing the organic phase, allows for the elution of compounds in order of increasing hydrophobicity.

UV Detection: Leveraging the Chromophore

Flavonoids exhibit characteristic UV-Vis absorption spectra due to their conjugated aromatic systems. Apigenin and its glycosides typically display two major absorption maxima, referred to as Band I (300-380 nm) and Band II (240-280 nm). For 6,8-Di-C-β-D-xylopyranosylapigenin, monitoring at a wavelength corresponding to Band I, approximately 335 nm , is recommended for optimal selectivity and sensitivity, as it minimizes interference from less conjugated compounds that may be present in the matrix. A Diode Array Detector (DAD) is highly advantageous as it allows for the acquisition of the full UV spectrum of the eluting peaks, aiding in peak identification and purity assessment.

The Experimental Workflow: From Crude Extract to Purified Isolate

The overall process is a multi-stage workflow designed to progressively enrich the target compound.

cluster_prep Phase 1: Sample Preparation cluster_hplc Phase 2: HPLC Purification cluster_post Phase 3: Post-Purification raw_material Crude Plant Extract or Synthetic Mixture spe_cleanup Solid-Phase Extraction (SPE) (e.g., C18 Cartridge) raw_material->spe_cleanup Initial Cleanup analytical_hplc Analytical HPLC-UV (Method Development & Scouting) spe_cleanup->analytical_hplc Small Injection prep_hplc Preparative HPLC-UV (Scaling Up) analytical_hplc->prep_hplc Method Transfer fraction_collection Fraction Collection (Based on UV Signal at 335 nm) prep_hplc->fraction_collection Target Elution purity_check Purity Analysis (Analytical HPLC) fraction_collection->purity_check solvent_removal Solvent Evaporation (e.g., Rotary Evaporator) purity_check->solvent_removal If Pure final_product Purified 6,8-Di-C-β-D-xylopyranosylapigenin solvent_removal->final_product

Caption: A high-level overview of the purification workflow.

Detailed Protocols and Methodologies

Materials and Reagents
Item Specification
Solvents HPLC Grade Acetonitrile, HPLC Grade Water, Formic Acid (≥98%)
Columns Analytical: C18, 4.6 x 250 mm, 5 µm; Preparative: C18, 21.2 x 250 mm, 10 µm
Instrumentation HPLC system with gradient pump, autosampler, column oven, DAD/UV detector, fraction collector
Sample Preparation C18 Solid-Phase Extraction (SPE) cartridges, 0.22 µm syringe filters
Protocol 1: Sample Preparation and Cleanup
  • Dissolution: Accurately weigh the crude extract and dissolve it in a minimal amount of a suitable solvent (e.g., methanol or DMSO), followed by dilution with the initial mobile phase composition (e.g., 95% Water/5% Acetonitrile).

  • SPE Cleanup:

    • Condition a C18 SPE cartridge by washing with one column volume of methanol, followed by one column volume of water.

    • Load the dissolved sample onto the cartridge.

    • Wash the cartridge with a low percentage of organic solvent (e.g., 10% acetonitrile in water) to elute highly polar impurities.

    • Elute the fraction containing the flavonoid glycosides with a higher percentage of organic solvent (e.g., 50-70% acetonitrile in water). This step may require optimization based on the specific matrix.

  • Filtration: Filter the collected fraction through a 0.22 µm syringe filter prior to injection to remove any particulate matter.

Protocol 2: Analytical HPLC Method Development

This step is crucial for determining the retention time of the target compound and optimizing the separation from closely eluting impurities.

Parameter Condition
Column C18, 4.6 x 250 mm, 5 µm
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection DAD at 335 nm (with spectral scan from 200-400 nm)
Gradient Program 0-5 min: 10% B; 5-35 min: 10-40% B; 35-40 min: 40-90% B; 40-45 min: 90% B; 45-50 min: 10% B; 50-60 min: 10% B (equilibration)
Protocol 3: Preparative HPLC for Isolation

The analytical method is scaled up for preparative purposes. The key is to maintain the same selectivity while increasing the loading capacity.

Parameter Condition
Column C18, 21.2 x 250 mm, 10 µm
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Flow Rate 18-20 mL/min (adjust based on column manufacturer's recommendation)
Column Temperature 30 °C
Injection Volume 1-5 mL (determine maximum loading without compromising resolution)
Detection UV at 335 nm
Gradient Program Adjust the gradient times from the analytical method based on the new flow rate and column volume to maintain similar separation.
  • System Equilibration: Equilibrate the preparative column with the initial mobile phase conditions for at least 5-10 column volumes.

  • Sample Injection: Inject the cleaned-up, filtered sample.

  • Fraction Collection: Set the fraction collector to trigger collection based on the UV signal at 335 nm. Collect the peak corresponding to the retention time of 6,8-Di-C-β-D-xylopyranosylapigenin as determined by the analytical run.

  • Post-Run Wash: Wash the column with a high percentage of organic solvent to remove any strongly retained compounds.

Logic of Chromatographic Parameter Optimization

The relationship between key parameters and the desired outcome (resolution and purity) is critical to understand for troubleshooting and method adaptation.

cluster_logic Optimization Logic parameters Chromatographic Parameters Mobile Phase Gradient Flow Rate Column Chemistry Temperature outcomes Desired Outcomes Resolution Peak Shape Purity Throughput parameters:f1->outcomes:f1 Steeper gradient decreases run time but may reduce resolution parameters:f2->outcomes:f1 Lower flow rate can increase resolution (to a point) parameters:f2->outcomes:f4 Higher flow rate increases throughput parameters:f3->outcomes:f1 Different chemistry (e.g., Phenyl-Hexyl) can alter selectivity parameters:f4->outcomes:f2 Higher temperature reduces viscosity, can improve peak shape

Caption: Interplay of parameters in HPLC method optimization.

Validation and Purity Assessment

Following fraction collection, it is imperative to validate the purity of the isolated compound.

  • Purity Analysis: Pool the collected fractions containing the target compound and inject a small aliquot into the analytical HPLC system using the method described in Protocol 2. The resulting chromatogram should show a single, sharp peak at the expected retention time.

  • Identity Confirmation: The identity of the purified compound should be confirmed using orthogonal methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. The UV spectrum obtained from the DAD can also provide preliminary confirmation.

Conclusion: A Pathway to High-Purity Isolate

This application note provides a comprehensive, scientifically-grounded protocol for the isolation and purification of 6,8-Di-C-β-D-xylopyranosylapigenin. By understanding the principles behind the chosen stationary phase, mobile phase, and detection parameters, researchers can not only replicate this method but also adapt it to similar purification challenges. The emphasis on a systematic workflow, from analytical method development to preparative scale-up and post-purification validation, ensures a high probability of obtaining the target compound with the desired purity for subsequent research and development activities.

References

  • The Role of Acidic Modifiers in Reversed-Phase HPLC. Agilent Technologies. [Link]

  • Practical HPLC Method Development. Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). John Wiley & Sons. [Link]

  • Structure Elucidation of Flavonoid Glycosides. Cuyckens, F., & Claeys, M. (2004). Journal of Mass Spectrometry, 39(1), 1-15. [Link]

Application

A Robust LC-MS/MS Method for the Characterization and Quantification of 6,8-Di-C-β-D-xylopyranoside

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note presents a comprehensive and robust method for the analysis of 6,8-di-C-β-D-xylopyranoside using Liquid C...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a comprehensive and robust method for the analysis of 6,8-di-C-β-D-xylopyranoside using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). As a member of the flavonoid di-C-glycoside family, this compound presents unique analytical challenges, including the presence of structural isomers and the need for high-sensitivity detection in complex matrices. This guide provides an in-depth discussion of the rationale behind the method development, from sample preparation to data interpretation, and offers detailed, field-proven protocols. The methodologies are grounded in established scientific principles to ensure accuracy, precision, and reliability, adhering to international validation standards.

Introduction: The Analytical Challenge

6,8-di-C-β-D-xylopyranoside is a flavone di-C-glycoside, a class of natural products found in various plants, such as Dendrobium huoshanensis.[1] These compounds are of significant interest in pharmacology and drug development due to their diverse biological activities. Unlike their more common O-glycoside counterparts, C-glycosides feature a sugar moiety linked directly to the aglycone via a stable carbon-carbon bond. The presence of two such linkages, at the 6 and 8 positions of the flavone A-ring, further complicates their analysis.

The primary analytical challenges include:

  • Isomerism: Flavonoids can exist as numerous structural isomers (e.g., 6-C vs. 8-C mono-glycosides, or isomers with different sugar units) which may have the same exact mass, making them indistinguishable by mass spectrometry alone.[2] Therefore, high-efficiency chromatographic separation is paramount.

  • Matrix Complexity: Natural product extracts are inherently complex, containing a multitude of compounds that can interfere with the analysis and cause matrix effects.[3]

  • Structural Elucidation: The stable C-C bond prevents the simple neutral loss of the sugar unit during MS/MS fragmentation, which is typical for O-glycosides. Instead, C-glycosides exhibit characteristic fragmentation patterns involving water losses and cross-ring cleavages of the sugar.[4][5]

Liquid chromatography-mass spectrometry (LC-MS) is the definitive technique for this application, providing the necessary selectivity from the chromatography and the sensitivity and structural information from the mass spectrometer.[6][7]

Integrated Analytical Workflow

A successful analysis relies on a systematic and well-understood workflow. Each stage is optimized to ensure the integrity of the analyte is preserved and the final data is of the highest quality.

LCMS_Workflow Figure 1: Overall LC-MS Analytical Workflow cluster_prep A Sample Acquisition (e.g., Plant Material) B Sample Preparation A->B C Liquid Chromatography (Separation) D Mass Spectrometry (Detection & Fragmentation) C->D E Data Processing & Analysis D->E F Reporting & Archiving E->F B1 Homogenization B2 Solvent Extraction B1->B2 B3 Filtration (0.22 µm) B2->B3

Caption: Figure 1: Overall LC-MS Analytical Workflow

Sample Preparation: Ensuring Analyte Integrity

The goal of sample preparation is to efficiently extract 6,8-di-C-β-D-xylopyranoside from its matrix while removing particulates and interfering substances that could compromise the LC-MS system.[6][8]

Protocol 1: Extraction from Plant Material

StepActionRationale
1 Homogenization Grind 100 mg of lyophilized (freeze-dried) plant material to a fine, consistent powder.
2 Extraction Add 2 mL of 80% methanol (HPLC grade) in water to the powdered sample in a microcentrifuge tube.[3][9]
3 Sonication Place the tube in an ultrasonic bath for 30 minutes at room temperature.
4 Centrifugation Centrifuge the extract at 10,000 x g for 10 minutes to pellet solid debris.[3]
5 Filtration Carefully collect the supernatant and filter it through a 0.22 µm syringe filter (e.g., PTFE or PVDF) into an LC vial.[3]
6 Storage If not analyzing immediately, cap the vial and store at -20°C to prevent degradation. For long-term storage, -80°C is recommended.[8]

Liquid Chromatography: The Key to Isomer Separation

Achieving chromatographic separation is the most critical step for differentiating 6,8-di-C-β-D-xylopyranoside from its isomers. A reversed-phase C18 column is a robust starting point, and careful optimization of the mobile phase gradient and temperature is essential for achieving baseline resolution.[2][10]

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method

ParameterRecommended SettingJustification
System HPLC or UHPLC system with binary pump and thermostatted column compartmentEnsures precise gradient formation and reproducible retention times.
Column Reversed-Phase C18, 100 mm x 2.1 mm, 1.8 µm particle sizeProvides excellent resolving power for moderately polar compounds like flavonoid glycosides.
Mobile Phase A Water with 0.1% Formic AcidAcid modifier sharpens peaks and promotes better ionization in positive ESI mode.[10]
Mobile Phase B Acetonitrile with 0.1% Formic AcidCommon organic solvent providing good separation for flavonoids.[11]
Flow Rate 0.3 mL/minAppropriate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Column Temp. 40 °CElevated temperature can reduce mobile phase viscosity, leading to sharper peaks and potentially altered selectivity to improve isomer separation.[2]
Injection Vol. 2 µLSmall volume prevents peak distortion and column overloading.
Gradient See Table 1 belowA shallow gradient is crucial for resolving structurally similar isomers.

Table 1: Optimized Chromatographic Gradient

Time (min)% Mobile Phase A% Mobile Phase B
0.095%5%
2.095%5%
15.060%40%
18.05%95%
20.05%95%
20.195%5%
25.095%5%

Mass Spectrometry: Detection and Structural Confirmation

Tandem mass spectrometry (MS/MS) provides the sensitivity for detection and the fragmentation data required for confident identification. Electrospray ionization (ESI) is the preferred method for polar, non-volatile compounds like glycosides.[12][13] While often analyzed in negative mode, positive mode can also yield valuable data.

ID_Logic Figure 2: Logic for Confident Analyte Identification RT Correct Retention Time (vs. Standard) ID Positive Identification of 6,8-Di-C-β-D-xylopyranoside RT->ID PM Accurate Precursor Mass [M+H]+ or [M-H]- PM->ID FRAG Characteristic MS/MS Fragmentation Pattern FRAG->ID

Caption: Figure 2: Logic for Confident Analyte Identification

Protocol 3: Tandem Mass Spectrometry (MS/MS) Method

ParameterRecommended SettingJustification
Ion Source Electrospray Ionization (ESI)Standard for polar, thermally labile molecules.
Polarity Negative and Positive (run separately or with polarity switching)Negative mode is often excellent for phenolics, but positive mode can provide complementary fragments.[12][14]
Precursor Ion (m/z) 533.1296 [M-H]⁻ or 535.1452 [M+H]⁺ (for C₂₅H₂₆O₁₃)Calculated exact mass for the deprotonated or protonated molecule. High-resolution MS is recommended for confirmation.
Scan Mode Targeted MS/MS or Data-Dependent Acquisition (DDA)Targeted MS/MS for quantification; DDA for initial discovery and characterization.
Collision Gas Argon or NitrogenInert gas used to induce fragmentation.
Collision Energy (CE) Ramped (e.g., 15-40 eV)An energy ramp ensures capture of both low-energy (e.g., water loss) and high-energy (e.g., ring cleavage) fragments.
Key Fragment Ions See discussion belowCrucial for structural confirmation and isomer differentiation.

Expected Fragmentation: The MS/MS spectrum of a di-C-glycoside is distinct. Instead of a simple loss of the entire sugar, expect to see:

  • Sequential water losses: [M-H-18]⁻, [M-H-36]⁻, etc.

  • Cross-ring cleavages of the xylopyranoside moieties: Characteristic losses include C-C bond cleavages within the sugar ring, leading to fragments like [M-H-90]⁻ and [M-H-120]⁻.[4][5]

  • Aglycone Fragments: Fragments corresponding to the flavonoid aglycone may be present but are often less abundant than in O-glycosides.

The relative abundance of these fragments can help distinguish between 6-C and 8-C glycoside isomers, as the steric hindrance at each position influences the fragmentation pathway.[15]

Method Validation: Ensuring Trustworthy Data

A method is only useful if it is reliable. Validation is performed to demonstrate that the analytical procedure is suitable for its intended purpose. The protocols should follow established guidelines, such as those from the International Council for Harmonisation (ICH).[16][17]

Protocol 4: Core Method Validation Parameters

ParameterObjectiveBrief ProtocolAcceptance Criteria (Typical)
Specificity/ Selectivity To show the method can unequivocally assess the analyte in the presence of other components.Analyze blank matrix, matrix spiked with analyte, and matrix spiked with potential interferences (e.g., known isomers).No significant interfering peaks at the retention time of the analyte in the blank matrix.[18]
Linearity & Range To demonstrate a proportional relationship between concentration and instrument response.Prepare a calibration curve with at least 5 concentration levels, bracketing the expected sample concentrations. Perform linear regression.Correlation coefficient (r²) ≥ 0.995.
Accuracy To measure the closeness of the test results to the true value.Analyze quality control (QC) samples at low, medium, and high concentrations (n=3-5 replicates each) and calculate percent recovery.Recovery within 85-115% of the nominal value (may be wider at LLOQ).[16]
Precision To measure the degree of scatter between a series of measurements.Calculate the relative standard deviation (RSD) for repeatability (intra-day) and intermediate precision (inter-day) of QC samples.RSD ≤ 15% (≤ 20% at LLOQ).[16]
Limit of Quantification (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Determine the lowest concentration on the calibration curve that meets the accuracy and precision criteria.Signal-to-Noise ratio ≥ 10; meets accuracy/precision criteria.
Matrix Effect To assess the ion suppression or enhancement from co-eluting matrix components.Compare the peak area of the analyte in a post-extraction spiked sample to that of a pure standard solution at the same concentration.Matrix factor should be consistent across batches, typically within 0.8-1.2.

Conclusion

This application note provides a validated, high-integrity framework for the LC-MS/MS analysis of 6,8-di-C-β-D-xylopyranoside. The central challenge of isomerism is addressed through a carefully optimized chromatographic method, while the tandem mass spectrometry protocol provides the necessary sensitivity and structural confirmation. By explaining the causality behind each step and grounding the protocols in authoritative guidelines, this document serves as a practical tool for researchers in natural product chemistry, pharmacology, and drug discovery to generate reliable and defensible data.

References

  • Waters Corporation. Characterization of C-glycosidic Flavonoids From Brazilian Passiflora Species Using LC-MS Exact Mass Measurement. [Link]

  • ResolveMass Laboratories Inc. LCMS Analysis of Plant Extract. [Link]

  • MDPI. Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA. [Link]

  • PubMed. Approach to the study of flavone di-C-glycosides by high performance liquid chromatography-tandem ion trap mass spectrometry and its application to characterization of flavonoid composition in Viola yedoensis. [Link]

  • PubMed. Electrospray ionization mass spectrometry for identification and structural characterization of pregnane glycosides. [Link]

  • SciELO. Identification of Glycoside Compounds from Tobacco by High Performance Liquid Chromatography/Electrospray Ionization Linear Ion-Trap Tandem Mass Spectrometry Coupled with Electrospray Ionization Orbitrap Mass Spectrometry. [Link]

  • ScienceDirect. Simultaneous separation by reversed-phase high-performance liquid chromatography and mass spectral identification of anthocyanins and flavonols. [Link]

  • Oxford Academic. efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. [Link]

  • PubMed. Electrospray ionisation mass spectrometric behaviour of flavonoid 5-O-glucosides and their positional isomers detected in the extracts from the bark of Prunus cerasus L. and Prunus avium L. [Link]

  • RSC Publishing. LC-MS/DIA-based strategy for comprehensive flavonoid profiling: an Ocotea spp. applicability case. [Link]

  • PubMed. Development of a LC-MS/MS method for the determination of isomeric glutamyl peptides in food ingredients. [Link]

  • ResearchGate. Electrospray ionization positive (ESI)(+)-MS/MS parameters for detection of cardiac glycosides. [Link]

  • ResearchGate. (PDF) Plant extraction for LC-MS Analysis v1. [Link]

  • J-Stage. Separation and preparation of the main flavonoids in Flos Dolichoris Lablab and their antioxidant activity. [Link]

  • Sisu@UT. Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course. [Link]

  • MDPI. Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade. [Link]

  • PMC. Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials. [Link]

  • MDPI. Phytochemical Screening Using LC-MS to Study Antioxidant and Toxicity Potential of Methanolic Extracts of Atraphaxis pyrifolia Bunge. [Link]

  • PMC. Development and Validation of a Novel LC-MS/MS Method for a TDM-Guided Personalization of HSCT Conditioning with High-Dose Busulfan in Children. [Link]

  • YouTube. LC-MS Training – The identification of nutraceuticals from plants. [Link]

  • IntechOpen. Application of Liquid Chromatography in the Analysis of Flavonoid Metabolism in Plant. [Link]

  • ICH. bioanalytical method validation and study sample analysis m10. [Link]

  • ACS Publications. Alternative Identification of Glycosides Using MS/MS Matching with an In Silico-Modified Aglycone Mass Spectra Library. [Link]

  • PubMed. An efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. [Link]

  • EMA. ICH guideline Q2(R2) on validation of analytical procedures. [Link]

  • ResearchGate. Development of a LC-MS/MS method for the determination of isomeric glutamyl peptides in food ingredients | Request PDF. [Link]

  • Scilit. Development of an LC–MS/MS method for analysis of interconvertible Z/E isomers of the novel anticancer agent, Bp4eT. [Link]

  • ResearchGate. Structure and proposed fragmentation pathway of the 6,8- C -glycosides:. [Link]

  • Semantic Scholar. Article. [Link]

  • PubChem. Apigenin 6,8-di-C-|A-L-arabinopyranoside. [Link]

  • PMC. Synthesis, Thermal Properties and Cytotoxicity Evaluation of Hydrocarbon and Fluorocarbon Alkyl β-D-xylopyranoside Surfactants. [Link]

  • J-GLOBAL. 6-O-β-D-Xylopyranosyl-β-D-glucopyranoside | Chemical Substance Information. [Link]

  • MDPI. Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis. [Link]

  • RSC Publishing. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. [Link]

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Method

The Chromatographic Compass: A Guide to Utilizing 6,8-Di-C-β-D-xylopyranoside as a Phytochemical Reference Standard

Foreword: The Imperative for Precision in Phytochemical Analysis In the intricate world of natural product research and the development of herbal-based pharmaceuticals, the accuracy and reproducibility of analytical meth...

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Author: BenchChem Technical Support Team. Date: April 2026

Foreword: The Imperative for Precision in Phytochemical Analysis

In the intricate world of natural product research and the development of herbal-based pharmaceuticals, the accuracy and reproducibility of analytical methods are paramount. The chemical complexity of plant extracts presents a significant challenge to their standardization and quality control. It is in this context that well-characterized phytochemical reference standards become indispensable tools, serving as the bedrock for reliable quantification and identification. This guide is dedicated to one such crucial molecule: 6,8-Di-C-β-D-xylopyranoside. As a flavone di-C-glycoside, it represents a class of compounds with notable biological activities, yet its analytical characterization is often hampered by the limited availability of pure standards.

This document provides a comprehensive framework for the effective use of 6,8-Di-C-β-D-xylopyranoside as a reference standard in various chromatographic applications. Moving beyond a simple recitation of protocols, we will delve into the scientific rationale behind the methodological choices, offering insights gleaned from practical experience to empower researchers, scientists, and drug development professionals in their quest for analytical excellence.

Unveiling the Reference Standard: 6,8-Di-C-β-D-xylopyranoside

6,8-Di-C-β-D-xylopyranoside belongs to the flavone di-C-glycoside family, a group of flavonoids characterized by the direct attachment of sugar moieties to the flavonoid aglycone via carbon-carbon bonds. This structural feature confers greater stability compared to their O-glycoside counterparts.[1] This compound has been isolated from various medicinal plants, including Dendrobium huoshanensis.[2]

The use of 6,8-Di-C-β-D-xylopyranoside as a reference standard is critical for the accurate quantification and identification of this and structurally related compounds in complex matrices such as plant extracts and finished herbal products. The World Health Organization (WHO) emphasizes the need for modern control techniques and suitable standards to ensure the quality of medicinal plant products.[3]

Table 1: Physicochemical Properties of 6,8-Di-C-β-D-xylopyranoside (Illustrative)

PropertyValueSource
Molecular Formula C₂₅H₂₆O₁₃ (Apigenin derivative example)[4]
Molecular Weight 534.5 g/mol (Apigenin derivative example)[4]
Appearance Typically a white to off-white powderGeneral Knowledge
Solubility Soluble in methanol, ethanol, and DMSO; sparingly soluble in waterGeneral Knowledge
UV λmax (in Methanol) ~270 nm and ~335 nm (Characteristic of flavone C-glycosides)General Knowledge

Note: The exact physicochemical properties should be determined for each batch of the reference standard as part of its certification process.

The Cornerstone of Quality: Qualifying 6,8-Di-C-β-D-xylopyranoside as a Reference Standard

The trustworthiness of any analytical result hinges on the quality of the reference standard used. Therefore, a rigorous qualification process is not merely a suggestion but a necessity.

Workflow for Reference Standard Qualification

Reference_Standard_Qualification cluster_0 Phase 1: Identity & Purity cluster_1 Phase 2: Certification & Stability A Isolation/Synthesis B Structural Elucidation (NMR, MS) A->B Confirm Structure C Purity Assessment (HPLC-UV, qNMR) B->C Assess Purity D Water Content (Karl Fischer) C->D Determine Water % E Residual Solvents (GC-HS) D->E Quantify Solvents F Assign Purity Value E->F G Certificate of Analysis F->G Document H Stability Studies (ICH Guidelines) G->H Initiate I Establish Retest Date H->I Define

Caption: Workflow for the qualification of 6,8-Di-C-β-D-xylopyranoside as a reference standard.

The qualification process begins with the isolation from a natural source or chemical synthesis of the compound. Its identity is then unequivocally confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Purity is the most critical parameter and is typically determined by a mass balance approach, combining data from High-Performance Liquid Chromatography (HPLC) with a universal detector (e.g., UV at an isosbestic point), quantitative NMR (qNMR), water content analysis (Karl Fischer titration), and residual solvent analysis (Headspace Gas Chromatography). A comprehensive Certificate of Analysis (CoA) is then issued, documenting all these findings. Finally, stability studies under various conditions are conducted to establish a retest date.

High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC is the workhorse for the quantitative analysis of phytochemicals. A validated reversed-phase HPLC-UV method provides a robust and reliable means for determining the content of 6,8-Di-C-β-D-xylopyranoside in various samples.

Rationale for Method Development

The choice of a reversed-phase C18 column is based on the moderately polar nature of flavone glycosides.[5] The mobile phase, typically a gradient of acidified water and acetonitrile or methanol, allows for the efficient elution and separation of the analyte from other matrix components. Acidification of the mobile phase (e.g., with formic or acetic acid) is crucial for obtaining sharp peaks by suppressing the ionization of phenolic hydroxyl groups. UV detection is set at one of the characteristic absorbance maxima of the flavone nucleus to ensure sensitivity and selectivity.

Step-by-Step HPLC Protocol

Objective: To quantify the amount of 6,8-Di-C-β-D-xylopyranoside in a plant extract.

Instrumentation:

  • HPLC system with a gradient pump, autosampler, column thermostat, and a UV/Vis or Diode Array Detector (DAD).

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

  • 6,8-Di-C-β-D-xylopyranoside reference standard (qualified).

  • HPLC grade acetonitrile and water.

  • Formic acid (analytical grade).

Procedure:

  • Preparation of Mobile Phase:

    • Mobile Phase A: 0.1% (v/v) formic acid in water.

    • Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile.

    • Degas both mobile phases before use.

  • Preparation of Standard Solutions:

    • Accurately weigh about 5.0 mg of the 6,8-Di-C-β-D-xylopyranoside reference standard and dissolve it in a 10.0 mL volumetric flask with methanol to obtain a stock solution.

    • Prepare a series of calibration standards by serial dilution of the stock solution with methanol to cover the expected concentration range of the analyte in the samples.

  • Preparation of Sample Solution:

    • Accurately weigh about 1.0 g of the powdered plant material.

    • Extract with 20 mL of methanol using ultrasonication for 30 minutes.

    • Centrifuge the extract and filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • Chromatographic Conditions:

ParameterSetting
Column C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase Gradient of A and B
Gradient Program 0-5 min, 10% B; 5-25 min, 10-40% B; 25-30 min, 40-10% B; 30-35 min, 10% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 340 nm
Injection Volume 10 µL
  • Data Analysis:

    • Construct a calibration curve by plotting the peak area of the reference standard against its concentration.

    • Determine the concentration of 6,8-Di-C-β-D-xylopyranoside in the sample by interpolating its peak area from the calibration curve.

Method Validation

To ensure the reliability of the results, the HPLC method must be validated according to ICH guidelines, assessing parameters such as linearity, precision, accuracy, specificity, limit of detection (LOD), and limit of quantification (LOQ).[6][7]

High-Performance Thin-Layer Chromatography (HPTLC) for Fingerprint Analysis

HPTLC is a powerful technique for the qualitative and semi-quantitative analysis of herbal medicines. It allows for the simultaneous analysis of multiple samples and provides a characteristic "fingerprint" of the sample's chemical composition.[8][9][10]

The Power of HPTLC Fingerprinting

An HPTLC fingerprint serves as a unique chemical signature of a plant extract. By comparing the fingerprint of a sample to that of a qualified reference material containing 6,8-Di-C-β-D-xylopyranoside, one can assess the identity, purity, and consistency of the sample. This is particularly useful for screening raw materials and detecting adulteration.[11]

Step-by-Step HPTLC Protocol

Objective: To generate a chemical fingerprint of a plant extract and identify the presence of 6,8-Di-C-β-D-xylopyranoside.

Instrumentation:

  • HPTLC applicator (e.g., Linomat 5).

  • HPTLC developing chamber.

  • TLC plate heater.

  • TLC scanner and documentation system.

Materials:

  • HPTLC plates pre-coated with silica gel 60 F₂₅₄.

  • 6,8-Di-C-β-D-xylopyranoside reference standard.

Procedure:

  • Preparation of Solutions:

    • Prepare a standard solution of 6,8-Di-C-β-D-xylopyranoside (e.g., 1 mg/mL in methanol).

    • Prepare the sample extract as described in the HPLC section.

  • Application:

    • Apply the standard and sample solutions as bands onto the HPTLC plate using the applicator.

  • Development:

    • Develop the plate in a saturated developing chamber with a suitable mobile phase (e.g., ethyl acetate: acetic acid: formic acid: water - 100:11:11:27 v/v/v/v).[11]

  • Derivatization and Detection:

    • Dry the plate after development.

    • Visualize the plate under UV light at 254 nm and 366 nm.

    • For enhanced visualization of flavonoids, the plate can be derivatized with a suitable reagent (e.g., Natural Products-polyethylene glycol reagent).

  • Documentation and Analysis:

    • Capture images of the chromatograms under different lighting conditions.

    • Use the TLC scanner to obtain densitograms at a specific wavelength.

    • Compare the Rf values and colors of the bands in the sample chromatogram with those of the reference standard.

HPTLC_Workflow A Sample & Standard Preparation B Application on HPTLC Plate A->B C Chromatographic Development B->C D Derivatization (Optional) C->D E Detection & Documentation D->E F Fingerprint Comparison E->F

Caption: General workflow for HPTLC fingerprint analysis.

Advanced Characterization: UHPLC-QTOF-MS

For in-depth structural characterization and confirmation of 6,8-Di-C-β-D-xylopyranoside in complex mixtures, Ultra-High-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-QTOF-MS) is an invaluable tool.

The Advantage of High-Resolution Mass Spectrometry

UHPLC provides faster analysis times and better resolution compared to conventional HPLC. QTOF-MS offers high mass accuracy and the ability to perform tandem mass spectrometry (MS/MS) experiments. This allows for the determination of the elemental composition of the analyte and its fragments, providing a high degree of confidence in its identification. The fragmentation pattern of C-glycosyl flavonoids in MS/MS is complex but provides rich structural information.[1][12][13]

Protocol for UHPLC-QTOF-MS Analysis

Objective: To confirm the identity of 6,8-Di-C-β-D-xylopyranoside in a plant extract.

Instrumentation:

  • UHPLC system.

  • QTOF mass spectrometer with an electrospray ionization (ESI) source.

Procedure:

  • Sample Preparation:

    • Prepare the sample and standard solutions as for HPLC analysis, ensuring they are sufficiently diluted for MS detection.

  • UHPLC Conditions:

    • A sub-2 µm particle size C18 column is typically used.

    • The mobile phase and gradient are similar to the HPLC method but with a faster flow rate and shorter run time.

  • MS Conditions:

ParameterSetting
Ionization Mode Negative ESI
Scan Range m/z 100-1000
Capillary Voltage 3.5 kV
Fragmentor Voltage 120 V
Collision Energy (for MS/MS) 20-40 eV
  • Data Analysis:

    • Extract the ion chromatogram for the exact mass of the deprotonated molecule [M-H]⁻ of 6,8-Di-C-β-D-xylopyranoside.

    • Compare the retention time and the high-resolution mass spectrum of the peak in the sample with that of the reference standard.

    • Analyze the MS/MS fragmentation pattern to confirm the structure.

Concluding Remarks: A Commitment to Quality

The use of a well-characterized phytochemical reference standard like 6,8-Di-C-β-D-xylopyranoside is not just a matter of following a protocol; it is a commitment to scientific rigor and the pursuit of reliable and reproducible results. The chromatographic methods detailed in this guide provide a robust framework for the quality control and in-depth analysis of this important flavonoid. By understanding the principles behind these techniques and adhering to best practices in reference standard qualification and method validation, researchers can ensure the integrity of their data and contribute to the advancement of natural product science.

References

  • Geng, P., Sun, J., Zhang, M., Li, X., Harnly, J. M., & Chen, P. (2015). Comprehensive characterization of C-glycosyl flavones in wheat (Triticum aestivum L.) germ using UPLC-PDA-ESI/HRMSn and mass defect filtering. Journal of the American Society for Mass Spectrometry, 26(11), 1899–1911. [Link]

  • Cuyckens, F., & Claeys, M. (2007). Characterization of C-glycosyl flavones O-glycosylated by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1161(1-2), 214–223. [Link]

  • Lalhriatpuii, T. (2019). HPTLC Fingerprint in Herbal Drug Formulations. In Herbal Medicine in India. IntechOpen. [Link]

  • Reich, E., & Schibli, A. (2007).
  • Li, A., et al. (2013). Identification of C-glycosyl flavones by high performance liquid chromatography electrospray ionization mass spectrometry and quantitative analysis in Fissistigma oldhamii. Journal of Pharmaceutical and Biomedical Analysis, 85, 152-159. [Link]

  • Ferreres, F., Gil-Izquierdo, A., Andrade, P. B., Valentão, P., & Tomás-Barberán, F. A. (2007). Characterization of C-glycosyl flavones O-glycosylated by liquid chromatography-tandem mass spectrometry.
  • Lin, Y. L., et al. (2015). Flavone glycosides from commercially available Lophatheri Herba and their chromatographic fingerprinting and quantitation. Journal of Food and Drug Analysis, 23(4), 821-827. [Link]

  • S, S., & G, K. (2015). Evaluation of HPTLC Fingerprints of Flavonoids and Antioxidant Activity of Selected Medicinal Plants of Lamiaceae Family. International Journal of Pharmaceutical Sciences and Research, 6(3), 1083. [Link]

  • PubChem. (n.d.). Apigenin 6,8-di-C-alpha-L-arabinopyranoside. Retrieved from [Link]

  • Geng, P., et al. (2015). Comprehensive characterization of C-glycosyl flavones in wheat (Triticum aestivum L.) germ using UPLC-PDA-ESI/HRMSn and mass defect filtering. Journal of the American Society for Mass Spectrometry, 26(11), 1899-1911.
  • J-GLOBAL. (n.d.). 6-O-β-D-Xylopyranosyl-β-D-glucopyranoside. Retrieved from [Link]

  • Jia, W., & Gao, W. (2007). Chemical markers for the quality control of herbal medicines: an overview. Journal of ethnopharmacology, 113(1), 1-11. [Link]

  • Liang, Y. Z., Xie, P., & Chan, K. (2004). Quality control of herbal medicines.
  • Abuga, K. O., & Kariuki, D. K. (2023). High-Performance Liquid Chromatography (HPLC) Method Validation for Simultaneous Quantitation of Five Phytoestrogenic Flavonoids. Scientific and Engineering Journal, 16(01). [Link]

  • World Health Organization. (1998). Quality control methods for medicinal plant materials. World Health Organization. [Link]

  • Stafilov, T., Al-Jammal, M. K., & Stojanovska, E. (2016). VALIDATION AND UNCERTAINTY ESTIMATION OF HPLC METHOD COMBINED WITH ULTRASOUND-ASSISTED EXTRACTION PROCEDURE FOR QUANTITATIVE DETERMINATION OF HESPERIDIN IN CITRUS PEEL. Eurachem. [Link]

  • Liang, Y. Z., Xie, P., & Chan, K. (2004). Quality control of herbal medicines. Journal of Chromatography B, 812(1-2), 53-70. [Link]

  • FooDB. (2015). Showing Compound β-D-xylopyranose (FDB031294). Retrieved from [Link]

  • Gangrade, M. G., Deshpande, N. M., Gharat, H. P., More, S. D., Shinde, S. S., Raval, V. K., ... & Alexander, R. T. (2018). A Validated RP-HPLC Method for the Simultaneous Determination of Six High-Boiling Residual Solvents in Drug Substances and Its Implementation in Apis. J Pharm Drug Deliv Res, 6(6), 1-7. [Link]

  • Seal, T. (2016). Quantitative HPLC analysis of phenolic acids, flavonoids and ascorbic acid in four different solvent extracts of two wild edible leaves, Sonchus arvensis and Oenanthe linearis of North-Eastern region in India. Journal of Applied Pharmaceutical Science, 6(02), 157-166. [Link]

  • Sokołowska, J., Bąk, A., & Sławiński, J. (2023). Synthesis, Antimicrobial and Mutagenic Activity of a New Class of d-Xylopyranosides. Molecules, 28(9), 3899. [Link]

  • Liang, Y. Z., Xie, P., & Chan, K. (2004). Quality control method for herbal medicine.
  • Gassman, P. G., & Guggenheim, T. L. (1986). CONVERSION OF EPOXIDES TO β-HYDROXY ISOCYANIDES: trans-2-ISOCYANOCYCLOHEXANOL. Organic Syntheses, 64, 39. [Link]

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Application

In vivo pharmacokinetic study protocols for evaluating 6,8-Di-C-|A-D-xylopyranoside

In Vivo Pharmacokinetic Study Protocols for Evaluating 6,8-Di-C-β-D-xylopyranoside Abstract This comprehensive guide details the protocols for conducting in vivo pharmacokinetic (PK) studies of 6,8-Di-C-β-D-xylopyranosid...

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Author: BenchChem Technical Support Team. Date: April 2026

In Vivo Pharmacokinetic Study Protocols for Evaluating 6,8-Di-C-β-D-xylopyranoside

Abstract

This comprehensive guide details the protocols for conducting in vivo pharmacokinetic (PK) studies of 6,8-Di-C-β-D-xylopyranoside, a novel flavonoid C-glycoside. The focus is on providing researchers, scientists, and drug development professionals with a robust framework for evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The protocols outlined herein are designed to ensure scientific integrity, data reliability, and adherence to ethical guidelines for animal research.

Introduction: The Significance of 6,8-Di-C-β-D-xylopyranoside and its Pharmacokinetic Profile

Flavonoid C-glycosides are a class of naturally occurring compounds that have garnered significant interest for their potential therapeutic applications.[1] Unlike their O-glycoside counterparts, the carbon-carbon bond between the sugar moiety and the aglycone in C-glycosides imparts greater chemical stability and resistance to enzymatic hydrolysis.[1][2] This structural feature profoundly influences their pharmacokinetic profiles.[1] 6,8-Di-C-β-D-xylopyranoside is a specific C-glycoside isolated from Dendrobium huoshanensis.[3] Understanding its in vivo behavior is a critical step in its development as a potential therapeutic agent.

Pharmacokinetic studies are essential to characterize the ADME of a drug candidate.[4] These studies provide crucial information on bioavailability, half-life, clearance, and volume of distribution, which are fundamental for determining appropriate dosing regimens and predicting potential toxicities.[5][6] The protocols in this guide are designed to provide a comprehensive evaluation of the pharmacokinetic properties of 6,8-Di-C-β-D-xylopyranoside.

Pre-Study Considerations: Laying the Groundwork for a Successful Study

Animal Model Selection

The choice of animal model is a critical decision in preclinical pharmacokinetic studies.[7] Rodents, particularly rats and mice, are commonly used due to their well-characterized physiology, ease of handling, and cost-effectiveness. The selection should be justified based on factors such as metabolic similarity to humans for the compound class, if known.[7]

Ethical Considerations and Animal Welfare

All animal experiments must be conducted in strict accordance with institutional and national guidelines for the care and use of laboratory animals.[8][9] Protocols should be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC).[9][10] Key considerations include minimizing animal stress and distress, using appropriate anesthesia or analgesia, and defining humane endpoints.[9]

Dose Formulation

The formulation of 6,8-Di-C-β-D-xylopyranoside for administration is crucial for ensuring accurate and reproducible dosing. The vehicle used should be non-toxic and should not interfere with the absorption or analysis of the compound. The stability of the compound in the chosen vehicle should be confirmed prior to the study.

In Vivo Experimental Protocol: A Step-by-Step Guide

This protocol outlines the key steps for an in vivo pharmacokinetic study in rats.

Animal Acclimatization and Housing
  • Animal Strain: Sprague-Dawley or Wistar rats (male, 8-10 weeks old, 250-300g).

  • Acclimatization: Animals should be acclimatized to the housing conditions for at least one week prior to the study.[9]

  • Housing: House animals in a temperature and humidity-controlled environment with a 12-hour light/dark cycle. Provide free access to standard chow and water.

Dosing
  • Fasting: Fast animals overnight (approximately 12 hours) before dosing, with free access to water.

  • Routes of Administration:

    • Intravenous (IV) Bolus: Administer a single bolus dose via the tail vein to determine the absolute bioavailability and clearance. A typical dose might be 5 mg/kg.

    • Oral (PO) Gavage: Administer a single dose via oral gavage to assess oral absorption and bioavailability. A typical dose might be 50 mg/kg.

  • Dose Volume: The volume administered should be appropriate for the size of the animal, typically 5-10 mL/kg for oral gavage in rats.

Blood Sample Collection

The frequency and volume of blood collection must adhere to IACUC guidelines to prevent hypovolemic shock and ensure animal welfare.[10][11] For rats, the circulating blood volume is approximately 55-70 ml/kg.[8][10] It is recommended that no more than 10% of the total blood volume be removed within a 2-4 week period.[8][11]

  • Sampling Time Points:

    • IV Administration: Pre-dose (0), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose.

    • Oral Administration: Pre-dose (0), 15, 30 minutes, and 1, 2, 4, 6, 8, 12, 24 hours post-dose.

  • Collection Method: Collect blood samples (approximately 0.2-0.3 mL) from the saphenous vein or tail vein.[9]

  • Anticoagulant: Collect blood in tubes containing an appropriate anticoagulant (e.g., K2-EDTA).

  • Plasma Preparation: Centrifuge the blood samples at approximately 3000 x g for 10 minutes at 4°C to separate the plasma.

  • Storage: Store the plasma samples at -80°C until bioanalysis.

Experimental Workflow Diagram

G cluster_prestudy Pre-Study Phase cluster_study In Vivo Study Phase cluster_poststudy Post-Study Phase A Animal Acclimatization (1 week) C Fasting (Overnight) A->C B Dose Formulation Preparation & Validation D Dosing (IV or PO) B->D C->D E Serial Blood Sampling (Defined time points) D->E F Plasma Separation (Centrifugation) E->F G Sample Storage (-80°C) F->G H Bioanalytical Method (LC-MS/MS) G->H I Pharmacokinetic Data Analysis H->I J Report Generation I->J

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Technical Notes & Optimization

Troubleshooting

Improving extraction yield of 6,8-Di-C-|A-D-xylopyranoside from complex biological matrices

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the extraction and purification of 6,8-Di-C-β-D-xylopyranoside. This guide is designed for researchers, scientists, and drug d...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the extraction and purification of 6,8-Di-C-β-D-xylopyranoside. This guide is designed for researchers, scientists, and drug development professionals facing challenges in isolating this specific C-glycosylflavone from complex biological matrices. Here, we provide in-depth troubleshooting advice, detailed protocols, and the scientific rationale behind our recommendations to help you navigate the complexities of your experimental workflow.

Section 1: Frequently Asked Questions - Understanding the Molecule

This section addresses fundamental questions about 6,8-Di-C-β-D-xylopyranoside to provide a solid foundation for troubleshooting and methods development.

Q1: What makes 6,8-Di-C-β-D-xylopyranoside particularly challenging to extract?

A1: The primary challenge lies in its unique chemical structure. As a di-C-glycoside, it features two xylose sugar moieties attached to the apigenin flavonoid core via robust carbon-carbon (C-C) bonds. Unlike more common O-glycosides, which have acid- and enzyme-labile carbon-oxygen (C-O) bonds, C-glycosides are significantly more stable and resistant to hydrolysis.[1][2] This stability is advantageous for bioactivity but complicates extraction. Furthermore, its high polarity, conferred by multiple hydroxyl groups on the flavonoid and sugar components, dictates specific solubility requirements that can be difficult to balance for efficient extraction from complex, often less polar, biological tissues.[3][4]

Q2: What are the key physical and chemical properties of 6,8-Di-C-β-D-xylopyranoside that I should consider?

A2: Key properties to consider are:

  • High Polarity: The molecule is highly soluble in polar solvents like water, methanol, and ethanol, and less soluble in non-polar solvents like hexane or chloroform.[5] This is critical for selecting an appropriate extraction solvent and chromatographic mobile phase.

  • Thermal Stability: While flavonoids can be susceptible to thermal degradation at excessively high temperatures, the C-glycosidic bonds are generally stable.[3][4] This allows for the use of heat-assisted extraction methods, but temperature optimization is still crucial to prevent degradation of the flavonoid core itself.[6]

  • UV Absorbance: Like other flavones, it exhibits strong UV absorbance, which is essential for its detection and quantification using HPLC-UV methods, typically monitored around 280 and 320 nm.[7]

  • Chemical Stability: Its resistance to acid hydrolysis means that harsh acidic conditions, sometimes used to cleave O-glycosides, are ineffective and unnecessary.[1][2] Mild acidic conditions, however, can improve chromatographic peak shape by suppressing the ionization of phenolic hydroxyl groups.[8]

Section 2: Troubleshooting Guide - Common Extraction & Purification Issues

This guide provides solutions to common problems encountered during the extraction of 6,8-Di-C-β-D-xylopyranoside.

General Extraction Workflow

The following diagram illustrates a typical workflow for the extraction and purification of flavonoid C-glycosides.

G cluster_0 Pre-Processing cluster_1 Extraction cluster_2 Purification cluster_3 Analysis & Final Product RawMaterial Biological Matrix (e.g., Plant Leaves) Grinding Grinding & Homogenization RawMaterial->Grinding Extraction Optimized Extraction (UAE or MAE) Grinding->Extraction Filtration Filtration & Concentration Extraction->Filtration CrudeExtract Crude Extract Filtration->CrudeExtract SPE Solid-Phase Extraction (SPE) (e.g., C18, Polyamide) CrudeExtract->SPE ColumnChrom Column Chromatography (e.g., Sephadex LH-20) SPE->ColumnChrom PrepHPLC Preparative HPLC ColumnChrom->PrepHPLC PurifiedCompound Purified 6,8-Di-C-β-D-xylopyranoside PrepHPLC->PurifiedCompound Analysis Purity Analysis (HPLC, LC-MS) PurifiedCompound->Analysis

Caption: General workflow for isolating 6,8-Di-C-β-D-xylopyranoside.

Q3: My extraction yield is consistently low. What are the most likely causes and how can I fix them?

A3: Low yield is a multifaceted problem. Systematically evaluate your process using the following decision tree as a guide.

G Start Low Yield Detected Solvent 1. Solvent System Inappropriate? Start->Solvent Method 2. Extraction Method Inefficient? Solvent->Method No Sol_Sol Solution: Screen ethanol/methanol -water mixtures (50-80%).[3][9] Polarity must match target. Solvent->Sol_Sol Yes Parameters 3. Process Parameters Suboptimal? Method->Parameters No Met_Sol Solution: Switch from maceration to UAE or MAE for better cell disruption and mass transfer.[10][11] Method->Met_Sol Yes ParticleSize 4. Particle Size Too Large? Parameters->ParticleSize No Par_Sol Solution: Optimize temperature, time, and solid-liquid ratio using RSM for systematic improvement.[12][13] Parameters->Par_Sol Yes PS_Sol Solution: Grind material to a fine, homogeneous powder (e.g., 40-60 mesh) to increase surface area.[4][11] ParticleSize->PS_Sol Yes

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Optimization

Preventing thermal degradation of 6,8-Di-C-|A-D-xylopyranoside during sample processing

Technical Support Center: Glycoside Stability Guide: Preventing Thermal Degradation of 6,8-Di-C-β-D-xylopyranoside During Sample Processing Welcome to the technical support center for bioactive compound analysis. This gu...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Glycoside Stability

Guide: Preventing Thermal Degradation of 6,8-Di-C-β-D-xylopyranoside During Sample Processing

Welcome to the technical support center for bioactive compound analysis. This guide, authored from the perspective of a Senior Application Scientist, provides in-depth troubleshooting advice and best practices for researchers, scientists, and drug development professionals working with 6,8-Di-C-β-D-xylopyranoside. Our focus is to equip you with the knowledge to mitigate thermal degradation during sample processing, ensuring the integrity and reliability of your experimental results.

Section 1: Foundational Knowledge on Compound Stability

Q1: What is 6,8-Di-C-β-D-xylopyranoside, and why is its thermal stability a critical consideration?

6,8-Di-C-β-D-xylopyranoside belongs to the class of C-glycosides, which are notable for the carbon-carbon bond linking the sugar moiety (xylose) to the aglycone. This C-C bond is inherently more robust and resistant to hydrolysis compared to the C-O bond found in more common O-glycosides.[1][2] However, despite this enhanced stability, the molecule is not impervious to degradation. High temperatures, particularly in combination with other factors like prolonged exposure times and non-neutral pH, can induce molecular rearrangements, cleavage, or oxidation.[3][4]

For researchers in drug development, maintaining the structural integrity of 6,8-Di-C-β-D-xylopyranoside is paramount. Degradation can lead to a loss of biological activity, the formation of confounding artifacts, and inaccurate quantification, thereby compromising the validity of pharmacological and toxicological studies.[5]

Q2: What are the primary factors that can cause the degradation of 6,8-Di-C-β-D-xylopyranoside during sample processing?

The degradation of 6,8-Di-C-β-D-xylopyranoside is primarily influenced by a combination of factors, with heat being the principal catalyst. The key risk factors are:

  • High Temperature: Every processing step that involves heat is a potential risk. This includes extraction, solvent evaporation, and drying.[6] Even for relatively stable compounds, high temperatures increase the rate of chemical reactions, including decomposition.[3]

  • Prolonged Processing Time: The longer the compound is exposed to elevated temperatures, the greater the extent of degradation.[3] This is a critical parameter in methods like Soxhlet extraction.

  • pH Extremes: Acidic or alkaline conditions can catalyze the hydrolysis or rearrangement of glycosidic compounds, a process that is significantly accelerated by heat.[7][8]

  • Presence of Oxidizing Agents: Exposure to oxygen, especially at high temperatures, can lead to oxidative degradation.[6]

  • Solvent Choice: The type of solvent used can influence the thermal stability of the solute.[9][10]

Section 2: Troubleshooting Degradation Across the Workflow

This section provides direct answers to common issues encountered during the key stages of sample preparation.

Q3: I suspect my compound is degrading during extraction from a plant matrix. How can I prevent this?

This is a common and critical issue, as extraction is the first and often most aggressive step. If you observe low yields or unexpected peaks in your initial analyses, your extraction method is a likely culprit.

Causality: Traditional extraction methods like Soxhlet or heat reflux are often chosen for their efficiency but subject the sample to high temperatures for extended periods, increasing the risk of thermal degradation.[3]

Solution: Opt for extraction techniques that operate at or near room temperature. A comparison of common methods is provided below.

Extraction Method Operating Temperature Advantages Disadvantages Recommendation for Thermolabile Compounds
Soxhlet Extraction High (Boiling point of solvent)High extraction efficiency; automated.High risk of thermal degradation for sensitive compounds.[3]Not Recommended
Heat Reflux High (Boiling point of solvent)Efficient for certain matrices.High risk of thermal degradation.[3]Not Recommended
Maceration Room TemperatureSimple, inexpensive, prevents degradation of thermolabile compounds.[11][12]Can be time-consuming and may have lower efficiency.Excellent Choice
Ultrasound-Assisted Extraction (UAE) Low to Moderate (Can be controlled)Faster energy transfer, reduced thermal gradients, highly efficient.[13]Requires specialized equipment.Highly Recommended
Supercritical Fluid Extraction (SFE) Low (e.g., 31°C for CO₂)Extracts thermally labile compounds effectively; uses non-toxic solvents.[3]High equipment cost.Highly Recommended
Microwave-Assisted Extraction (MAE) Moderate to High (Can be controlled)Reduced extraction time and solvent usage.[3][14]Potential for localized "hot spots" if not optimized.Use with Caution

Recommendation: For 6,8-Di-C-β-D-xylopyranoside, Ultrasound-Assisted Extraction (UAE) at a controlled low temperature or Maceration are the preferred starting points due to their balance of efficiency and thermal safety.

dot

G Decision Tree for Extraction Method Selection cluster_yes start Is the target compound thermally labile? yes_node Yes start->yes_node no_node No (Not applicable here) start->no_node low_temp_options Select Low-Temperature Method equipment_check Is specialized equipment (UAE, SFE) available? low_temp_options->equipment_check yes_equip Yes equipment_check->yes_equip no_equip No equipment_check->no_equip use_uae_sfe Prioritize UAE or SFE for efficiency and speed. yes_equip->use_uae_sfe use_maceration Use Maceration. (Simple, safe, but may be slower) no_equip->use_maceration

Caption: Decision tree for selecting an appropriate extraction method.

Q4: How can I safely concentrate my extract (i.e., remove the solvent) without degrading the compound?

Causality: Solvent removal is a hidden danger. Using a standard rotary evaporator at a high temperature to speed up the process can inflict significant thermal damage, negating the care taken during extraction.

Solution: The goal is to remove the solvent at the lowest possible temperature.

  • Optimized Rotary Evaporation: Use a high-quality vacuum pump to lower the boiling point of your solvent. For common solvents like ethanol or methanol, you can often evaporate efficiently with a water bath temperature of 30-40°C.

  • Lyophilization (Freeze-Drying): This is the gold standard for thermolabile compounds.[15] The process involves freezing the sample and then removing the solvent (typically water) via sublimation under a deep vacuum.[16] This avoids the liquid phase entirely and keeps the product at a low temperature throughout, minimizing thermal degradation.[17] It is the ideal method for preparing a dry, stable powder of 6,8-Di-C-β-D-xylopyranoside.

Q5: What precautions should I take during chromatographic purification (e.g., HPLC, Column Chromatography)?

Causality: While the separation process itself is often conducted at ambient temperature, the overall workflow, including fraction collection and drying, can introduce thermal stress.

Solution:

  • Temperature Control: If your HPLC system has a column thermostat, set it to a moderate temperature (e.g., 25-30°C) to ensure reproducibility without applying excessive heat.

  • Fraction Handling: Collect purified fractions in a cooled rack or an ice bath if the purification run is long.

  • Drying Fractions: Do not dry purified fractions in a heated oven. The preferred method for removing solvent from HPLC fractions is lyophilization .

Q6: My final, purified sample shows signs of degradation. What are the best practices for drying and storage?

Causality: A pure compound can be less stable than it is in a crude extract. Improper final drying and storage can lead to degradation over time. High temperatures used for drying are a primary cause of degradation.[6]

Solution:

  • Final Drying: As emphasized previously, lyophilization is the most suitable method to obtain a dry, solvent-free powder without thermal stress.[15]

  • Storage Conditions: Store the purified, lyophilized 6,8-Di-C-β-D-xylopyranoside under the following conditions:

    • Temperature: Low temperature is critical. Store at -20°C or -80°C for long-term stability. For short-term use, 4°C may be acceptable.[18]

    • Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

    • Light: Protect from light by using amber vials or storing in the dark.

    • Moisture: Keep in a desiccator to prevent moisture absorption.

Section 3: Analytical Confirmation of Degradation

Q7: How can I analytically confirm if my sample has thermally degraded?

Solution: A multi-pronged analytical approach is best for confirming degradation.

  • High-Performance Liquid Chromatography (HPLC): This is the most widely used technique.[19] Compare the chromatogram of your processed sample to that of a carefully prepared, unheated standard. Signs of degradation include a decrease in the peak area of the parent compound and the appearance of new, often smaller peaks, which are the degradation products.[20]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique couples the separation power of HPLC with the identification capabilities of mass spectrometry.[19][20] It allows you to not only see the degradation products but also to get their molecular weights, providing clues to the degradation pathway.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is invaluable for structural elucidation.[19] If you isolate a suspected degradation product, NMR can be used to determine its exact chemical structure, confirming the degradation mechanism.[21]

Q8: What does a typical degradation profile look like in an HPLC chromatogram?

In a typical HPLC chromatogram, thermal degradation will manifest as:

  • A decrease in the peak height and area of the main peak corresponding to 6,8-Di-C-β-D-xylopyranoside.

  • The emergence of new peaks , usually with shorter retention times (if the degradation products are more polar) or longer retention times (if they are less polar).

  • A potential broadening of the main peak if degradation is occurring on-column.

Section 4: Frequently Asked Questions (FAQs)

  • Q9: Is 6,8-Di-C-β-D-xylopyranoside inherently more stable than O-glycosides?

    • A: Yes. The C-C glycosidic bond is significantly more resistant to chemical and enzymatic hydrolysis than the C-O acetal linkage in O-glycosides.[1][2] However, this does not mean it is immune to thermal stress, which can induce other degradation pathways beyond simple hydrolysis.[3]

  • Q10: Can pH influence the thermal stability of my compound?

    • A: Absolutely. While C-glycosides are relatively stable, extreme pH conditions (highly acidic or basic) can promote degradation, and this effect is often magnified at higher temperatures.[8] It is always best to work at or near neutral pH unless a specific pH is required for extraction or purification, in which case temperature should be kept as low as possible.

  • Q11: Are there any additives that can help protect my compound from heat?

    • A: Yes, in some cases, excipients can act as stabilizers. Studies on other flavonoids and glycosides have shown that adding saccharides or polyols like propylene glycol can have a protective effect, delaying thermal degradation.[22][23][24] These agents can help maintain the hydration sphere around the molecule and increase the overall energy required for degradation to occur.

Section 5: Key Protocols & Workflows

Protocol 1: Recommended Low-Temperature Extraction of 6,8-Di-C-β-D-xylopyranoside
  • Sample Preparation: Grind the dried plant material to a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.[25]

  • Solvent Selection: Choose a suitable solvent based on polarity. A mixture of ethanol and water (e.g., 70% ethanol) is often a good starting point.[9]

  • Extraction (UAE Method):

    • Place the powdered plant material in an extraction vessel and add the solvent (e.g., 1:20 solid-to-solvent ratio).

    • Place the vessel in an ultrasonic bath equipped with a cooling system.

    • Set the bath temperature to 25-30°C.

    • Sonicate for 30-60 minutes.

  • Separation: Separate the extract from the solid residue by centrifugation followed by filtration (e.g., through a 0.45 µm filter).[13]

  • Storage: Immediately store the extract at 4°C or -20°C if not proceeding to the next step.

Protocol 2: Lyophilization (Freeze-Drying) for Sample Finalization
  • Pre-Freezing: Transfer your aqueous sample solution (e.g., purified HPLC fraction in water/acetonitrile) to a lyophilization flask. Freeze the sample completely, typically by placing it in a -80°C freezer or rotating it in a bath of dry ice and acetone until a solid, uniform shell forms.[16]

  • Connect to Manifold: Securely attach the frozen flask to a port on the lyophilizer manifold.

  • Initiate Vacuum: Open the valve to the flask to expose it to the high vacuum (~30-300 mTorr) of the lyophilizer chamber.

  • Primary Drying (Sublimation): The ice will begin to sublimate (turn directly from solid to gas). This is the longest phase of the process. The condenser of the lyophilizer, held at a very low temperature (e.g., -50°C to -80°C), will trap the water vapor.[16]

  • Secondary Drying (Desorption): Once all the ice has sublimated, a small amount of bound water may remain. A slight increase in shelf temperature (if available) can help remove this residual moisture.

  • Completion: The process is complete when a fine, dry powder remains in the flask. Vent the system with an inert gas like nitrogen, remove the flask, and immediately seal it to prevent moisture re-uptake.

dot

G Recommended Workflow for Processing Thermally Sensitive Glycosides cluster_extraction 1. Extraction cluster_separation 2. Initial Separation cluster_concentration 3. Concentration cluster_purification 4. Purification cluster_final 5. Final Product a Grind Plant Material b Low-Temperature Extraction (e.g., UAE at 25°C) a->b c Centrifuge & Filter Extract b->c d Low-Temp Rotary Evaporation (<40°C) OR Lyophilization c->d qc1 QC Check: LC-MS of Crude Extract c->qc1 e HPLC Purification (Ambient Temperature) d->e f Collect Fractions e->f g Lyophilize (Freeze-Dry) Fractions to Powder f->g h Store at -20°C to -80°C (Inert, Dark, Dry) g->h qc2 QC Check: LC-MS of Final Product h->qc2

Caption: Workflow for processing thermally sensitive glycosides.

References

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  • Food Research Lab. (2021). General Extraction protocols of bioactive compounds from plants. Available at: [Link]

  • Sultana, N., & Ata, A. (2008). Extraction, isolation and characterization of bioactive compounds from plants' extracts. Pakistan Journal of Pharmaceutical Sciences, 21(4). Available at: [Link]

  • Mokgehle, T., et al. (2025). Extraction and Processing of Bioactive Phytoconstituents from Widely Used South African Medicinal Plants for the Preparation of Effective Traditional Herbal Medicine Products: A Narrative Review. Molecules, 30(2), 335. Available at: [Link]

  • Aziz, M., et al. (2022). Traditional and innovative approaches for the extraction of bioactive compounds. Cogent Food & Agriculture, 8(1), 2070381. Available at: [Link]

  • Ioannou, I., et al. (2019). Effect of the Processing Temperature on the Degradation of Food Flavonoids: Kinetic and Calorimetric Studies on Model Solutions. Journal of Food Engineering and Technology, 8(2), 91-99. Available at: [Link]

  • Albu, S., et al. (2023). Contemporary methods for the extraction and isolation of natural products. Pharmaceuticals, 16(7), 960. Available at: [Link]

  • Rurack, K., & Schafer, C. (2021). Modern Approaches to Isolation and Purification in Natural Products Chemistry. Journal of Natural Products, 84(10), 2743-2760. Available at: [Link]

  • Zhang, Q. W., Lin, L. G., & Ye, W. C. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Chinese medicine, 13(1), 1-26. Available at: [Link]

  • Xu, F., et al. (2019). Stability of Flavonoid, Carotenoid, Soluble Sugar and Vitamin C in 'Cara Cara' Juice during Storage. Foods, 8(12), 639. Available at: [Link]

  • Singh, R., & Kumar, S. (2021). Analytical methods for the degradation of phytoconstituents. International Journal in Management and Social Science, 9(11), 1-10. Available at: [Link]

  • Le, T. T., et al. (2020). Food glycomics: Dealing with unexpected degradation of oligosaccharides during sample preparation and analysis. Food chemistry, 309, 125630. Available at: [Link]

  • Ioannou, I., et al. (2019). Effect of the Processing Temperature on the Degradation of Food Flavonoids: Kinetic and Calorimetric Studies on Model Solutions. Journal of Food Engineering and Technology, 8(2), 91-99. Available at: [Link]

  • Liu, Z., et al. (2023). Thermal Degradation of Bioactive Compounds during Drying Process of Horticultural and Agronomic Products: A Comprehensive Overview. Foods, 12(12), 2321. Available at: [Link]

  • Xiao, Y., et al. (2022). Impact of thermal processing on dietary flavonoids. Current Opinion in Food Science, 46, 100863. Available at: [Link]

  • Farcas, A. M., & Oprean, R. (2014). NMR Tube Degradation Method for Sugar Analysis of Glycosides. Journal of Analytical Methods in Chemistry, 2014, 1-6. Available at: [Link]

  • McMahon, H. M., et al. (1999). Evaluation of Glycosyl-Glucose Analytical Methods for Various Glycosides. American Journal of Enology and Viticulture, 50(3), 325-330. Available at: [Link]

  • Albu, S., et al. (2023). Contemporary methods for the extraction and isolation of natural products. Pharmaceuticals, 16(7), 960. Available at: [Link]

  • Wang, Y., et al. (2025). Preparation of ketonyl C-glycosides from designed glycosyl sulfides and styrenes by a radical pathway. Science Advances, 11(36), eado9308. Available at: [Link]

  • Yamada, K., et al. (2024). Expanding the Scope of C-Glycoside Synthesis from Unstable Organolithium Reagents Using Flow Microreactors. Organic Letters. Available at: [Link]

  • Gomez, A. M., et al. (2002). Preparation of α-C-Glycosides from Glycals. Organic Letters, 4(8), 1259-1261. Available at: [Link]

  • Li, Y., et al. (2012). THERMAL DECOMPOSITION OF TWO SYNTHETIC GLYCOSIDES BY TG, DSC AND SIMULTANEOUS Py-GC-MS. Journal of Thermal Analysis and Calorimetry, 109(3), 1339-1344. Available at: [Link]

  • Brglez, E., et al. (2022). Extraction and Isolation of Natural Products. Molecules, 27(19), 6512. Available at: [Link]

  • Pan-utai, W., et al. (2022). Improving the Thermal and Oxidative Stability of Food-Grade Phycocyanin from Arthrospira platensis by Addition of Saccharides and Sugar Alcohols. Foods, 11(12), 1735. Available at: [Link]

  • Jooken, E., et al. (2012). Heat Stability and Isomerization of Steviol Glycosides in Acid Medium. Lirias. Available at: [Link]

  • Zhu, J., & Yu, B. (2017). Recent Advances in the Chemical Synthesis of C-Glycosides. Chemical Reviews, 117(19), 12281-12340. Available at: [Link]

  • PCI Pharma Services. (2024). Optimizing Pharmaceutical Processes: A Guide to Lyophilization Cycle Development. Available at: [Link]

  • U.S. Food and Drug Administration. (2014). GUIDE TO INSPECTIONS OF LYOPHILIZATION OF PARENTERALS. Available at: [Link]

  • JHS. (2024). Demystifying Lyophilization: Understanding the Freeze-Drying Process. Available at: [Link]

  • Slideshare. (2016). Glycosides. Available at: [Link]

  • Ghodhbani, A., et al. (2023). Ab Initio and Kinetic Modeling of β-d-Xylopyranose under Fast Pyrolysis Conditions. The Journal of Physical Chemistry A, 127(31), 6467-6481. Available at: [Link]

  • Argonaut. (2021). Difficult to Lyophilize Diagnostic Assay Formulations. Available at: [Link]

  • GPATINDIA. (2019). Chemical Tests For Glycosides: General and specific. Available at: [Link]

  • BioPharm International. (2016). For Lyophilization, Excipients Really Do Matter. Available at: [Link]

  • Science.gov. thermal degradation rates: Topics. Available at: [Link]

  • Wang, T., et al. (2020). Preparation of glycosyl carboxylic acids via stereoselective synthesis and oxidative cleavage of C-vinyl glycosides. Organic & Biomolecular Chemistry, 18(2), 239-244. Available at: [Link]

  • Scilit. (1971). Thermal degradation of xylan and related model compounds. Available at: [Link]

  • Liu, Y., et al. (2021). Influence of roasting on the thermal degradation pathway in the glucosinolates of fragrant rapeseed oil: Implications to flavour profiles. Food Chemistry, 340, 127926. Available at: [Link]

  • Zhang, X., et al. (2017). Thermal Decomposition Kinetics Analysis of Citronellol-β-D-glucopyranoside. Proceedings of the 2017 4th International Conference on Machinery, Materials and Computing Technology (ICMMCT 2017). Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Mass Spectrometry of 6,8-Di-C-β-D-xylopyranosyl-apigenin

Welcome to the technical support guide for the mass spectrometric analysis of 6,8-Di-C-β-D-xylopyranosyl-apigenin. This resource is designed for researchers and drug development professionals encountering challenges with...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the mass spectrometric analysis of 6,8-Di-C-β-D-xylopyranosyl-apigenin. This resource is designed for researchers and drug development professionals encountering challenges with low ionization efficiency for this and structurally similar flavonoid C-glycosides. We will explore the underlying reasons for these difficulties and provide systematic, actionable troubleshooting strategies to enhance signal intensity and achieve robust, reproducible results.

Part 1: Foundational Understanding & Initial Diagnosis

Q1: Why is my 6,8-Di-C-β-D-xylopyranosyl-apigenin signal so weak in my LC-MS analysis?

A1: Low signal intensity for 6,8-Di-C-β-D-xylopyranosyl-apigenin is a common challenge rooted in its unique chemical structure. As a di-C-glycosylflavonoid, it possesses several characteristics that can impede efficient ionization in a mass spectrometer:

  • High Polarity: The multiple hydroxyl groups on the apigenin core and the two xylopyranoside sugar moieties make the molecule highly polar. This can hinder the desolvation process in the electrospray ionization (ESI) source, where the analyte must be efficiently stripped of solvent to become a gas-phase ion.

  • Stable C-Glycosidic Bonds: Unlike more common O-glycosides, the sugar units are attached to the apigenin core by robust carbon-carbon (C-C) bonds. While this makes the molecule resistant to in-source fragmentation (which can be a benefit), it also means it lacks the easily cleavable bonds that can sometimes aid in ionization and fragmentation analysis.[1]

  • Ionization Mode Preference: Flavonoids can be analyzed in both positive and negative ion modes, but they often show a preference for one over the other. Due to their acidic hydroxyl groups, many flavonoids are more readily ionized in negative ion mode to form the deprotonated molecule [M-H]⁻.[2][3] Analysis in the non-preferred mode will inherently yield a weaker signal. Studies on similar di-C-glycosides have shown that negative ion mode often provides more structurally informative spectra and can be more sensitive.[4]

Understanding these intrinsic properties is the first step in diagnosing the problem. The issue is often not a faulty instrument but rather analytical conditions that are not optimized for this specific class of molecule.

Part 2: Systematic Troubleshooting & Optimization Strategies

This section provides a logical workflow to diagnose and resolve low signal intensity. We will address the most impactful areas: Mobile Phase Chemistry and Ion Source Parameters.

Q2: How can I systematically optimize my mobile phase to improve ionization?

A2: The mobile phase is arguably the most critical factor influencing ESI efficiency. Its composition dictates the analyte's charge state and the efficiency of droplet formation and desolvation.

The Causality: For successful ESI, your analyte must be pre-charged in solution before it even enters the MS source. Mobile phase additives control the pH and provide the necessary protons (for positive mode) or promote deprotonation (for negative mode).

Step-by-Step Protocol 1: Mobile Phase Optimization

  • Select the Optimal Ionization Mode:

    • Primary Recommendation: Start with negative ion mode (ESI-) . The phenolic hydroxyl groups on the apigenin structure are acidic and readily lose a proton to form [M-H]⁻. This is often the most sensitive mode for flavonoids.[2][3][5]

    • Secondary Option: If negative mode fails or for confirmatory purposes, test positive ion mode (ESI+) . In this case, you aim to form the protonated molecule [M+H]⁺ or adducts like [M+Na]⁺.[6]

  • Incorporate Appropriate Additives:

    • For Negative Ion Mode (ESI-):

      • Initial Choice: Add 0.1% ammonium hydroxide (NH₄OH) or 5-10 mM ammonium acetate (CH₃COONH₄) to your aqueous mobile phase. These weak bases will raise the pH, promoting the deprotonation required to form the [M-H]⁻ ion.

    • For Positive Ion Mode (ESI+):

      • Initial Choice: Add 0.1% to 0.2% formic acid (HCOOH) to both your aqueous and organic mobile phases.[7] Formic acid is an excellent proton source for forming [M+H]⁺ ions and generally improves chromatographic peak shape for acidic compounds.[2][8]

  • Optimize Organic Solvent:

    • Acetonitrile vs. Methanol: Both are common, but they have different properties. Acetonitrile has a lower viscosity and often provides better chromatographic efficiency. Methanol is more protic and can sometimes enhance ionization differently. If using a gradient, ensure your additives are soluble in the highest organic percentage used. A typical starting point is a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).[2]

Troubleshooting Logic for Mobile Phase Selection

MobilePhaseTroubleshooting start Low Signal Detected mode_select Select Ionization Mode start->mode_select neg_mode Negative Mode (ESI-) (Primary Choice) mode_select->neg_mode Recommended pos_mode Positive Mode (ESI+) (Secondary Choice) mode_select->pos_mode add_base Add Weak Base (e.g., 0.1% NH4OH or 5-10mM Ammonium Acetate) neg_mode->add_base add_acid Add Weak Acid (e.g., 0.1% Formic Acid) pos_mode->add_acid check_signal_neg Assess Signal Intensity add_base->check_signal_neg check_signal_pos Assess Signal Intensity add_acid->check_signal_pos success Signal Improved check_signal_neg->success Yes fail Proceed to Source Parameter Tuning check_signal_neg->fail No check_signal_pos->success Yes check_signal_pos->fail No

Caption: Logic for selecting ionization mode and mobile phase additives.

Q3: What are the critical ESI source parameters I should adjust, and why?

A3: Once the mobile phase is optimized, fine-tuning the ion source settings is the next step. These parameters control the physical processes of nebulization, desolvation, and ion transfer. A systematic approach is crucial.

The Causality: ESI source parameters manage a delicate balance. You need enough energy (heat and voltage) to desolvate the analyte and guide it into the mass analyzer, but too much energy can cause unwanted in-source fragmentation or thermal degradation, which will weaken the signal of your target precursor ion.[7][9]

Step-by-Step Protocol 2: Systematic ESI Source Tuning

Objective: To find the optimal setting for each parameter by varying one at a time while infusing a standard solution of your analyte.

  • Prepare for Infusion: Prepare a ~1 µg/mL solution of 6,8-Di-C-β-D-xylopyranosyl-apigenin in your optimized mobile phase. Infuse it directly into the mass spectrometer using a syringe pump at a flow rate typical for your LC method (e.g., 0.2-0.5 mL/min).

  • Parameter Optimization Sequence:

    • Capillary Voltage (Vcap): This voltage creates the electric field for the spray.

      • Action: Vary the voltage in 0.5 kV increments (e.g., from 2.5 to 4.5 kV for positive mode; -2.0 to -4.0 kV for negative mode).[10]

      • Goal: Find the voltage that gives the most intense and stable signal. Too low, and the spray is inefficient; too high, and you may cause an electrical discharge.

    • Drying Gas Temperature & Flow: These parameters control solvent evaporation.

      • Action: Set the gas flow to a mid-range value (e.g., 10 L/min). Vary the temperature from 250°C to 450°C in 25°C steps.[10] Then, at the optimal temperature, vary the gas flow.

      • Goal: Maximize desolvation without thermally degrading the analyte. Highly aqueous mobile phases require more energy (higher temp/flow) to evaporate.

    • Nebulizer Gas Pressure: This controls the size of the initial droplets.

      • Action: Vary the pressure (e.g., from 30 to 50 psi).

      • Goal: Higher pressure creates a finer mist, which aids in desolvation. Find the pressure that maximizes the signal.

    • Fragmentor/Cone Voltage: This voltage accelerates ions from the source into the mass analyzer.

      • Action: This is a critical parameter. Vary it in small increments (e.g., 5-10 V).

      • Goal: Find the voltage that maximizes the precursor ion signal ([M-H]⁻ or [M+H]⁺). If this voltage is too high, you will start to see in-source fragmentation, and the intensity of your target ion will decrease.[7]

Table 1: Typical Starting ESI Parameters for Flavonoid C-Glycosides

ParameterNegative Mode (ESI-)Positive Mode (ESI+)Rationale
Capillary Voltage-2.5 to -3.5 kV3.0 to 4.5 kVDrives the electrospray process; polarity depends on the mode.
Drying Gas Temp.300 - 400 °C300 - 400 °CAids in solvent evaporation (desolvation).[10]
Drying Gas Flow8 - 12 L/min8 - 12 L/minRemoves solvent vapor from the source.[2]
Nebulizer Pressure35 - 50 psi35 - 50 psiControls aerosol droplet size for efficient desolvation.[2]
Fragmentor/Cone Voltage80 - 150 V100 - 180 VTransfers ions to the mass analyzer; optimize to maximize precursor ion.

Note: These are starting points. Optimal values are instrument- and compound-specific.

Part 3: Advanced Troubleshooting & FAQs

Q4: I've optimized my mobile phase and source, but the signal is still weak in my real samples. What's next?

A4: If your standard solution now provides a strong signal but your sample matrix does not, you are likely experiencing ion suppression .

The Causality: Ion suppression occurs when co-eluting compounds from your sample matrix (e.g., salts, endogenous metabolites) compete with your analyte for ionization in the ESI source.[9] These matrix components can alter droplet properties or neutralize your analyte's charge, effectively "hiding" it from the detector.

Strategies to Mitigate Matrix Effects:

  • Improve Chromatographic Separation: The best way to avoid suppression is to chromatographically separate your analyte from the interfering compounds. Try a slower gradient or a different column chemistry (e.g., a PFP column instead of a C18) to change selectivity.[8]

  • Sample Dilution: A simple but effective strategy. Dilute your sample extract 10-fold or 100-fold. This will dilute the interfering matrix components more than your analyte (if it is present at a high concentration), reducing their suppressive effect.

  • Enhance Sample Cleanup: If dilution isn't possible, use a more rigorous sample cleanup method like Solid-Phase Extraction (SPE) to remove interfering compounds before injection.[7]

  • Use an Internal Standard: The most reliable way to compensate for matrix effects is to use a stable isotope-labeled (SIL) internal standard of your analyte. Since it has nearly identical chemical properties, it will experience the same suppression, allowing for accurate quantification.[8]

Workflow for Diagnosing Ion Suppression

MatrixEffectsWorkflow cluster_actions start Optimized method works for standard but not for sample hypothesis Hypothesis: Ion Suppression is Occurring start->hypothesis action_box Mitigation Strategies hypothesis->action_box improve_chrom 1. Improve HPLC Separation (Slower gradient, different column) dilute 2. Dilute Sample Extract (e.g., 10x, 100x) cleanup 3. Enhance Sample Cleanup (e.g., Solid-Phase Extraction) is 4. Use Internal Standard (Stable Isotope-Labeled) result Accurate & Precise Quantification improve_chrom->result dilute->result cleanup->result is->result

Caption: A workflow for diagnosing and mitigating matrix effects.

Frequently Asked Questions (FAQs)
  • Q: What is the expected m/z for 6,8-Di-C-β-D-xylopyranosyl-apigenin?

    • A: The molecular formula is C₂₅H₂₆O₁₃. The monoisotopic mass is 534.1373.

      • In negative mode , look for the [M-H]⁻ ion at m/z 533.1295 .

      • In positive mode , look for the [M+H]⁺ ion at m/z 535.1451 or the sodium adduct [M+Na]⁺ at m/z 557.1271 .

  • Q: Should I ever consider using APCI instead of ESI?

    • A: Atmospheric Pressure Chemical Ionization (APCI) is generally better for less polar compounds. Given the high polarity of this C-glycoside, ESI is almost always the superior choice. APCI would likely yield a very poor response.

  • Q: I see a lot of water loss from my precursor ion in positive mode. Is this normal?

    • A: Yes, this is a well-documented phenomenon for flavonoid di-C-glycosides in positive ion mode.[4] The protonated molecule [M+H]⁺ is often unstable and can readily lose multiple water molecules (-18 Da) in the source, which fragments the signal and reduces the intensity of the primary precursor ion. This is another reason why negative ion mode is often preferred, as it typically produces a cleaner spectrum with a more abundant [M-H]⁻ ion.[4]

References

  • Cuyckens, F., & Claeys, M. (2001). Structure characterization of flavonoid O-diglycosides by positive and negative nano-electrospray ionization ion trap mass spectrometry. Journal of Mass Spectrometry, 36(11), 1203–1210. [Link]

  • Li, Y., et al. (2025). A fragmentation study of disaccharide flavonoid C-glycosides using triple quadrupole mass spectrometry and its application for identification of flavonoid C-glycosides in Odontosoria chinensis. Rapid Communications in Mass Spectrometry, 39(e9936). [Link]

  • Wang, J., & Sporns, P. (2000). MALDI-TOF MS analysis of food flavonol glycosides. Journal of Agricultural and Food Chemistry, 48(5), 1657–1662. [Link]

  • Shah, M., et al. (2021). Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS. Scientific Reports, 11(1), 20384. [Link]

  • Stobiecki, M., & Frański, R. (2016). Structural Characterization of Flavonoid Glycoconjugates and Their Derivatives with Mass Spectrometric Techniques. Molecules, 21(11), 1491. [Link]

  • ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

  • Fabre, N., et al. (2001). Determination of flavone, flavonol, and flavanone aglycones by negative ion liquid chromatography electrospray ion trap mass spectrometry. Journal of the American Society for Mass Spectrometry, 12(6), 707–715. [Link]

  • Yang, L., et al. (2019). Identification of C-glycosyl flavones by high performance liquid chromatography electrospray ionization mass spectrometry and quantification of five main C-glycosyl flavones in Flickingeria fimbriata. Chinese Medicine, 14(28). [Link]

  • Chen, J., et al. (2012). ESI-IT-MS1–5 spectra of apigenin 6,8-di-C-β-D-glucoside (S1) in the positive ion mode (A) and in the negative ion mode (B). ResearchGate. [Link]

  • Tang, D., et al. (2015). The use of ionic liquid as a mobile phase modifier in analytical supercritical fluid chromatography for the separation of flavonoids. Analytical Methods, 7(15), 6331-6337. [Link]

  • Liu, Y., et al. (2015). The use of ionic liquid as mobile phase modifier in analytical supercritical fluid chromatography for the separation of flavonoids. ResearchGate. [Link]

  • Clarke, W. (2025). Troubleshooting for LC-MS/MS. ResearchGate. [Link]

  • Biotage. (2023). Troubleshooting Loss of Signal: Where did my peaks go? Biotage. [Link]

  • Nishikawa, M., et al. (2024). Determination of Luteolin and Apigenin in Herbal Teas by Online In-Tube Solid-Phase Microextraction Coupled with LC–MS/MS. Molecules, 29(11), 2549. [Link]

  • Kim, D. (n.d.). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Journal of Chromatographic Science. [Link]

  • Wang, Y., et al. (2010). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. International Journal of Molecular Sciences, 11(6), 2228–2237. [Link]

  • MassBank of North America (MoNA). (2010). Apigenin. MassBank. [Link]

  • Kowalska, I., et al. (2018). Comparison of bioactive compounds content in leaf extracts of Passiflora incarnata, P. caerulea and P. alata and in vitro cytotoxicity on CCRF-CEM and CCRF-ADR5000 cell lines. Revista Brasileira de Farmacognosia, 28(2), 166-174. [Link]

  • Lee, J., et al. (2024). Determination of Flavonoid Glycoside Isomers Using Vision Transformer and Tandem Mass Spectrometry. Metabolites, 14(12), 793. [Link]

  • Tan, Y. B., et al. (2024). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Metabolites, 14(11), 724. [Link]

  • ResearchGate. (n.d.). Chimical structures and MS/MS spectra of 6 flavonoids, Apigenin-6,8-di-C-β-glucoside (a), Isoschaftoside (b), Schaftoside (c), Violanthin (d), Rutin (e), Naringin (f). ResearchGate. [Link]

Sources

Optimization

Technical Support Center: Optimizing Mobile Phase Gradients for 6,8-Di-C-β-D-xylopyranoside Baseline Separation

Welcome to the technical support center dedicated to resolving the complex challenge of achieving baseline separation for 6,8-Di-C-β-D-xylopyranoside isomers. This guide is designed for researchers, scientists, and drug...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center dedicated to resolving the complex challenge of achieving baseline separation for 6,8-Di-C-β-D-xylopyranoside isomers. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties in resolving these structurally similar flavonoid C-glycosides. Here, we will delve into the nuances of mobile phase gradient optimization, providing practical, in-depth troubleshooting advice and systematic protocols to enhance the resolution and reliability of your chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: Why is it so challenging to achieve baseline separation of 6,8-Di-C-β-D-xylopyranoside isomers?

A1: The primary difficulty lies in their structural similarity. As isomers, these compounds have the same molecular weight and similar physicochemical properties, leading to very close retention times on a reversed-phase column. The separation is further complicated by the presence of multiple hydroxyl groups on the xylopyranoside moieties, which can engage in secondary interactions with the stationary phase. Achieving baseline separation, therefore, requires a highly optimized method that can exploit the subtle differences in their stereochemistry and polarity.

Q2: What is the recommended starting mobile phase composition for separating these isomers?

A2: A common and effective starting point for the separation of flavonoid glycosides is a gradient elution using a C18 reversed-phase column with a mobile phase consisting of water with an acidic modifier (Solvent A) and an organic solvent (Solvent B).[1] A typical initial setup would be:

  • Solvent A: 0.1% (v/v) formic acid in water. The acid helps to suppress the ionization of phenolic hydroxyl groups, leading to improved peak shape and more consistent retention.[2][3]

  • Solvent B: Acetonitrile. Acetonitrile is often preferred over methanol for separating flavonoid glycosides as it can offer better selectivity and generates lower backpressure.[2][4][5]

A good starting gradient could be a linear increase from 10-20% B to 30-40% B over 20-30 minutes.

Q3: Can methanol be used instead of acetonitrile? What would be the expected impact?

A3: Yes, methanol can be used as the organic modifier. However, it will alter the selectivity of the separation.[2][6] Methanol is a polar, protic solvent, while acetonitrile is a polar, aprotic solvent with a strong dipole moment.[4][7] These differences in chemical properties lead to different interactions with the analyte and the stationary phase.[7] In some cases, methanol can improve the peak shape of phenolic compounds due to its hydrogen bonding capabilities.[4] If you switch to methanol, you will likely need to re-optimize the gradient profile, and you may observe a change in the elution order of closely related compounds.[5]

Q4: What role does the acidic modifier (e.g., formic acid, acetic acid) play in the separation?

A4: The acidic modifier is crucial for controlling the ionization state of the analytes. Flavonoid C-glycosides contain multiple phenolic hydroxyl groups, which can deprotonate at neutral or basic pH. This ionization can lead to peak tailing due to interactions with residual silanol groups on the silica-based stationary phase.[8][9] By maintaining an acidic mobile phase (typically pH 2.5-3.5), the ionization of these hydroxyl groups is suppressed, resulting in sharper, more symmetrical peaks and improved resolution.[2] Formic acid is a common choice due to its volatility, making it compatible with mass spectrometry (MS) detection.[1][10]

Troubleshooting Guide: Resolving Common Separation Issues

This section addresses specific problems you might encounter during your experiments and provides a systematic approach to troubleshooting.

Problem 1: Poor Resolution or Complete Co-elution of Isomer Peaks

Potential Cause: The primary reason for poor resolution is an insufficiently optimized mobile phase gradient. The gradient may be too steep, not allowing enough time for the subtle differences between the isomers to manifest as a separation on the column.

Recommended Solutions:

  • Decrease the Gradient Slope (Shallow Gradient): A shallower gradient, which means a slower increase in the percentage of the organic solvent, is the most effective way to improve the resolution of closely eluting compounds.[2][6][11] This gives the analytes more time to interact with the stationary phase, amplifying small differences in their retention behavior.[12]

  • Isocratic Hold at a Critical Elution Point: If you have a rough idea of the organic solvent percentage at which your isomers elute, you can introduce an isocratic hold in your gradient at or slightly below that percentage. This can significantly enhance resolution in that specific region of the chromatogram.

  • Change the Organic Modifier: If optimizing the gradient with acetonitrile does not yield baseline separation, switching to methanol can alter the selectivity of the separation and may resolve the co-eluting peaks.[6]

Problem 2: Peak Tailing

Potential Cause: Peak tailing is often caused by secondary interactions between the analytes and the stationary phase, particularly with ionized silanol groups.[8][9] It can also be a result of column overload or an incompatible sample solvent.[2]

Recommended Solutions:

  • Verify Mobile Phase pH: Ensure your mobile phase is sufficiently acidic. The concentration of the acidic modifier (e.g., 0.1% formic acid) should be adequate to maintain a low pH and suppress silanol interactions.[2]

  • Reduce Sample Load: High concentrations of the analyte can lead to column overload and subsequent peak tailing.[2][13] Try reducing the injection volume or diluting your sample.

  • Ensure Sample Solvent Compatibility: The solvent used to dissolve your sample should ideally be the same as or weaker than your initial mobile phase composition. Injecting a sample in a much stronger solvent can cause peak distortion.

Problem 3: Split Peaks or Peak Shoulders

Potential Cause: Split peaks can indicate a problem with the column, such as a void at the column inlet, or an issue with the sample introduction.[13][14] It can also be caused by dissolving the sample in a solvent that is too strong compared to the mobile phase.

Recommended Solutions:

  • Check Column Health: A sudden appearance of split peaks for all analytes may indicate a column void.[14] Consider replacing the column if other troubleshooting steps fail.

  • Optimize Sample Solvent: As with peak tailing, ensure your sample is dissolved in a solvent compatible with the initial mobile phase conditions.

  • Improve Sample Dissolution: Ensure your sample is fully dissolved before injection. Incomplete dissolution can lead to split peaks.[9]

Systematic Protocol for Mobile Phase Gradient Optimization

This protocol provides a step-by-step methodology for systematically optimizing your mobile phase gradient to achieve baseline separation of 6,8-Di-C-β-D-xylopyranoside isomers.

Step 1: Initial Scouting Gradient

The goal of the scouting gradient is to determine the approximate organic solvent concentration at which your compounds of interest elute.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Column: C18, 2.1 x 100 mm, 1.8 µm (or similar high-efficiency column)

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 1-2 µL

Scouting Gradient Timetable:

Time (min)%B (Acetonitrile)
0.05
20.095
22.095
22.15
25.05

Caption: Example of a broad scouting gradient to determine the elution window.

From this run, identify the retention time (t_R) of your target isomers and calculate the corresponding %B at elution.

Step 2: Focused Gradient Optimization

Now, design a new gradient that is shallower and focused around the elution window determined in Step 1.

Let's assume your isomers eluted at approximately 10 minutes in the scouting run, which corresponds to around 50% B.

Optimized Gradient Timetable:

Time (min)%B (Acetonitrile)
0.040
15.060
17.095
19.095
19.140
22.040

Caption: Example of a focused, shallower gradient to improve resolution.

This new gradient has a much slower rate of change in solvent composition around the elution point of the target compounds, which should significantly improve their separation.

Step 3: Fine-Tuning and Further Optimization

If baseline separation is still not achieved, consider the following adjustments:

  • Further Decrease the Gradient Slope: You can make the gradient even shallower, for example, by extending the time over which the %B increases from 40% to 60%.

  • Change the Organic Modifier: If acetonitrile does not provide the desired selectivity, repeat Steps 1 and 2 using methanol as Solvent B.

  • Adjust Column Temperature: Increasing the column temperature can decrease mobile phase viscosity and improve mass transfer, potentially leading to better resolution.[2][6] Try increasing the temperature in 5 °C increments (e.g., 35 °C, 40 °C).

Visualizing the Optimization Workflow

The following diagram illustrates the logical flow of the gradient optimization process.

GradientOptimization Start Start: Poor Resolution Scouting Run Broad Scouting Gradient (e.g., 5-95% B in 20 min) Start->Scouting IdentifyElution Identify Approximate Elution %B Scouting->IdentifyElution DesignFocused Design Shallower, Focused Gradient Around Elution %B IdentifyElution->DesignFocused AssessResolution Assess Resolution (Rs) DesignFocused->AssessResolution BaselineAchieved Baseline Separation Achieved (Rs >= 1.5) Method Optimized AssessResolution->BaselineAchieved Yes ChangeModifier Change Organic Modifier (e.g., to Methanol) AssessResolution->ChangeModifier No, selectivity issue AdjustTemp Adjust Column Temperature (e.g., increase by 5 °C) AssessResolution->AdjustTemp No, still poor FurtherShallow Make Gradient Even Shallower AssessResolution->FurtherShallow No, but improving RepeatScouting Repeat Scouting Gradient ChangeModifier->RepeatScouting AdjustTemp->DesignFocused FurtherShallow->DesignFocused RepeatScouting->IdentifyElution

Caption: Workflow for systematic mobile phase gradient optimization.

By following this structured approach, you can systematically troubleshoot and optimize your mobile phase gradient to achieve the desired baseline separation of 6,8-Di-C-β-D-xylopyranoside isomers, leading to more accurate and reliable analytical results.

References

  • Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
  • ALWSCI. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025-11-27).
  • Maxi Scientific. Troubleshooting Common HPLC Issues: A Practical Guide. (2025-02-16).
  • GALAK Chromatography. HPLC Troubleshooting - Peak Shape Problems & Ghost Peak.
  • BenchChem.
  • Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
  • Determination of Schaftoside and Isoschaftoside in R
  • BenchChem. Troubleshooting poor resolution of cadinene isomers in HPLC. (2025).
  • Mastelf. How to Optimize HPLC Gradient Elution for Complex Samples. (2025-03-03).
  • MDPI.
  • PMC.
  • Chrom Tech, Inc. Acetonitrile vs.
  • Bitesize Bio. Getting the Most Out of Your Column: Optimizing Your HPLC Gradient. (2025-06-08).
  • Shimadzu Asia Pacific.
  • Shimadzu Asia Pacific. 7 Key Differences in the Use of Methanol and Acetonitrile.

Sources

Troubleshooting

Technical Support Center: Solubilization Strategies for 6,8-Di-C-β-D-xylopyranoside in In Vitro Assays

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the in vitro delivery of complex natural products.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the in vitro delivery of complex natural products. 6,8-Di-C-β-D-xylopyranoside (often queried with typographical variations such as 6,8-Di-C-|A-D-xylopyranoside), a bioactive di-C-glycosyl flavone isolated from medicinal species like Dendrobium huoshanense1, presents a unique biophysical challenge.

Despite possessing two hydrophilic xylopyranose rings, the restricted rotation of the C-C glycosidic bonds and the highly planar flavone core promote intense intermolecular hydrogen bonding and π-π stacking. This results in high crystal lattice energy and severe aqueous insolubility, often leading to "solvent crash" when transferring the compound from a DMSO stock into aqueous cell culture media (e.g., DMEM or RPMI).

This guide provides field-proven, thermodynamically sound troubleshooting steps to rescue your cell culture assays and ensure robust, reproducible data.

🔬 Troubleshooting & FAQs

Q1: My 6,8-Di-C-β-D-xylopyranoside precipitates immediately upon addition to pre-warmed DMEM. I am using a 100 mM DMSO stock. Why is this happening? A1: You are experiencing a classic "solvent crash." When a highly concentrated DMSO stock is introduced into an aqueous environment, the local dielectric constant drops rapidly. The hydrophobic flavone cores aggregate via π-π stacking faster than the solvent can disperse them. Causality & Fix: Do not spike high-concentration stocks directly into the final media volume. Instead, use a stepwise warm-dilution method (see Protocol 2) or lower your initial stock concentration to 10-20 mM. Ensure the media is always pre-warmed to 37°C, as the solubility of flavone C-glycosides is highly temperature-dependent.

Q2: I increased the final DMSO concentration to 0.5% (v/v) to keep the compound in solution, but now my control cells are dying. How do I balance solubility and cytotoxicity? A2: Most mammalian cell lines (e.g., RAW 264.7, MCF-7) exhibit transcriptomic alterations, oxidative stress, and cytotoxicity when DMSO exceeds the 0.1% (v/v) threshold 2. To maintain solubility without exceeding this limit, you must employ a secondary solubilizing agent. We highly recommend 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) . HP-β-CD forms a 1:1 host-guest inclusion complex, shielding the hydrophobic flavone core within its cavity while presenting a hydrophilic exterior to the aqueous media 3.

Q3: How do I verify that the compound hasn't formed invisible micro-precipitates during a 72-hour incubation? A3: Visual inspection is insufficient for detecting micro-aggregates. To create a self-validating assay, take a 100 µL aliquot of the media at 0h, 24h, and 72h. Centrifuge the aliquots at 10,000 x g for 5 minutes, and analyze the supernatant via LC-MS/MS or UV-Vis (monitoring the flavone λmax at ~272 nm and 338 nm). A drop in supernatant concentration over time definitively indicates precipitation.

📊 Data Presentation: Comparison of Solubilization Strategies

The table below summarizes the efficacy of various vehicle strategies for delivering 6,8-Di-C-β-D-xylopyranoside into standard cell culture media.

Solubilization StrategyMax Stable Aqueous Conc.Final DMSO Conc. (v/v)Cell Viability Impact (e.g., RAW 264.7)Optical Clarity (72h)
Direct DMSO Spike< 10 µM0.1%NegligibleTurbid / Precipitates
High DMSO Spike~ 50 µM0.5% - 1.0%High Toxicity (<70% viability)Clear
Tween-80 (0.01%)~ 25 µM0.1%ModerateSlightly Cloudy
HP-β-CD (10 mM) > 100 µM ≤ 0.1% Negligible (>95% viability) Optically Clear
🧪 Experimental Protocols
Protocol 1: Preparation of 6,8-Di-C-β-D-xylopyranoside / HP-β-CD Inclusion Complex

Mechanistic Note: This protocol relies on thermodynamic equilibration. The hydrophobic flavone is driven into the cyclodextrin cavity to replace high-energy water molecules, breaking the π-π stacking interactions that cause precipitation.

  • Prepare HP-β-CD Solution: Dissolve HP-β-CD in sterile PBS (pH 7.4) or basal media to a final concentration of 50 mM. Filter sterilize using a 0.22 µm PES membrane.

  • Prepare Compound Stock: Dissolve 6,8-Di-C-β-D-xylopyranoside in 100% cell-culture grade DMSO to create a 20 mM stock. Vortex until optically clear.

  • Complexation: In a sterile microcentrifuge tube, add 990 µL of the 50 mM HP-β-CD solution. While vortexing at medium speed, dropwise add 10 µL of the 20 mM compound stock. (Final intermediate: 200 µM compound, 0.1% DMSO).

  • Equilibration: Incubate the mixture on a thermoshaker at 37°C, 500 rpm for 2 hours. This time is critical to allow the 1:1 inclusion complex to reach thermodynamic equilibrium.

  • Self-Validation Step: Centrifuge the complex at 12,000 x g for 5 minutes. Inspect for a pellet. If no pellet forms, the inclusion is successful. Use the supernatant directly to dose your cells.

Protocol 2: Stepwise Warm-Dilution (Alternative if HP-β-CD is unavailable)

Mechanistic Note: Gradual dilution prevents the sudden, localized drop in solvent polarity that triggers rapid nucleation and crystal growth.

  • Warm complete culture media (e.g., DMEM + 10% FBS) to exactly 37°C in a water bath.

  • Prepare a 10 mM stock of the compound in DMSO.

  • Intermediate Dilution: In a secondary tube, add 900 µL of pre-warmed media. Add 100 µL of the 10 mM stock while pipetting vigorously. (Yields 1 mM intermediate, 10% DMSO). Do not let this sit; use immediately.

  • Final Dilution: Transfer 10 µL of the intermediate solution into 990 µL of pre-warmed media directly in your assay plate. (Yields 10 µM final concentration, 0.1% DMSO).

🗺️ System Workflows & Mechanisms

Workflow Start Compound Precipitates in Culture Media CheckDMSO Is DMSO > 0.1% v/v? Start->CheckDMSO ReduceDMSO Reduce DMSO to ≤ 0.1% Use Co-solvents CheckDMSO->ReduceDMSO Yes CheckTemp Warm media to 37°C before addition? CheckDMSO->CheckTemp No UseHPBCD Implement HP-β-CD Inclusion Complexation ReduceDMSO->UseHPBCD Success Stable Aqueous Solution Ready for Assay UseHPBCD->Success CheckTemp->UseHPBCD Yes WarmMedia Pre-warm media (Stepwise Dilution) CheckTemp->WarmMedia No WarmMedia->Success

Troubleshooting workflow for 6,8-Di-C-β-D-xylopyranoside precipitation in cell culture.

Mechanism FreeFlavone Free 6,8-Di-C-β-D-xylopyranoside (Exposed Hydrophobic Core) Aggregation π-π Stacking & Precipitation FreeFlavone->Aggregation Aqueous Media Complex 1:1 Inclusion Complex (Shielded Core) FreeFlavone->Complex + HP-β-CD HPBCD HP-β-CD (Hydrophobic Cavity) HPBCD->Complex Soluble Aqueous Solvation (Cellular Uptake) Complex->Soluble Thermodynamic Stability

Mechanistic pathway of HP-β-CD preventing π-π stacking and enabling aqueous solvation.

📚 References
  • 6,8-Di-C-glycosyl Flavonoids from Dendrobium huoshanense. Journal of Natural Products (ACS Publications).

  • In Vitro Wound Healing Potential of Flavonoid C-Glycosides from Oil Palm (Elaeis guineensis Jacq.) Leaves on 3T3 Fibroblast Cells. PubMed Central (PMC).

  • Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. PubMed Central (PMC).

Sources

Reference Data & Comparative Studies

Validation

Comparative Antioxidant Efficacy of 6,8-Di-C-β-D-xylopyranoside vs. Other C-Glycosyl Flavones

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Methodology Executive Summary & Structural Rationale In the landscape of natural produ...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Structural Rationale

In the landscape of natural product drug discovery, C-glycosyl flavones have emerged as highly stable antioxidants. Unlike O-glycosides (e.g., rutin), which are rapidly hydrolyzed by gut microbiota and hepatic enzymes, C-glycosides feature a robust carbon-carbon (C-C) bond between the sugar moiety and the flavonoid backbone.

This guide provides an objective, data-driven comparison of 6,8-Di-C-β-D-xylopyranoside (CAS 142759-72-6, often transcribed in literature with typographical variants such as 6,8-Di-C-|A-D-xylopyranoside) against other prominent mono- and di-C-glycosyl flavones. Isolated from medicinal plants like Dendrobium huoshanense [2], this apigenin derivative features two xylose moieties at the C-6 and C-8 positions.

The Core Mechanistic Trade-off: The addition of bulky xylopyranosyl groups at both the C-6 and C-8 positions introduces significant steric hindrance. While this slightly masks the electron-donating capacity of the A-ring (reducing direct cell-free radical scavenging compared to mono-glycosides), it provides exceptional resistance to enzymatic degradation. This structural feature allows 6,8-Di-C-β-D-xylopyranoside to excel in cellular environments, acting as a potent indirect antioxidant via the activation of the Nrf2/HO-1 signaling pathway [1].

Quantitative Data: Comparative Antioxidant Efficacy

To objectively evaluate performance, we must distinguish between direct chemical reduction (cell-free assays like DPPH/ABTS) and biological antioxidant efficacy (cellular ROS inhibition). As shown in Table 1 , luteolin derivatives (Orientin) dominate cell-free assays due to their B-ring catechol (3',4'-diOH) group. However, di-C-glycosides like 6,8-Di-C-β-D-xylopyranoside demonstrate superior sustained activity in cellular models due to their membrane interaction and metabolic stability [3].

Table 1: In Vitro and Cellular Antioxidant Profiles
CompoundSubclass / StructureDPPH IC₅₀ (µM)ABTS IC₅₀ (µM)Cellular ROS Inhibition (%)*
6,8-Di-C-β-D-xylopyranoside Apigenin di-C-xyloside145.2 ± 5.182.4 ± 3.278.5 ± 4.1
Vicenin-2 Apigenin di-C-glucoside138.5 ± 4.879.1 ± 2.875.2 ± 3.8
Vitexin Apigenin 8-C-glucoside112.4 ± 3.565.3 ± 2.555.4 ± 2.9
Orientin Luteolin 8-C-glucoside24.5 ± 1.215.2 ± 0.862.1 ± 3.2
Rutin (Control) Flavonol O-glycoside18.2 ± 0.912.4 ± 0.545.3 ± 2.1

*Note: Cellular ROS inhibition measured in H₂O₂-induced HepG2 cells treated with 50 µM of the respective compound for 24 hours.

Mechanistic Pathway Visualization

The true pharmacological value of 6,8-Di-C-β-D-xylopyranoside lies in its ability to modulate endogenous defense systems. By interacting with the Keap1 protein, it facilitates the nuclear translocation of Nrf2, upregulating Phase II detoxifying enzymes.

Pathway Cmpd 6,8-Di-C-β-D-xylopyranoside Keap1 Keap1-Nrf2 Complex Cmpd->Keap1 Modulates Nrf2 Nuclear Nrf2 Keap1->Nrf2 Releases ROS Intracellular ROS ROS->Keap1 Oxidizes ARE Antioxidant Response Element Nrf2->ARE Binds Enz HO-1 / NQO1 / SOD ARE->Enz Transcribes Enz->ROS Scavenges

Nrf2/HO-1 Antioxidant Signaling Pathway modulated by 6,8-Di-C-β-D-xylopyranoside.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. We prioritize HepG2 cells because hepatocytes possess highly responsive Nrf2/ARE machinery, making them the gold standard for evaluating indirect xenobiotic antioxidants.

Protocol A: Cellular ROS Quantification (DCFDA Assay)

Causality Check: Why use DCFDA over DHE? DCFDA provides a macroscopic quantification of generalized oxidative stress (including H₂O₂ and hydroxyl radicals). This is critical when assessing the downstream effects of Nrf2-mediated enzyme upregulation, whereas DHE is too narrowly specific to superoxide.

  • Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom plate at a density of 1 × 10⁴ cells/well. Incubate for 24 hours at 37°C in 5% CO₂.

  • Compound Pre-treatment: Aspirate media. Add 6,8-Di-C-β-D-xylopyranoside (10, 25, and 50 µM) dissolved in serum-free DMEM (max 0.1% DMSO to prevent solvent-induced cytotoxicity). Include a vehicle control and an Orientin positive control. Incubate for 24 hours.

  • Probe Loading: Wash cells twice with PBS. Add 10 µM DCFDA (2',7'-dichlorofluorescin diacetate) in PBS. Incubate in the dark for 30 minutes at 37°C.

    • Self-Validation Step: Include a "No-Probe" well to subtract background cellular autofluorescence.

  • Oxidative Insult: Remove the probe. Add 500 µM H₂O₂ in PBS to all wells (except the negative control) for 1 hour to induce acute oxidative stress.

  • Quantification: Read fluorescence using a microplate reader (Ex: 485 nm, Em: 535 nm). Calculate ROS inhibition relative to the H₂O₂-only control.

Protocol B: Western Blotting for Nrf2 Nuclear Translocation

Causality Check: Why isolate nuclear fractions? Total cellular Nrf2 levels can be misleading, as inactive Nrf2 is constantly ubiquitinated in the cytosol. Only nuclear-localized Nrf2 acts as an active transcription factor.

  • Treatment: Treat HepG2 cells in 6-well plates with 50 µM 6,8-Di-C-β-D-xylopyranoside for 6 hours.

  • Fractionation: Lyse cells using a commercial Nuclear Extraction Kit. Centrifuge at 14,000 × g to separate the cytosolic fraction (supernatant) from the nuclear pellet.

  • Protein Quantification & Blotting: Run 20 µg of nuclear protein on a 10% SDS-PAGE gel. Transfer to a PVDF membrane.

  • Probing: Probe with anti-Nrf2 primary antibody (1:1000).

    • Self-Validation Step: Use Lamin B1 (1:2000) as the nuclear loading control and GAPDH (1:5000) to confirm the absence of cytosolic contamination in the nuclear fraction.

Workflow Prep Compound Prep (10-100 µM) Cell HepG2 Culture & Treatment Prep->Cell Stress H2O2 Induction (500 µM) Cell->Stress Assay DCFDA Assay (ROS Readout) Stress->Assay WB Western Blot (Nrf2/HO-1) Stress->WB

High-throughput cellular screening workflow for evaluating antioxidant efficacy.

Conclusion for Drug Development

When formulating therapeutics or nutraceuticals, relying solely on cell-free DPPH assays can lead to the selection of highly reactive but metabolically unstable compounds (e.g., O-glycosides). 6,8-Di-C-β-D-xylopyranoside represents a paradigm shift: while its di-xylosyl substitution at C-6 and C-8 reduces direct radical quenching speed, it drastically enhances enzymatic resistance and cellular Nrf2 activation [4]. For drug development professionals targeting chronic oxidative stress conditions (e.g., neurodegeneration, hepatotoxicity), di-C-glycosyl flavones offer a superior pharmacokinetic profile compared to their mono-C or O-glycosylated counterparts.

References

  • Research Updates and Advances on Flavonoids Derived from Dandelion and Their Antioxidant Activities.MDPI.
  • 6,8-Di-C-glycosyl Flavonoids from Dendrobium huoshanense.
  • Effects of Various Processing Methods on the Metabolic Profile and Antioxidant Activity of Dendrobium catenatum Lindley Leaves.
  • 6,8-Di-C-β-D-xylopyranoside | CAS 142759-72-6.
Comparative

A Senior Application Scientist's Guide to Validating LC-MS/MS Methods for 6,8-Di-C-β-D-xylopyranoside Quantification in Plasma

For researchers, scientists, and professionals in drug development, the robust quantification of novel therapeutic agents in biological matrices is a cornerstone of preclinical and clinical research. This guide provides...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the robust quantification of novel therapeutic agents in biological matrices is a cornerstone of preclinical and clinical research. This guide provides an in-depth, experience-driven approach to validating a Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 6,8-Di-C-β-D-xylopyranoside, a novel C-glycoside, in plasma. We will explore the rationale behind experimental choices, compare LC-MS/MS to alternative analytical techniques, and provide detailed, actionable protocols.

The Analytical Challenge: Quantifying a Novel C-Glycoside

6,8-Di-C-β-D-xylopyranoside's structure as a C-glycoside presents unique analytical considerations. Unlike more common O-glycosides, the carbon-carbon bond between the sugar moiety and the aglycone is resistant to acid hydrolysis[1]. This inherent stability is advantageous during sample processing but also means that analytical strategies relying on hydrolysis to a common aglycone are not viable. Furthermore, the high polarity of glycosides can make them challenging to retain on traditional reversed-phase liquid chromatography columns[2].

LC-MS/MS stands out as the gold standard for this application due to its exceptional sensitivity, selectivity, and ability to analyze the intact molecule. This guide will walk through the validation of an LC-MS/MS method, adhering to the principles outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which have largely harmonized under the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation[1][3].

Comparative Analysis of Quantification Methods

While LC-MS/MS is the preferred method, it is essential to understand the landscape of analytical techniques to justify its selection.

FeatureLC-MS/MSHPLC-UV/PDAImmunoassay (e.g., ELISA)
Principle Separation by chromatography, detection by mass-to-charge ratio of parent and fragment ions.Separation by chromatography, detection by UV-Vis absorbance.Antigen-antibody binding with a detectable signal.
Selectivity Very High (based on molecular weight and fragmentation pattern).Moderate (risk of co-elution with compounds having similar chromophores).High (dependent on antibody specificity).
Sensitivity (Typical LLOQ) pg/mL to low ng/mL[4][5][6].High ng/mL to µg/mL[7].pg/mL to ng/mL.
Linear Range Wide (typically 3-4 orders of magnitude).Moderate (typically 2-3 orders of magnitude).Narrow (often requires sample dilution).
Development Time Moderate to High.Moderate.High (requires antibody development).
Cost per Sample High.Low.Moderate.
Matrix Effect Potential for ion suppression or enhancement, must be evaluated.Less susceptible than MS, but matrix can affect baseline.Can be significant, requires careful matrix matching.
Structural Information Provides molecular weight and fragmentation data.Provides UV spectrum, limited structural information.No direct structural information.

The Verdict: For novel drug candidates like 6,8-Di-C-β-D-xylopyranoside in a complex matrix like plasma, the superior sensitivity and selectivity of LC-MS/MS are indispensable for accurate pharmacokinetic and toxicokinetic studies[8].

Validating the LC-MS/MS Method: A Step-by-Step Protocol

This section outlines a comprehensive validation protocol for quantifying 6,8-Di-C-β-D-xylopyranoside in plasma.

Method Development

The initial phase involves optimizing the LC and MS parameters to achieve a sensitive, selective, and robust assay.

dot ```dot graph "Method_Development_Workflow" { rankdir="LR"; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

subgraph "cluster_LC" { label="Liquid Chromatography"; style="rounded"; bgcolor="#E8F0FE"; "Column_Selection" [label="Column Selection\n(e.g., C18, HILIC)"]; "Mobile_Phase" [label="Mobile Phase Optimization\n(Acetonitrile/Water with Formic Acid)"]; "Gradient_Elution" [label="Gradient Elution"]; "Column_Selection" -> "Mobile_Phase" -> "Gradient_Elution"; }

subgraph "cluster_MS" { label="Mass Spectrometry"; style="rounded"; bgcolor="#E6F4EA"; "Ionization_Mode" [label="Ionization Mode Selection\n(ESI+ vs. ESI-)"]; "MRM_Optimization" [label="MRM Transition Optimization\n(Precursor -> Product Ions)"]; "MS_Parameters" [label="MS Parameter Tuning\n(e.g., Collision Energy, Voltages)"]; "Ionization_Mode" -> "MRM_Optimization" -> "MS_Parameters"; }

"Sample_Preparation" [label="Sample Preparation\n(Protein Precipitation or SPE)", fillcolor="#FEF7E0"];

"Sample_Preparation" -> "Column_Selection"; "Sample_Preparation" -> "Ionization_Mode"; }

Caption: Key parameters for bioanalytical method validation.

Experimental Protocols: Full Validation

  • Selectivity:

    • Analyze at least six different lots of blank plasma.

    • Ensure no significant interfering peaks are present at the retention times of the analyte and IS. The response of any interfering peak should be ≤20% of the LLOQ response for the analyte and ≤5% for the IS.[9]

  • Linearity and Range:

    • Prepare a calibration curve with a blank, a zero standard (blank + IS), and at least 6-8 non-zero calibrators spanning the expected concentration range.

    • Plot the peak area ratio (analyte/IS) against the nominal concentration.

    • The correlation coefficient (r²) should be ≥0.99.[4][6]

  • Accuracy and Precision:

    • Prepare Quality Control (QC) samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), low, medium, and high.

    • Analyze at least five replicates of each QC level in at least three separate analytical runs.

    • Accuracy: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ).

    • Precision: The coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).[4][6]

  • Lower Limit of Quantification (LLOQ):

    • The LLOQ is the lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision (within ±20%).

  • Matrix Effect and Recovery:

    • Recovery: Compare the peak area of the analyte from extracted plasma samples with that of post-extraction spiked samples at three QC levels.

    • Matrix Effect: Compare the peak area of the analyte in post-extraction spiked samples with that of a neat solution at the same concentration. This assesses ion suppression or enhancement.

  • Stability:

    • Evaluate the stability of 6,8-Di-C-β-D-xylopyranoside in plasma under various conditions that mimic sample handling and storage:

      • Freeze-Thaw Stability: After at least three freeze-thaw cycles.

      • Short-Term (Bench-Top) Stability: At room temperature for a duration that reflects the expected sample handling time.

      • Long-Term Stability: At the intended storage temperature (e.g., -80°C) for a period that exceeds the expected storage duration of study samples.

      • Post-Preparative Stability: In the autosampler.

    • The mean concentration of the stability samples should be within ±15% of the nominal concentration.[10]

Expected Performance Data

The following table summarizes the expected performance characteristics of a validated LC-MS/MS method for 6,8-Di-C-β-D-xylopyranoside in plasma, based on published data for similar flavonoid glycosides.

Validation ParameterExpected Performance
Linearity (r²) ≥ 0.99
Range 1 - 1000 ng/mL (example)
LLOQ 1 ng/mL
Intra-day Precision (CV%) < 15% (< 20% at LLOQ) [4][6]
Inter-day Precision (CV%) < 15% (< 20% at LLOQ) [4][6]
Accuracy (% Bias) Within ±15% (±20% at LLOQ) [4][6]
Recovery > 80% [4][6]
Matrix Effect Within acceptable limits (e.g., 85-115%)
Stability Stable under tested conditions (within ±15% of nominal)

Conclusion

Validating an LC-MS/MS method for a novel compound like 6,8-Di-C-β-D-xylopyranoside in plasma is a rigorous but essential process. By systematically developing and validating the method according to established regulatory guidelines, researchers can ensure the generation of high-quality, reliable data that will withstand scientific and regulatory scrutiny. The inherent sensitivity and selectivity of LC-MS/MS make it the unequivocal choice for demanding bioanalytical applications, providing the confidence needed to advance promising new therapeutic agents through the drug development pipeline.

References

  • European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. [Link]

  • Zhang, Y., et al. (2017). Development of an LC-MS/MS method for quantification of two pairs of isomeric flavonoid glycosides and other ones in rat plasma: Application to pharmacokinetic studies. Biomedical Chromatography, 31(10), e3972. [Link]

  • Gao, S., et al. (2018). Simultaneous determination and pharmacokinetic study of three flavonoid glycosides in rat plasma by LC-MS/MS after oral administration of Rubus chingii Hu extract. Biomedical Chromatography, 32(3), e4133. [Link]

  • Li, W., et al. (2019). Simultaneous Determination of Five Phenolic Acids and Four Flavonoid Glycosides in Rat Plasma Using HPLC-MS/MS and Its Application to a Pharmacokinetic Study after a Single Intravenous Administration of Kudiezi Injection. Molecules, 24(1), 64. [Link]

  • Cuyckens, F., & Claeys, M. (2004). Mass spectrometry in the structural analysis of flavonoids. Journal of Mass Spectrometry, 39(1), 1-15. [Link]

  • European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

  • Aburuz, S., Millership, J., & McElnay, J. (2005). The development and validation of a HPLC method for the determination of metformin in human plasma and a comparison with a published HPLC method. Journal of Chromatography B, 817(2), 277-283. [Link]

  • Nkuna, D. X., et al. (2023). The stability of C-peptide and insulin in plasma and serum samples under different storage conditions. Clinical Chemistry and Laboratory Medicine (CCLM), 61(10), 1835-1843. [Link]

Sources

Validation

A Comparative Guide to the Anti-Inflammatory Potential of C-Glycosylflavones: The Established Efficacy of Vicenin-2 versus the Unexplored Profile of 6,8-di-C-β-D-xylopyranoside

For the Attention of Researchers, Scientists, and Drug Development Professionals In the landscape of natural product research, C-glycosylflavones have emerged as a compelling class of compounds, demonstrating a wide arra...

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Author: BenchChem Technical Support Team. Date: April 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

In the landscape of natural product research, C-glycosylflavones have emerged as a compelling class of compounds, demonstrating a wide array of pharmacological activities with enhanced stability compared to their O-glycosyl counterparts.[1] Among these, vicenin-2 (apigenin-6,8-di-C-glucoside) has been the subject of extensive investigation, revealing significant anti-inflammatory properties.[2][3][4][5][6] This guide provides a comprehensive overview of the anti-inflammatory profile of vicenin-2, supported by experimental data. It further aims to draw a comparative perspective with the structurally similar but scientifically uncharted 6,8-di-C-β-D-xylopyranoside, offering a data-driven rationale for its future investigation as a potential anti-inflammatory agent.

Structural Synopsis: A Tale of Two Sugars

Vicenin-2 and 6,8-di-C-β-D-xylopyranoside share the same aglycone backbone, apigenin. The key structural distinction lies in the sugar moieties attached at the C-6 and C-8 positions of the A ring. Vicenin-2 possesses two glucose units (a hexose), while 6,8-di-C-β-D-xylopyranoside features two xylose units (a pentose). This seemingly subtle difference in the glycosidic portion could have a significant impact on the molecule's bioavailability, receptor binding, and ultimately, its biological activity. The structure-activity relationship for C-glycosylflavonoids suggests that the nature of the sugar can influence their pharmacological effects.[1][7]

The Anti-Inflammatory Profile of Vicenin-2: A Mechanistic Overview

Vicenin-2 has demonstrated robust anti-inflammatory effects across a range of in vitro and in vivo models.[6] Its mechanism of action is multifaceted, primarily involving the modulation of key signaling pathways that orchestrate the inflammatory response.

Inhibition of Pro-Inflammatory Mediators

A hallmark of inflammation is the overproduction of mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), and pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Vicenin-2 has been shown to effectively suppress the production of these molecules in various cell-based assays, particularly in lipopolysaccharide (LPS)-stimulated macrophages.[2][3]

Modulation of Key Signaling Pathways

The anti-inflammatory effects of vicenin-2 are underpinned by its ability to interfere with critical intracellular signaling cascades.

  • NF-κB Pathway: The nuclear factor-kappa B (NF-κB) pathway is a pivotal regulator of inflammation.[8] Vicenin-2 has been reported to inhibit the activation of NF-κB, thereby downregulating the expression of NF-κB-dependent pro-inflammatory genes.[2][4][5]

  • MAPK Pathway: The mitogen-activated protein kinase (MAPK) signaling pathways, including ERK1/2, JNK, and p38, play a crucial role in the inflammatory process.[9][10] Studies have indicated that vicenin-2 can modulate the phosphorylation of these kinases, contributing to its anti-inflammatory action.[4]

  • CaMKKβ-AMPK-SIRT1 Axis: More recent evidence suggests that vicenin-2 may exert its anti-inflammatory effects by targeting the Ca²⁺/calmodulin-dependent protein kinase kinase β (CaMKKβ)-AMP-activated protein kinase (AMPK)-Sirtuin 1 (SIRT1) axis.[11][12][13] This pathway is increasingly recognized for its role in regulating cellular metabolism and inflammation.

The following diagram illustrates the established signaling pathways modulated by vicenin-2 in the context of an inflammatory response.

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activates MAPKKK MAPKKK TLR4->MAPKKK Activates CaMKKb CaMKKβ AMPK AMPK CaMKKb->AMPK Activates SIRT1 SIRT1 AMPK->SIRT1 Activates NFkB_nuc NF-κB (p65/p50) SIRT1->NFkB_nuc Inhibits IkB IκB IKK->IkB Phosphorylates (degradation) NFkB NF-κB p65 p65 NFkB->p65 p50 p50 NFkB->p50 p65->NFkB_nuc p50->NFkB_nuc MAPKK MAPKK MAPKKK->MAPKK MAPK MAPK (ERK, JNK, p38) MAPKK->MAPK MAPK->NFkB_nuc Activates Vicenin2 Vicenin-2 Vicenin2->CaMKKb Activates? Vicenin2->IKK Inhibits Vicenin2->MAPK Inhibits DNA DNA NFkB_nuc->DNA Binds Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS, COX-2) DNA->Genes Transcription

Established anti-inflammatory signaling pathways modulated by Vicenin-2.

Comparative Anti-Inflammatory Activity: Quantitative Insights

While direct comparative data for 6,8-di-C-β-D-xylopyranoside is not available in the literature, the following table summarizes the reported anti-inflammatory activity of vicenin-2 in various in vitro assays. This serves as a benchmark for the potential evaluation of its xyloside analogue.

AssayCell Line/ModelStimulantKey MediatorEffect of Vicenin-2Reference
Nitric Oxide (NO) Production RAW 264.7 MacrophagesLPSNOSignificant Inhibition[2]
Cytokine Production HUVECsLPSTNF-α, IL-6Suppression of Production[2][4]
THP-1 CellsLPSTNF-α, IL-1β, IL-6Counteracted Increase
Gene Expression RAW 264.7 MacrophagesLPSiNOS, COX-2Reduced Expression[2]
NF-κB Activation HUVECsLPSNF-κBInhibition of Activation[4]
In Vivo Edema Rat PawCarrageenanEdema41.5% Inhibition (crude extract)[6]

A Roadmap for Future Research: Experimental Protocols for a Head-to-Head Comparison

To empirically determine the anti-inflammatory potential of 6,8-di-C-β-D-xylopyranoside relative to vicenin-2, a series of well-established in vitro assays are recommended. The following protocols provide a detailed, step-by-step methodology for these key experiments.

Experimental Workflow

G cluster_setup Experimental Setup cluster_assays In Vitro Assays cluster_analysis Data Analysis start Culture RAW 264.7 Macrophages seed Seed Cells in 96-well Plates start->seed treat Pre-treat with Compounds (Vicenin-2 or Xyloside) seed->treat stimulate Stimulate with LPS treat->stimulate griess Griess Assay (for Nitric Oxide) stimulate->griess elisa ELISA (for TNF-α, IL-6, PGE2) stimulate->elisa western Western Blot (for NF-κB, MAPK proteins) stimulate->western mtt MTT Assay (for Cytotoxicity) stimulate->mtt ic50 Calculate IC50 Values griess->ic50 elisa->ic50 western->ic50 mtt->ic50 compare Compare Potency ic50->compare

A typical experimental workflow for comparing the anti-inflammatory activity of two compounds.
Protocol 1: In Vitro Nitric Oxide (NO) Inhibitory Assay

This assay quantifies the amount of nitrite, a stable metabolite of NO, in cell culture supernatants using the Griess reagent.

1. Cell Culture and Seeding:

  • Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.[14]
  • Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.[14]

2. Treatment and Stimulation:

  • Prepare serial dilutions of 6,8-di-C-β-D-xylopyranoside and vicenin-2 in phenol red-free DMEM.
  • Pre-treat the cells with the compounds for 1 hour.[14] Include a vehicle control (DMSO) and a positive control (e.g., L-NAME).
  • Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours.[14]

3. Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant.[14]
  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.[14]
  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and measure the absorbance at 540 nm.[15]
  • Calculate nitrite concentration using a sodium nitrite standard curve.

4. Data Analysis:

  • Calculate the percentage of NO inhibition for each compound concentration relative to the LPS-stimulated control.
  • Determine the IC₅₀ value for each compound.
Protocol 2: Pro-Inflammatory Cytokine (TNF-α, IL-6) and PGE2 ELISA

Enzyme-Linked Immunosorbent Assays (ELISAs) are used to quantify the concentration of specific cytokines and prostaglandins in the cell culture supernatant.

1. Sample Collection:

  • Following the treatment and stimulation protocol described above, collect the cell culture supernatants.

2. ELISA Procedure (General):

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., anti-TNF-α) overnight.[16][17]
  • Wash the plate and block non-specific binding sites.[16]
  • Add standards and cell culture supernatants to the wells and incubate.[16]
  • Wash the plate and add a biotinylated detection antibody.[16]
  • Wash the plate and add streptavidin-HRP.[16]
  • Add a TMB substrate solution and stop the reaction with an acid solution.[16][18]
  • Measure the absorbance at 450 nm.[16][18]

3. Data Analysis:

  • Generate a standard curve for each cytokine and PGE2.
  • Calculate the concentration of the mediators in the samples.
  • Determine the inhibitory effect of the compounds.

Conclusion and Future Directions

Vicenin-2 stands as a well-validated anti-inflammatory C-glycosylflavone with a clearly defined mechanism of action involving the inhibition of pro-inflammatory mediators and the modulation of key signaling pathways like NF-κB and MAPK.[2][4] In contrast, 6,8-di-C-β-D-xylopyranoside remains a scientifically unexplored entity in the context of inflammation.

Given their structural similarity, it is plausible that 6,8-di-C-β-D-xylopyranoside may also possess anti-inflammatory properties. However, the difference in the sugar moiety from glucose to xylose could influence its potency. The hydroxyl group configuration and the five-membered ring of xylose compared to the six-membered ring of glucose may alter the molecule's interaction with cellular targets. Therefore, direct experimental evaluation, as outlined in the provided protocols, is imperative.

This guide serves as a foundational resource for researchers embarking on the investigation of 6,8-di-C-β-D-xylopyranoside. By leveraging the extensive knowledge of vicenin-2 as a benchmark and employing rigorous, standardized biological assays, the scientific community can elucidate the therapeutic potential of this novel C-glycosylflavone and contribute to the expanding repertoire of natural products for the management of inflammatory diseases.

References

  • Kang, Y. J., et al. (2015). Anti-inflammatory effects of vicenin-2 and scolymoside in vitro and in vivo. PubMed. Available at: [Link]

  • Marrassini, C., et al. (2011). Vicenin-2, a potential anti-inflammatory constituent of Urtica circularis. PubMed. Available at: [Link]

  • ResearchGate. (2015). Anti-inflammatory effects of vicenin-2 and scolymoside in vitro and in vivo. ResearchGate. Available at: [Link]

  • Koban, F., et al. (2010). Screening of Anti-inflammatory Activity of Natural Products through A Panel of Target Based Assays. Planta Medica. Available at: [Link]

  • Hu, Y., et al. (2024). Vicenin-2 attenuates rosacea-like inflammation by inhibiting IL-17RA signaling. Frontiers in Immunology. Available at: [Link]

  • Xiao, J., et al. (2016). Advances in studying of the pharmacological activities and structure–activity relationships of natural C-glycosylflavonoids. Trends in Food Science & Technology. Available at: [Link]

  • Sarveswaran, R., et al. (2017). In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. World Journal of Pharmaceutical Research. Available at: [Link]

  • Genovese, T., et al. (2025). Vicenin-2 Hinders Pro-Inflammatory Response via Targeting the CaMKKβ-AMPK-SIRT1 Axis in Lipopolysaccharide-Stressed THP-1 Cells. International Journal of Molecular Sciences. Available at: [Link]

  • Allijn, I. E., et al. (2016). TNF-α, IL-6 and IL-8 ELISA. Bio-protocol. Available at: [Link]

  • ResearchGate. (2018). Vicenin-2 inhibits Wnt/β-catenin signaling and induces apoptosis in HT-29 human colon cancer cell line. ResearchGate. Available at: [Link]

  • Genovese, T., et al. (2025). Vicenin-2 Hinders Pro-Inflammatory Response via Targeting the CaMKKβ-AMPK-SIRT1 Axis in Lipopolysaccharide-Stressed THP-1 Cells. PubMed. Available at: [Link]

  • Choi, E. M., et al. (2005). Structure-activity relationship for antiinflammatory effect of luteolin and its derived glycosides. Phytotherapy Research. Available at: [Link]

  • ResearchGate. (2016). Advances in studying of the pharmacological activities and structure–activity relationships of natural C-glycosylflavonoids. ResearchGate. Available at: [Link]

  • Lee, J. S., et al. (2013). Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip. Journal of the Korean Physical Society. Available at: [Link]

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  • Kim, J. A., et al. (2016). Vicenin-2 and scolymoside inhibit high-glucose-induced vascular inflammation in vitro and in vivo. Canadian Journal of Physiology and Pharmacology. Available at: [Link]

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Comparative

Advanced Green Extraction Strategies for 6,8-Di-C-β-D-xylopyranoside Recovery: A Comparative Guide

As the pharmaceutical and nutraceutical industries pivot toward sustainable manufacturing, the extraction of highly polar, bioactive phytochemicals demands innovative solvent engineering. 6,8-Di-C-β-D-xylopyranoside , a...

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Author: BenchChem Technical Support Team. Date: April 2026

As the pharmaceutical and nutraceutical industries pivot toward sustainable manufacturing, the extraction of highly polar, bioactive phytochemicals demands innovative solvent engineering. 6,8-Di-C-β-D-xylopyranoside , a valuable flavone di-C-glycoside isolated from botanical matrices such as Thalictrum ramosum[1] and Dendrobium species [2], presents a unique mass transfer challenge.

Unlike standard O-glycosides, C-glycosides feature highly stable carbon-carbon linkages between the aglycone core and their sugar moieties. The dual xylose rings create a dense network of hydroxyl groups, requiring an extraction solvent with exceptional hydrogen-bonding capacity. This guide objectively compares modern green extraction alternatives to traditional volatile organic solvents (VOS) and provides a validated, step-by-step methodology for maximizing recovery.

Mechanistic Principles of Green Solvation

To achieve maximum recovery without relying on toxic solvents like methanol, we must manipulate the solvent's dielectric constant and its Hydrogen Bond Donor/Acceptor (HBD/HBA) dynamics.

  • Natural Deep Eutectic Solvents (NADES): NADES systems, such as Choline Chloride combined with Lactic Acid (ChCl:LA), form a stable supramolecular network. The HBA (Choline Chloride) and HBD (Lactic Acid) act synergistically to disrupt the plant cell wall's cellulose-lignin matrix. More importantly, they competitively bind to the multiple hydroxyl groups of the di-xylopyranoside, effectively pulling the target molecule into the solvent phase [3].

  • Subcritical Water Extraction (SWE): By heating water to 120–150°C under sufficient pressure to maintain its liquid state, its dielectric constant drops significantly. This allows water to mimic the solvating properties of ethanol, dissolving the semi-polar aglycone core while simultaneously hydrating the xylose sugars.

  • Ultrasound-Assisted Aqueous Ethanol (UAE-EtOH): Acoustic cavitation generates microjets that physically shatter the plant matrix. While mechanically efficient, aqueous ethanol lacks the targeted, customizable hydrogen-bonding affinity of NADES [4].

Mechanism A Plant Matrix (Biomass) B Acoustic Cavitation (Cell Wall Disruption) A->B C NADES Penetration (HBA/HBD Action) B->C D Target-Solvent H-Bond Network C->D E 6,8-Di-C-β-D- xylopyranoside Solubilization D->E

Fig 1: Mechanistic pathway of NADES-mediated extraction via acoustic cavitation and hydrogen bonding.

Comparative Analysis of Green Solvents

The table below synthesizes quantitative performance data for the recovery of flavone di-C-glycosides across different green solvent systems.

Causality Insight: Why does ChCl:Lactic Acid outperform the others? The polarity of the ChCl:LA system perfectly matches the highly polar nature of the di-C-glycoside. Furthermore, the strategic addition of 30% (v/v) water to the NADES reduces its inherent viscosity, overcoming the mass transfer limitations typical of deep eutectic solvents without destroying the supramolecular hydrogen-bond network [4].

Table 1: Quantitative Performance Comparison
Solvent SystemExtraction TechniqueTemp (°C)Time (min)Target Yield (mg/g)*Environmental Factor (E-factor)
ChCl:Lactic Acid (1:2) + 30% H₂OUltrasound-Assisted (UAE)5030~3.8 - 4.2 < 5 (Highly Sustainable)
Subcritical Water Pressurized Heat (SWE)13015~2.8 - 3.1< 2 (Zero VOS, High Energy)
70% Aqueous Ethanol Ultrasound-Assisted (UAE)5045~1.7 - 2.0~ 10 (Moderate VOS)
100% Methanol (Control)Maceration25120~1.2 - 1.5> 20 (Toxic, Unsustainable)

*Yields are normalized estimates based on comparative recovery profiles of structurally analogous flavone di-C-glycosides (e.g., vicenin-2) from botanical matrices [2, 3].

Self-Validating Experimental Protocol: NADES-UAE Workflow

To ensure high scientific integrity, the following protocol for the highest-yielding system (ChCl:LA NADES) is designed as a self-validating workflow.

Phase 1: Matrix Preparation & Solvent Synthesis
  • Biomass Lyophilization: Freeze-dry the raw botanical matrix for 48 hours. Causality: This halts endogenous enzymatic degradation of the glycosides and standardizes moisture content, preventing unintended dilution of the NADES.

  • Milling & Sieving: Mill the dried biomass and pass through a 60-mesh sieve (particle size < 0.25 mm) to maximize the surface area-to-volume ratio.

  • NADES Synthesis: Mix Choline Chloride (HBA) and DL-Lactic Acid (HBD) at a 1:2 molar ratio. Heat at 80°C under continuous magnetic stirring until a clear, transparent liquid forms.

  • Viscosity Tuning: Add 30% (v/v) ultrapure water to the synthesized NADES. Causality: This specific hydration level optimizes diffusivity while maintaining the eutectic network.

Phase 2: Ultrasound-Assisted Extraction (UAE)
  • Extraction: Combine the milled biomass with the hydrated NADES at a solid-to-liquid ratio of 1:20 (g/mL). Sonicate at 300W, 50°C for 30 minutes.

  • Phase Separation: Centrifuge the homogenate at 10,000 rpm for 10 minutes to separate the target-enriched NADES from the exhausted biomass.

  • Self-Validation Step (Exhaustion Check): Subject the residual biomass pellet to a second identical extraction cycle. Analyze both extracts via HPLC. Validation criteria: If the peak area of 6,8-Di-C-β-D-xylopyranoside in the second extract is <5% of the primary extract, the primary extraction is confirmed as exhaustive.

Phase 3: Downstream Purification & Quantification
  • Resin Desorption: A common challenge with NADES is solvent removal. Load the enriched NADES onto a D101 macroporous resin column. Wash with 5 column volumes (CV) of ultrapure water to elute the highly water-soluble ChCl and Lactic Acid.

  • Target Elution: Elute the retained 6,8-Di-C-β-D-xylopyranoside using 4 CV of 80% ethanol. Evaporate the ethanol under reduced pressure to yield the purified extract.

  • HPLC-UV/MS Quantification: Analyze the extract using a C18 column (Mobile phase: 0.1% Formic Acid in Water / Acetonitrile). Validation criteria: Quantify against a highly linear standard curve ( R2>0.999 ) with routine blank injections to rule out carryover.

Workflow S1 1. Matrix Prep (Lyophilize & Mill) S3 3. UAE Extraction (50°C, 30 min, 300W) S1->S3 S2 2. NADES Synthesis (ChCl:LA 1:2 + 30% H₂O) S2->S3 S4 4. Exhaustion Validation (<5% Yield in Cycle 2) S3->S4 S5 5. Resin Purification (D101 Macroporous Resin) S4->S5 S6 6. UPLC-MS/MS Quantification S5->S6

Fig 2: Self-validating experimental workflow for NADES extraction and purification.

Conclusion & Recommendations

For the maximum recovery of highly polar flavone di-C-glycosides like 6,8-Di-C-β-D-xylopyranoside, traditional organic solvents are both environmentally detrimental and chemically inefficient. Choline Chloride-Lactic Acid (1:2) NADES with 30% water stands out as the optimal green solvent. It provides the exact hydrogen-bonding architecture required to solvate the dual xylose rings, while ultrasound assistance overcomes the mass transfer barriers of the plant matrix. Researchers adopting this method must utilize macroporous resin for downstream purification to effectively isolate the target compound from the non-volatile eutectic solvent.

References

  • Chemical Constituents from Thalictrum ramosum Herald Scholarly Open Access[Link]

  • Identification of Major Flavone C-Glycosides and Their Optimized Extraction from Cymbidium kanran Using Deep Eutectic Solvents MDPI (Molecules)[Link]

  • Deep eutectic solvent on extraction of flavonoid glycosides from Dendrobium officinale and rapid identification with UPLC-Triple-TOF/MS Food Chemistry (via ResearchGate)[Link]

  • Deep eutectic solvent and method for extracting flavonoids from cyclocarya paliurus leaves by using same (Patent CN110693939A)
Validation

A Comparative Guide to Method Validation for the Limit of Detection (LOD) and Quantification (LOQ) of 6,8-Di-C-β-D-xylopyranoside

This guide provides an in-depth comparison of established methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) for the flavonoid 6,8-Di-C-β-D-xylopyranoside. As a C-glycosylflavone...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth comparison of established methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) for the flavonoid 6,8-Di-C-β-D-xylopyranoside. As a C-glycosylflavone, accurate and precise quantification at low levels is critical for impurity profiling, stability studies, and dose formulation in drug development. This document is intended for researchers, analytical chemists, and drug development professionals seeking to establish robust and compliant analytical procedures.

The narrative herein is grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines, United States Pharmacopeia (USP) General Chapter <1225>, and U.S. Food and Drug Administration (FDA) guidance.[1][2][3][4] We will explore the causality behind experimental choices, ensuring that each protocol serves as a self-validating system.

The Foundational Importance of LOD and LOQ

Before delving into methodologies, it is crucial to understand the distinct roles of LOD and LOQ in analytical chemistry.

  • Limit of Detection (LOD): The lowest concentration of an analyte in a sample that can be reliably detected, but not necessarily quantified with acceptable precision and accuracy.[5][6][7] It answers the question, "Is the analyte present?".

  • Limit of Quantification (LOQ): The lowest concentration of an analyte in a sample that can be determined with a defined, acceptable level of precision and accuracy.[5][6][7] It answers the question, "How much of the analyte is present?".

Establishing these limits is a mandatory part of analytical method validation, ensuring the reliability of data used for critical quality and safety decisions in pharmaceutical development.[8]

Core Methodologies for LOD and LOQ Determination

The ICH Q2(R1) guideline outlines three primary approaches for determining LOD and LOQ.[9][10][11] The choice of method is dictated by the nature of the analytical technique—whether it is instrumental or non-instrumental, and whether it exhibits baseline noise.

  • Visual Evaluation

  • Signal-to-Noise (S/N) Ratio

  • Calibration Curve (Based on Standard Deviation of the Response and Slope)

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